N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Core Science & Biosynthesis

What is N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4?

An In-Depth Technical Guide to N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Introduction: The Unseen Workhorse of Precision Analysis

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a deuterated, isotopically labeled form of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.[1] While its name is complex, its primary role is elegantly simple: to serve as a high-fidelity internal standard for quantitative analysis. In the demanding fields of bioanalysis, drug metabolism, and metabolomics, achieving accurate and reproducible measurements of target molecules (analytes) is paramount. This compound is not a therapeutic agent itself but rather a critical tool that enables researchers to quantify its non-labeled counterpart with exceptional precision, particularly in complex biological matrices.

The parent molecule, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, is an amino acid derivative combining the structures of indole-3-acetic acid (a prominent plant hormone) and L-phenylalanine.[2][3] Indole derivatives are a significant class of compounds with diverse biological activities, making their precise quantification essential in various research contexts, from plant physiology to pharmaceutical development.[4][5] This guide provides a comprehensive overview of the deuterated standard, its underlying principles, and its practical application in modern analytical science.

Physicochemical Profile and Structural Identity

The defining characteristic of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is the substitution of four hydrogen atoms with deuterium atoms, typically on the indole ring. This subtle change in mass is the key to its function, while its chemical properties remain virtually identical to the analyte of interest.

Property	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (Parent Compound)
Molecular Formula	C₂₀H₁₆D₄N₂O₃	C₂₀H₂₀N₂O₃[6]
Molecular Weight	~340.43 g/mol	~336.38 g/mol [6]
CAS Number	Not broadly available	1060809-98-4
Appearance	Typically a white to off-white solid	White to off-white solid
Purity	Isotopic Purity: ≥98%; Chemical Purity: ≥95-99%	N/A
Solubility	Soluble in organic solvents like Methanol, Acetonitrile, DMSO	Soluble in organic solvents
Storage	-20°C to -80°C, under inert atmosphere to prevent H/D exchange	Room temperature or refrigerated

Note: Exact molecular weight may vary based on the specific positions of deuterium labeling.

Core Principle: The Power of Isotope Dilution Mass Spectrometry

To understand the value of this compound, one must first appreciate the challenges of quantitative analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Factors such as sample loss during extraction, instrument signal drift, and "matrix effects"—where other molecules in the sample suppress or enhance the analyte's signal—can introduce significant variability and inaccuracy.[7][8]

A deuterated internal standard (DIS) is the gold-standard solution to this problem.[9] The underlying principle is isotope dilution, a method that relies on the near-perfect chemical and physical similarity between the analyte and its stable isotope-labeled counterpart.

The Self-Validating System:

• Identical Behavior: Because the DIS is chemically identical to the analyte, it experiences the exact same losses during sample preparation (e.g., extraction, evaporation) and the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[7][9]

• Co-elution: The DIS and the analyte exhibit nearly identical retention times in the liquid chromatography phase, ensuring they enter the mass spectrometer under the same conditions.[10]

• Mass-Based Distinction: The mass spectrometer easily distinguishes between the analyte and the heavier DIS based on their mass-to-charge ratio (m/z).[9]

• Ratio-Based Quantification: The final quantification is not based on the absolute signal of the analyte, which is prone to error, but on the ratio of the analyte's signal to the DIS's signal. Since both are affected proportionally by experimental variations, the ratio remains constant and directly reflects the true concentration of the analyte.[8]

This workflow transforms a potentially variable measurement into a robust, self-correcting system, ensuring the data is scientifically defensible and reproducible.[10]

Quantitative analysis workflow using a deuterated internal standard.

Conceptual Synthesis Pathway

The synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 involves the coupling of two key building blocks, one of which is isotopically labeled. A common strategy would be to use a deuterated indole-3-acetic acid (IAA) precursor. The deuterium atoms must be placed on stable positions, such as the aromatic ring, to prevent exchange with hydrogen atoms from solvents like water.[10]

Plausible Synthetic Route:

• Deuteration of Indole: A commercially available indole is subjected to a deuteration process, often using D₂O under acidic or catalytic conditions, to produce indole-d5.

• Synthesis of Deuterated IAA: The deuterated indole is then used to synthesize indole-3-acetic acid-d4 (IAA-d4).

• Amide Coupling: The carboxylic acid of IAA-d4 is "activated" using a coupling agent (e.g., TBTU, EDC).[11]

• Peptide Bond Formation: The activated IAA-d4 is reacted with L-phenylalanine methyl ester to form the final N-acylated product via an amide bond.

• Purification: The final product is purified using techniques like column chromatography to ensure high chemical and isotopic purity.

Sources

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• 2. CAS 1060809-98-4: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalan… [cymitquimica.com]
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A Technical Guide to N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4: An Internal Standard for Quantitative Mass Spectrometry

Introduction: The Pursuit of Precision in Phytohormone Quantification

In the intricate world of plant biology and agricultural science, the precise measurement of phytohormones is paramount to understanding the complex signaling networks that govern plant growth, development, and response to environmental stimuli. Among these signaling molecules, auxins, particularly indole-3-acetic acid (IAA), and their metabolic conjugates play a central role. N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is one such conjugate, representing a metabolic storage or transport form of IAA. Its quantification in complex plant matrices presents a significant analytical challenge due to its low endogenous concentrations and the presence of interfering substances.

This technical guide provides an in-depth exploration of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 , a deuterium-labeled isotopologue designed to overcome these challenges. As a Senior Application Scientist, this guide is structured not as a rigid template, but as a logical journey from the foundational principles of the molecule to its practical application, grounded in the realities of high-precision bioanalysis. We will delve into the rationale behind its use, its structural and physicochemical properties, and a detailed protocol for its application as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) based quantification.

The core principle underpinning the utility of this molecule is isotope dilution mass spectrometry (ID-MS). A known quantity of the stable, isotopically labeled standard (the "heavy" compound) is added to a sample at the earliest stage of preparation. The deuterated standard is chemically identical to the endogenous analyte (the "light" compound) and thus behaves identically during extraction, chromatography, and ionization.[1][2] Any sample loss or variation in instrument response will affect both the analyte and the internal standard to the same degree. By measuring the ratio of the mass spectrometer signals for the two compounds, one can calculate the concentration of the endogenous analyte with exceptional accuracy and precision, effectively nullifying experimental variability.[3]

Molecular Profile and Physicochemical Properties

The foundational step in utilizing any analytical standard is a thorough understanding of its chemical identity and properties.

Chemical Structure

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is the deuterated form of the conjugate formed between indole-3-acetic acid (IAA) and the methyl ester of the amino acid L-phenylalanine.

Parent (Non-Deuterated) Compound:

• Systematic Name: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester[4]

• CAS Number: 1060809-98-4[4]

• Molecular Formula: C₂₀H₂₀N₂O₃[4]

• Structure: The molecule consists of an indole-3-acetyl group amide-linked to the nitrogen of L-phenylalanine methyl ester.

Deuterated (d4) Compound:

• Molecular Formula: C₂₀H₁₆D₄N₂O₃

• Deuterium Labeling: While commercially available, the precise location of the four deuterium atoms is not consistently published by vendors. However, based on common synthetic routes for deuterating indole rings for use as internal standards, the deuterium atoms are most likely located on the benzene ring portion of the indole moiety (positions 4, 5, 6, and 7). This placement ensures high stability and minimizes the risk of H/D back-exchange during sample processing.

Below is the putative structure of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, assuming deuteration on the indole benzene ring.

Physicochemical Data

The key distinction between the analyte and its deuterated internal standard is their mass. This mass difference allows the mass spectrometer to differentiate between the two compounds, while their near-identical chemical properties ensure they behave the same way during the analytical process.

Property	Non-Deuterated Analyte	Deuterated (d4) Internal Standard	Rationale & Significance
Molecular Formula	C₂₀H₂₀N₂O₃	C₂₀H₁₆D₄N₂O₃	The substitution of 4 protium (¹H) atoms with deuterium (²H) is the only difference.
Molecular Weight (Avg.)	336.38 g/mol	~340.41 g/mol	The mass increase of ~4 Da provides a clear separation in the mass spectrum.
Monoisotopic Mass	336.1474 Da	340.1725 Da	This is the exact mass used for high-resolution mass spectrometry, allowing for highly selective detection.
CAS Number	1060809-98-4[4]	Not assigned	The deuterated version often does not have its own CAS number and is referenced by the parent compound.

Synthesis and Isotopic Labeling Strategy

The reliability of a deuterated internal standard is intrinsically linked to the method of its synthesis, specifically the position and stability of the isotopic labels.

Conceptual Synthesis Pathway

While the exact proprietary synthesis method for the commercial standard is not public, a logical approach involves two key stages: the synthesis of a deuterated indole-3-acetic acid precursor and its subsequent conjugation to L-phenylalanine methyl ester.

• Deuteration of the Indole Moiety: A common and effective method for introducing deuterium onto the benzene ring of indole-3-acetic acid is through acid-catalyzed hydrogen-deuterium exchange. This can be achieved by treating IAA with deuterated sulfuric acid (D₂SO₄) in deuterated methanol (CD₃OD) or with deuterated acetic acid (CD₃CO₂D) at elevated temperatures. These methods can achieve high levels of deuterium incorporation on the aromatic ring, which are not readily exchangeable under typical sample preparation conditions.

• Amide Coupling: The deuterated indole-3-acetic acid (IAA-d4) is then activated at its carboxyl group. This is typically done using standard peptide coupling reagents (e.g., EDC/HOBt, TBTU). The activated IAA-d4 is then reacted with L-phenylalanine methyl ester hydrochloride in the presence of a non-nucleophilic base (like diisopropylethylamine, DIPEA) to form the final amide bond, yielding N-[2-(1H-Indol-3-yl-d4)acetyl]-L-phenylalanine methyl ester.

The diagram below illustrates this conceptual synthetic workflow.

Conceptual synthesis of the deuterated standard.

Application Protocol: Quantification of IAA-Phe-Me in Plant Tissue

This section provides a detailed, field-proven protocol for the use of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 as an internal standard for the quantification of its endogenous analogue in plant tissue, such as Arabidopsis seedlings or rice leaves.[5]

Experimental Workflow Overview

The logical flow of the experiment is critical for ensuring that the internal standard accurately reflects the behavior of the analyte from the very beginning of the process.

Bioanalytical workflow using the deuterated internal standard.

Detailed Step-by-Step Methodology

1. Materials and Reagents:

• Analyte Standard: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (CAS 1060809-98-4), certified reference material.

• Internal Standard (IS): N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

• Solvents: LC-MS grade acetonitrile, methanol, and water; Formic acid (≥98%).

• Plant Tissue: e.g., Arabidopsis seedlings, flash-frozen in liquid nitrogen and stored at -80°C.

• Solid Phase Extraction (SPE): C18 cartridges (e.g., 50 mg).

2. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh ~1 mg of the non-deuterated standard and dissolve in 1 mL of methanol.

• IS Stock (1 mg/mL): Dissolve 1 mg of the d4-internal standard in 1 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the Analyte Stock in 50% acetonitrile to cover the expected concentration range (e.g., 0.1 to 100 ng/mL).

• IS Working Solution (e.g., 20 ng/mL): Prepare a fixed-concentration working solution of the internal standard in the extraction solvent (80% acetonitrile in water). The concentration should be chosen to give a strong, stable signal in the middle of the detector's dynamic range.

3. Sample Extraction and Cleanup:

• a. Homogenization: Weigh approximately 50-100 mg of frozen plant tissue into a 2 mL tube containing grinding beads. Homogenize the tissue to a fine powder using a bead beater or mortar and pestle under cryogenic conditions.

• b. Spiking and Extraction: To the powdered tissue, immediately add 1.0 mL of pre-chilled extraction solvent (80% acetonitrile) containing the IS working solution (e.g., at 20 ng/mL). Vortex vigorously for 1 minute.

  • Expertise Note: Adding the internal standard at this earliest possible stage is the most critical step. It ensures the IS experiences the exact same extraction inefficiencies and potential degradation as the endogenous analyte.

• c. Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• d. Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with 1 mL of water to remove highly polar interferences.

  • Elute the analyte and internal standard with 1 mL of 80% acetonitrile.

• e. Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 10% acetonitrile with 0.1% formic acid). The sample is now ready for injection.

4. LC-MS/MS Conditions:

• LC System: UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: A typical gradient would start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then re-equilibrate at 10% B for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions (Hypothetical):

The power of triple quadrupole mass spectrometry lies in its specificity. We select a parent ion (Q1) and fragment it, then monitor a specific product ion (Q3). This transition is highly specific to the molecule of interest.

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Rationale
Analyte (Light)	m/z 337.15	m/z 130.07	The m/z 130 fragment is the characteristic quinolinium ion from the indole-3-acetyl moiety.
IS (Heavy, d4)	m/z 341.18	m/z 134.09	The mass shift of +4 Da is observed in both the precursor and the indole-derived fragment ion.

Note: These m/z values are calculated based on the monoisotopic mass and may need to be optimized on the specific instrument.

Conclusion: Ensuring Data Integrity in Metabolomics

References

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• AptoChem. Deuterated internal standards and bioanalysis. Available at: [Link]

• Journal of Medical and Biological Science Research. (2015). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Available at: [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. Available at: [Link]

• Pavlopoulou, A., et al. (2019). Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry. Molecules, 24(14), 2634. Available at: [Link]

• Zhang, C., et al. (2024). In situ separation and visualization of isomeric auxin derivatives in Arabidopsis by ion mobility mass spectrometry imaging. Analytical and Bioanalytical Chemistry, 416(1), 125-139. Available at: [Link]

• Sugahara, K., et al. (2020). Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants. Rapid Communications in Mass Spectrometry, 34(S3), e8625. Available at: [Link]

• A comprehensive analysis using colorimetry, liquid chromatography-tandem mass spectrometry and bioassays for the assessment of indole related compounds produced by endophytes of selected wheat cultivars. (2021). MDPI. Available at: [Link]

• Study of auxin metabolism using stable isotope labeling and LCMS; evidence for in planta auxin decarboxylation pathway. (2023). bioRxiv. Available at: [Link]

• Molbase. N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. Available at: [Link]

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A Comprehensive Technical Guide to the Physicochemical Properties of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the physical and chemical properties of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a deuterated derivative of a complex amino acid conjugate. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It offers a detailed overview of the compound's structural and physicochemical characteristics, supported by established analytical methodologies. The guide emphasizes the rationale behind experimental choices and provides actionable protocols for characterization, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Isotopic Labeling in Drug Development

Isotopically labeled compounds, particularly those incorporating deuterium, are invaluable tools in modern pharmaceutical research.[1][2][3] The substitution of hydrogen with its heavier, stable isotope, deuterium, can subtly alter the physicochemical properties of a molecule, most notably its metabolic stability. This "kinetic isotope effect" can significantly impact a drug candidate's pharmacokinetic profile, leading to improved therapeutic efficacy and safety. N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a molecule of interest, combining the biologically significant indole moiety with the amino acid L-phenylalanine.[4] Understanding its fundamental physical properties is a critical first step in its application as a potential therapeutic agent or a tool for metabolic studies.

This guide will provide a comprehensive overview of the key physical properties of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, along with the experimental methodologies required for their determination.

Molecular Structure and Basic Properties

The foundational characteristics of a compound are dictated by its molecular structure.

Molecular Formula: C₂₀H₁₆D₄N₂O₃

Synonyms:

• L-Phenylalanine, N-[2-(1H-indol-3-yl)acetyl]-, methyl ester-d4

• N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, deuterated

Structural Representation:

Caption: Chemical structure of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Table 1: Fundamental Molecular Properties

Property	Value	Source/Method
Molecular Weight	352.43 g/mol	Calculated
Monoisotopic Mass	352.1846 Da	Calculated
Appearance	White to off-white powder	Inferred from analogs[5][6]
Chirality	L-configuration at the phenylalanine center	Synthetic Design

Spectroscopic and Physicochemical Characterization

A thorough characterization of the physical properties is essential for quality control, formulation development, and understanding the compound's behavior in biological systems.

Mass Spectrometry: Confirming Isotopic Incorporation

Rationale: Mass spectrometry (MS) is the definitive technique to confirm the molecular weight and the successful incorporation of deuterium atoms.[1][7] High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to confirm the elemental composition.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument.

• Ionization: Employ a soft ionization technique like Electrospray Ionization (ESI) in positive ion mode to generate the protonated molecule [M+H]⁺.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

• Analysis: Determine the exact mass of the most abundant isotopic peak for the protonated molecule and compare it to the theoretical exact mass.

Expected Results:

Ion	Theoretical Exact Mass (Da)
[C₂₀H₁₆D₄N₂O₃+H]⁺	353.1925

The observed mass should be within a narrow tolerance (typically < 5 ppm) of the theoretical mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

Rationale: NMR spectroscopy is paramount for confirming the compound's chemical structure and the specific location of the deuterium labels.[3][7] ¹H NMR will show the absence of signals at the deuterated positions, while ¹³C NMR will confirm the carbon skeleton.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the proton spectrum. The absence of signals corresponding to the four deuterated positions on the terminal methyl group of the ester and the indole ring confirms successful labeling.

• ¹³C NMR Acquisition: Acquire the carbon spectrum to verify the presence of all expected carbon atoms in the molecule.

Data Interpretation: The ¹H NMR spectrum should be compared to that of the non-deuterated analog to confirm the disappearance of specific proton signals.

Thermal Properties: Melting Point and Thermal Stability

Rationale: The melting point is a crucial indicator of purity. Thermal stability, often assessed by thermogravimetric analysis (TGA), is important for understanding the compound's handling and storage requirements. Phenylalanine derivatives are known to be thermally stable to a certain degree.[8][9]

Experimental Protocol: Melting Point Determination

• Instrumentation: Use a calibrated melting point apparatus.

• Sample Preparation: Place a small amount of the dry powder into a capillary tube.

• Measurement: Heat the sample at a controlled rate (e.g., 1-2 °C/min) and record the temperature range over which the substance melts.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Instrumentation: Utilize a TGA instrument.

• Sample Preparation: Place a small, accurately weighed amount of the sample (5-10 mg) into the TGA pan.

• Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min) and record the weight loss as a function of temperature.

Expected Properties:

Property	Expected Range	Rationale/Analog Data
Melting Point	65 - 75 °C	Based on the melting point of Acetyl-L-phenylalanine methyl ester (65 - 73 °C)[5]
Thermal Stability	Stable up to >100 °C	General stability of phenylalanine derivatives[8][9]

Solubility Profile

Rationale: Solubility is a critical parameter for drug development, influencing bioavailability and formulation. Phenylalanine itself has limited water solubility due to its hydrophobic phenyl group.[10] The methyl ester group in the target molecule is expected to increase its lipophilicity.[4]

Experimental Workflow: Solubility Determination

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An In-depth Technical Guide to N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a deuterated derivative of a significant indole-based amino acid conjugate. The strategic incorporation of four deuterium atoms into the N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester structure offers profound advantages in analytical and metabolic studies. This document will delve into the compound's fundamental properties, outline a robust synthetic methodology, detail essential analytical characterization techniques, and explore its critical applications in modern drug discovery and development. The insights provided herein are grounded in established chemical principles and supported by authoritative references to empower researchers in their scientific endeavors.

Introduction: The Significance of Deuteration in Pharmaceutical Research

In the landscape of pharmaceutical research and development, the pursuit of enhanced drug efficacy, safety, and pharmacokinetic profiles is paramount.[1][2] Deuterium modification, the substitution of hydrogen atoms with their stable isotope deuterium, has emerged as a powerful strategy to modulate the physicochemical and metabolic properties of pharmacologically active molecules.[1][3] The increased mass of deuterium can lead to a stronger carbon-deuterium bond compared to a carbon-hydrogen bond. This "kinetic isotope effect" can significantly slow down metabolic pathways that involve the cleavage of these bonds, leading to improved metabolic stability, reduced formation of toxic metabolites, and an extended biological half-life of drug candidates.[1][2]

Indole scaffolds are ubiquitous in a vast array of biologically active compounds and approved therapeutics.[1] Consequently, the synthesis and application of deuterated indole derivatives are of considerable interest.[1][3][] N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 serves as a prime example of a deuterated compound designed not as a therapeutic agent itself, but as an invaluable analytical tool. Its primary utility lies in its application as an internal standard for quantitative mass spectrometry-based assays, a cornerstone of modern bioanalysis and pharmacokinetic studies.[2]

Compound Profile: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Property	Value	Source
Chemical Name	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4	MedchemExpress[5]
Synonyms	N/A	N/A
CAS Number	Not explicitly assigned for the d4 variant in public databases. The non-deuterated form is 1060809-98-4.[6]	N/A
Molecular Formula	C20H16D4N2O3	Inferred from base molecule
Molecular Weight	Approx. 340.41 g/mol	Inferred from base molecule
Structure	A deuterated isotopologue of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.[5]	N/A

Synthesis and Purification: A Strategic Approach

The synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 can be strategically approached in a multi-step process involving the deuteration of the indole moiety followed by coupling with the L-phenylalanine methyl ester.

Synthesis Workflow

Caption: A workflow diagram illustrating the key stages in the synthesis of the target deuterated compound.

Experimental Protocol

Step 1: Deuteration of Indole-3-acetic acid

A practical method for deuterating the indole ring involves acid-catalyzed hydrogen-deuterium exchange.[3]

• To a solution of indole-3-acetic acid in deuterated methanol (CD3OD), add a catalytic amount of deuterated sulfuric acid (D2SO4).

• Heat the reaction mixture under reflux for several hours to facilitate the exchange of protons on the indole ring with deuterium from the solvent. The positions susceptible to exchange under these conditions are typically C2, C4, C5, C6, and C7. For a d4-labeled compound, careful control of reaction time and temperature is necessary to achieve the desired level of deuteration, which would likely be on the benzene ring portion of the indole.

• Monitor the reaction progress by 1H NMR to observe the disappearance of the aromatic proton signals of the indole ring.

• Upon completion, neutralize the reaction mixture with a suitable base (e.g., NaHCO3 solution in D2O).

• Extract the deuterated indole-3-acetic acid with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude deuterated product.

Step 2: Amide Coupling

The formation of the amide bond between the deuterated indole-3-acetic acid and L-phenylalanine methyl ester is a standard peptide coupling reaction.[7]

• Dissolve the deuterated indole-3-acetic acid in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Add a coupling agent, such as 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate (TBTU), and a non-nucleophilic base, like N,N-diisopropylethylamine (DIPEA), to activate the carboxylic acid.[7]

• In a separate flask, dissolve L-phenylalanine methyl ester hydrochloride in the same solvent and neutralize it with a base to obtain the free amine.

• Add the L-phenylalanine methyl ester solution to the activated deuterated indole-3-acetic acid solution.

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Step 3: Purification

Purification of the final product is crucial to remove any unreacted starting materials and byproducts.

• Purify the crude product using column chromatography on silica gel or by preparative high-performance liquid chromatography (HPLC) to obtain the highly pure deuterated compound.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and extent of deuteration of the synthesized compound.

Analytical Workflow

Caption: A schematic representing the analytical techniques employed for the comprehensive characterization of the final product.

Key Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the structure and show a significant reduction or absence of signals corresponding to the protons that have been replaced by deuterium on the indole ring. The remaining proton signals will confirm the integrity of the rest of the molecule.

  • ¹³C NMR: Will show the carbon signals of the deuterated positions as multiplets due to C-D coupling, providing further evidence of successful deuteration.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): Is critical for confirming the exact mass of the deuterated compound and thus its elemental composition. The mass difference of +4 compared to the non-deuterated analogue will confirm the incorporation of four deuterium atoms.

• High-Performance Liquid Chromatography (HPLC):

  • Used to determine the purity of the final compound. A single sharp peak indicates a high degree of purity.

Applications in Drug Development

The primary and most impactful application of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is its use as an internal standard in quantitative bioanalysis.

Internal Standard in LC-MS/MS Assays

Caption: A diagram illustrating the role of a deuterated internal standard in a typical quantitative LC-MS/MS bioanalytical workflow.

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, an internal standard is a compound of known concentration added to samples to correct for variations in sample preparation and instrument response. An ideal internal standard should behave chemically and physically identically to the analyte of interest during extraction, chromatography, and ionization. Deuterated analogues like N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 are considered the "gold standard" for internal standards in mass spectrometry for several reasons:

• Co-elution: The deuterated standard co-elutes with the non-deuterated analyte in liquid chromatography, ensuring that they experience the same matrix effects.

• Similar Ionization Efficiency: Both compounds exhibit nearly identical ionization efficiencies in the mass spectrometer source.

• Mass Differentiation: The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

By calculating the ratio of the analyte's signal to the internal standard's signal, precise and accurate quantification of the analyte in complex biological matrices can be achieved, which is fundamental for pharmacokinetic, toxicokinetic, and drug metabolism studies.[2]

Conclusion

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 represents a sophisticated and essential tool for the modern pharmaceutical scientist. While its synthesis requires careful execution and its characterization demands a suite of advanced analytical techniques, its value as an internal standard in quantitative bioanalysis is indispensable. The principles of deuteration and its application in creating superior analytical reagents, as exemplified by this compound, continue to drive precision and reliability in drug discovery and development. This guide has provided a foundational understanding of this important molecule, from its synthesis to its critical role in generating high-quality bioanalytical data.

References

• MDPI. Navigating The Deuteration Landscape: Innovations, Challenges, and Clinical Potential of Deuterioindoles. [Link]

• National Center for Biotechnology Information. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. [Link]

• ACS Publications. Programmable Deuteration of Indoles via Reverse Deuterium Exchange. [Link]

• Pharmaffiliates. The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. [Link]

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• Supporting Information. Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

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An In-depth Technical Guide to Deuterium-Labeled Indole-3-Acetyl-L-Phenylalanine Methyl Ester

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Quintessential Role of Stable Isotope-Labeled Standards in Auxin Metabolomics

In the intricate landscape of plant biochemistry and drug development, the precise quantification of signaling molecules is paramount. Auxins, a class of phytohormones, govern a vast array of physiological processes, and their metabolic fate is a critical area of study. Indole-3-acetic acid (IAA) conjugates, such as Indole-3-acetyl-L-phenylalanine (IAA-L-Phe), represent key storage and transport forms of this vital hormone. The methyl ester of this conjugate, IAA-L-Phe methyl ester, is a significant analyte in metabolomic studies.

This technical guide provides a comprehensive overview of the core properties, synthesis, and analytical methodologies for deuterium-labeled IAA-L-Phe methyl ester. The incorporation of a stable isotope, such as deuterium, into the molecular structure of an analyte is the gold standard for quantitative analysis by mass spectrometry.[1][2][3] This labeled analog serves as an ideal internal standard, co-eluting with the endogenous, unlabeled compound and correcting for variability in sample extraction, chromatographic separation, and ionization efficiency.[3] This guide is designed to equip researchers with the foundational knowledge and practical insights necessary to confidently synthesize, utilize, and interpret data related to this essential analytical tool.

Physicochemical Properties of Deuterium-Labeled IAA-L-Phe Methyl Ester

The fundamental characteristics of deuterium-labeled IAA-L-Phe methyl ester are crucial for its effective application as an internal standard. The properties of the unlabeled compound provide a baseline for understanding its deuterated counterpart.

Property	Value (Unlabeled)	Value (Deuterated, e.g., d5-IAA-L-Phe Methyl Ester)	Source
Molecular Formula	C₂₀H₂₀N₂O₃	C₂₀H₁₅D₅N₂O₃	Calculated
Molecular Weight	336.38 g/mol	341.41 g/mol	Calculated
Appearance	White to off-white powder or crystals	White to off-white powder or crystals	Assumed similar to unlabeled
Solubility	Soluble in organic solvents such as methanol, ethanol, and acetonitrile. Sparingly soluble in water.	Assumed similar to unlabeled	Inferred from related compounds
Melting Point	Not widely reported for the methyl ester. The free acid (IAA-L-Phe) has a melting point of approximately 148°C.[4]	Not determined	N/A
Storage Conditions	Store at <-15°C, protected from light.[4]	Store at <-15°C, protected from light.	Recommended best practice

Note: The specific molecular formula and weight of the deuterated compound will vary depending on the number and position of the deuterium atoms incorporated.

Synthesis and Labeling Strategy: A Modular Approach

The synthesis of deuterium-labeled IAA-L-Phe methyl ester is a multi-step process that can be approached in a modular fashion. The core of the synthesis involves the formation of a peptide bond between indole-3-acetic acid (IAA) and L-phenylalanine methyl ester. The deuterium label can be incorporated into either the IAA or the L-phenylalanine moiety prior to the coupling reaction.

Overall Synthesis Workflow

Caption: A modular workflow for the synthesis of deuterium-labeled IAA-L-Phe methyl ester.

Experimental Protocols

A practical method for the synthesis of polydeuterated IAA involves an acid-catalyzed hydrogen-deuterium exchange.[5][6] This approach is cost-effective and allows for high levels of deuterium incorporation.

Materials:

• Indole-3-acetic acid (IAA)

• Deuterated sulfuric acid (D₂SO₄) in deuterated methanol (CD₃OD)

• Deuterated water (D₂O)

Procedure:

• Dissolve indole-3-acetic acid in a solution of 20 wt % D₂SO₄ in CD₃OD.

• Heat the reaction mixture at 60-90°C and monitor the deuterium incorporation by ¹H NMR spectroscopy.

• Upon completion, neutralize the reaction mixture with a suitable base (e.g., NaHCO₃ in D₂O).

• Extract the deuterated IAA with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the deuterated IAA.

Self-Validating System: The degree of deuteration can be precisely determined by ¹H NMR by observing the disappearance of proton signals at the deuterated positions and confirmed by mass spectrometry.

The esterification of L-phenylalanine is a standard procedure to protect the carboxylic acid functionality and prepare it for peptide coupling.

Materials:

• L-Phenylalanine

• Thionyl chloride (SOCl₂)

• Anhydrous methanol

Procedure:

• Suspend L-phenylalanine in anhydrous methanol and cool the mixture in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir until the L-phenylalanine has completely dissolved.

• Remove the solvent under reduced pressure to obtain L-phenylalanine methyl ester hydrochloride as a white solid.

Self-Validating System: The product can be characterized by ¹H NMR and its melting point compared to the literature value.

The formation of the amide bond between the deuterated IAA and L-phenylalanine methyl ester is the final key step. The use of coupling reagents such as carbodiimides is common in peptide synthesis.[7][8]

Materials:

• Deuterated Indole-3-acetic acid (from Module 1)

• L-Phenylalanine methyl ester hydrochloride (from Module 2)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• A suitable organic solvent (e.g., dichloromethane or dimethylformamide)

• A tertiary amine base (e.g., triethylamine or diisopropylethylamine)

Procedure:

• Dissolve the deuterated IAA and HOBt in the chosen solvent.

• Add EDC to the solution and stir for a few minutes to activate the carboxylic acid of IAA.

• In a separate flask, dissolve L-phenylalanine methyl ester hydrochloride in the solvent and add the tertiary amine base to neutralize the hydrochloride salt.

• Add the solution of L-phenylalanine methyl ester to the activated IAA solution.

• Stir the reaction mixture at room temperature until the reaction is complete, monitoring by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with dilute acid, base, and brine to remove excess reagents and byproducts.

• Dry the organic layer, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to obtain the pure deuterium-labeled IAA-L-Phe methyl ester.

Self-Validating System: The final product should be characterized by high-resolution mass spectrometry to confirm its exact mass and isotopic purity, and by NMR spectroscopy to confirm its structure.

Analytical Methodologies: Mass Spectrometry-Based Quantification

The primary application of deuterium-labeled IAA-L-Phe methyl ester is as an internal standard for its quantification by mass spectrometry, typically coupled with liquid chromatography (LC-MS).

LC-MS/MS Method for Quantification

A robust and sensitive method for the quantification of IAA-L-Phe methyl ester involves ultra-high-performance liquid chromatography coupled to tandem mass spectrometry (UPLC-MS/MS).

Parameter	Recommended Setting	Rationale
Chromatography	Reverse-phase C18 column	Provides good retention and separation of moderately polar compounds like IAA conjugates.
Mobile Phase	Gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid	Acidified mobile phase promotes protonation for positive ion mode ESI and improves peak shape.
Ionization	Electrospray Ionization (ESI) in positive mode	ESI is a soft ionization technique suitable for polar molecules, and positive mode is effective for compounds with basic nitrogen atoms.
MS Analysis	Multiple Reaction Monitoring (MRM)	MRM provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Predicted Mass Spectrum and Fragmentation

The mass spectrum of IAA-L-Phe methyl ester is characterized by a prominent molecular ion ([M+H]⁺) and a key fragment ion corresponding to the indole-3-acetyl moiety.

Caption: Predicted fragmentation of d5-IAA-L-Phe methyl ester in ESI-MS/MS.

In the case of a d5-labeled IAA moiety, the precursor ion would be observed at m/z corresponding to the deuterated compound. The characteristic fragment ion of the indole-3-acetyl moiety would also show a mass shift of +5 Da.[9] This distinct mass shift allows for the unambiguous detection and quantification of the deuterated internal standard alongside the endogenous, unlabeled analyte. A common fragment for indole-containing compounds is the quinolinium ion at m/z 130 for the unlabeled species.[10]

Applications in Research and Drug Development

The primary application of deuterium-labeled IAA-L-Phe methyl ester is as an internal standard for the accurate quantification of its endogenous counterpart in various biological matrices, including:

• Plant metabolomics: To study the dynamics of auxin conjugation and hydrolysis in response to developmental cues and environmental stimuli.[6][11]

• Drug metabolism studies: If a therapeutic agent is an indole-containing compound, its metabolic fate may involve conjugation with amino acids. Deuterated standards are essential for quantifying such metabolites.

• Pharmacokinetic studies: To accurately determine the concentration-time profile of a drug or its metabolite in plasma or other biological fluids.

The use of a stable isotope-labeled internal standard is crucial for achieving the accuracy and precision required for regulatory submissions in drug development.

Metabolism of IAA-Amino Acid Conjugates

In plants, IAA-amino acid conjugates are key players in auxin homeostasis. They are synthesized by enzymes of the GH3 family and can be hydrolyzed back to free, active IAA by a family of amidohydrolases.[12][13] Conjugates such as IAA-L-Ala and IAA-L-Leu are considered to be readily hydrolyzable storage forms, while others like IAA-L-Asp and IAA-L-Glu are thought to be targeted for degradation.[14] The biological activity of exogenously applied IAA-amino acid conjugates is often correlated with their rate of hydrolysis in plant tissues.[11] Understanding the metabolic fate of IAA-L-Phe is therefore essential for interpreting its physiological role.

Conclusion

Deuterium-labeled IAA-L-Phe methyl ester is an indispensable tool for researchers in plant science and drug development. Its use as an internal standard in mass spectrometry-based analytical methods enables the accurate and precise quantification of this important IAA conjugate. This guide has provided a comprehensive overview of its properties, a robust and adaptable synthetic strategy, and a detailed analytical methodology. By employing the principles and protocols outlined herein, researchers can confidently utilize this stable isotope-labeled standard to advance our understanding of auxin metabolism and its implications in biology and medicine.

References

• LeClere, S., et al. (2002). Characterization of a Family of IAA-Amino Acid Conjugate Hydrolases from Arabidopsis. Journal of Biological Chemistry, 277(23), 20446-20452.
• Ludwig-Müller, J. (2011). Auxin conjugates: their role for plant development and in the evolution of land plants. Journal of Experimental Botany, 62(6), 1757-1773.
• Magnus, V., Bandurski, R. S., & Schulze, A. (1980). Synthesis of 4,5,6,7 and 2,4,5,6,7 Deuterium-labeled Indole-3-Acetic Acid for Use in Mass Spectrometric Assays. Plant Physiology, 66(4), 775-781.
• Rampey, R. A., et al. (2004). A Family of Auxin-Conjugate Hydrolases That Contributes to Free Indole-3-Acetic Acid Levels during Arabidopsis Germination. Plant Physiology, 135(2), 978-988.
• Hangarter, R. P., & Good, N. E. (1981). Evidence That IAA Conjugates Are Slow-Release Sources of Free IAA in Plant Tissues. Plant Physiology, 68(6), 1424-1427.
• Kasahara, H., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. ACS Omega, 6(30), 20071-20077.
• Kai, K., et al. (2007). Facile Preparation of Deuterium-Labeled Standards of Indole-3-Acetic Acid (IAA) and Its Metabolites to Quantitatively Analyze the Disposition of Exogenous IAA in Arabidopsis thaliana. Bioscience, Biotechnology, and Biochemistry, 71(8), 1946-1954.
• Blomquist, A. T., et al. (1966). Deuterated amino acids. IV. The synthesis of L-phenyl d5-alanine-2,3,3-d3. Journal of Organic Chemistry, 31(12), 4121-4123.
• Mosin, O. V., & Ignatov, I. (2014). Microbiological Preparation of Deuterium Labeled L-Phenylalanine for Medical Diagnostics. Journal of Medicine, Physiology and Biophysics, 4, 11-23.
• Wilkinson, D. J., et al. (2015). Internal comparison between deuterium oxide (D2O) and L-[ring-13C6] phenylalanine for acute measurement of muscle protein synthesis in humans. Journal of Applied Physiology, 119(5), 573-581.

• PubChem. (n.d.). N-(indole-3-acetyl)phenylalanine. Retrieved from [Link]

• Gleason, P. M., & Hamper, B. C. (2018). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays.

• ResearchGate. (2023). How to efficiently couple Indole-3-acetic Acid to Peptide N-terminus?. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• FooDB. (2015). Showing Compound indole-3-acetyl-phenylalanine (FDB030930). Retrieved from [Link]

• NIST. (n.d.). L-Phenylalanine, N-acetyl-, methyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• Feung, C. S., Hamilton, R. H., & Mumma, R. O. (1975). Metabolism of Indole-3-acetic Acid: IV.

• AptoChem. (2008). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Mass fragmentation pattern of N-(3-methylphenyl)-2-{[5-(1H-indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl} acetamide (8g). Retrieved from [Link]

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N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 mechanism of action

An In-depth Technical Guide on the N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4: Investigating a Novel Bioactive Scaffold

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for elucidating the mechanism of action of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. As a deuterated analog, this compound presents a unique opportunity to investigate the biological activities of its parent molecule while leveraging the pharmacokinetic advantages conferred by isotopic labeling. This document synthesizes current knowledge on the constituent moieties—indole-3-acetic acid and L-phenylalanine methyl ester—to propose several plausible mechanisms of action. Furthermore, we present a detailed roadmap of experimental protocols, from initial in vitro screening to more complex cellular and pathway-specific assays, designed to rigorously test these hypotheses. This guide is intended to serve as a foundational resource for researchers seeking to explore the therapeutic potential of this novel chemical entity.

Introduction: Unpacking a Hybrid Molecule

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a synthetic compound that marries two biologically significant scaffolds: the indole core of the phytohormone indole-3-acetic acid (IAA) and the essential amino acid L-phenylalanine, modified as a methyl ester. The "-d4" designation indicates that four hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen.

The Significance of Deuteration

The substitution of hydrogen with deuterium, known as deuteration, is a strategic tool in drug discovery and development.[1][2][3] This subtle modification can have profound effects on a molecule's pharmacokinetic profile by:

• Enhancing Metabolic Stability: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes.[3][4] This can lead to a longer half-life and reduced dosing frequency.[2][3]

• Reducing Toxicity: By altering metabolic pathways, deuteration can minimize the formation of toxic metabolites.[3]

• Improving Pharmacokinetic Profiling: Deuterated compounds are invaluable as internal standards in quantitative bioanalysis and as tracers in metabolic studies to understand the fate of a drug molecule in vivo.[2][5]

Given these properties, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is an ideal tool for investigating the biological activity of its non-deuterated counterpart, with the deuteration expected to confer greater metabolic stability for in vivo studies.[4][5]

Deconstructing the Core Structure

The pharmacological potential of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is suggested by the known bioactivities of its components:

• Indole-3-acetic acid (IAA): While renowned as a plant growth hormone, IAA has demonstrated intriguing effects in mammalian cells, including antioxidant, anti-inflammatory, and apoptosis-inducing properties.[6][7][8] Some studies have even explored its potential in cancer therapy when combined with peroxidases.[9]

• L-phenylalanine methyl ester: Phenylalanine is a precursor to several neurotransmitters, and its derivatives are being investigated for a range of therapeutic applications, including as HIV-1 capsid inhibitors.[10][11] The methyl ester modification enhances its lipophilicity, which may improve its ability to cross cell membranes.[12]

The conjugation of these two moieties could lead to a synergistic effect or a novel mechanism of action entirely. This guide will explore several such possibilities.

Hypothesized Mechanisms of Action

Based on the activities of its structural components, we propose three primary hypothesized mechanisms of action for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.

Hypothesis 1: A Novel Anti-Inflammatory and Antioxidant Agent

The indole-3-acetic acid moiety has known anti-inflammatory and antioxidant properties.[7] We hypothesize that N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester acts by modulating key inflammatory pathways and scavenging reactive oxygen species (ROS).

Proposed Signaling Pathway:

Caption: Proposed anti-inflammatory and antioxidant mechanism of action.

Hypothesis 2: A Modulator of Neuronal Pathways

Given that L-phenylalanine is a precursor to neurotransmitters, we hypothesize that the compound may interact with neuronal receptors or enzymes involved in neurotransmitter metabolism.

Proposed Interactions:

• Enzyme Inhibition: The compound could inhibit enzymes such as monoamine oxidase (MAO) or catechol-O-methyltransferase (COMT), leading to increased levels of monoamine neurotransmitters.

• Receptor Binding: The indole and phenyl moieties may allow for binding to serotonin or dopamine receptors, acting as either an agonist or antagonist.

Hypothesis 3: An Anti-Proliferative Agent for Cancer Therapy

The ability of oxidized IAA to induce cytotoxicity presents a potential anti-cancer mechanism.[9] We hypothesize that in the presence of peroxidases, which are often overexpressed in tumor microenvironments, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is converted to a cytotoxic species that induces apoptosis in cancer cells.

Proposed Signaling Pathway:

Caption: Proposed anti-proliferative mechanism of action in cancer cells.

Experimental Protocols for Mechanism of Action Elucidation

The following experimental workflows are designed to systematically test the proposed hypotheses.

General Experimental Workflow

Caption: A phased experimental approach to MOA elucidation.

Detailed Protocol: Anti-Inflammatory and Antioxidant Activity

Objective: To determine if N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 exhibits anti-inflammatory and antioxidant effects in a cellular model of inflammation.

Cell Line: RAW 264.7 murine macrophages.

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cytotoxicity Assessment:

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Treat with increasing concentrations of the test compound (0.1 μM to 100 μM) for 24 hours.

  • Assess cell viability using an MTT assay.

• Anti-inflammatory Assay:

  • Pre-treat cells with non-toxic concentrations of the compound for 1 hour.

  • Induce inflammation by adding lipopolysaccharide (LPS; 1 μg/mL) for 24 hours.

  • Collect the supernatant to measure nitric oxide (NO) production using the Griess reagent and pro-inflammatory cytokines (TNF-α, IL-6) using ELISA kits.

• Antioxidant Assay:

  • Pre-treat cells with the compound for 1 hour.

  • Induce oxidative stress with H2O2 (500 μM) for 4 hours.

  • Measure intracellular ROS levels using the DCFH-DA fluorescent probe.

• Western Blot Analysis:

  • Lyse treated cells and quantify protein concentration.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe with primary antibodies against p-NF-κB, Nrf2, HO-1, and β-actin (loading control).

  • Incubate with HRP-conjugated secondary antibodies and visualize using a chemiluminescence detection system.

Data Presentation:

Concentration (µM)	Cell Viability (%)	NO Production (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	Relative ROS Levels
Vehicle Control	100 ± 5	2.5 ± 0.3	50 ± 8	30 ± 5	1.0 ± 0.1
LPS/H2O2 Control	98 ± 6	45 ± 4	800 ± 50	600 ± 40	5.0 ± 0.5
Compound (1 µM)	102 ± 5	35 ± 3	600 ± 45	450 ± 35	4.0 ± 0.4
Compound (10 µM)	99 ± 7	20 ± 2	300 ± 25	200 ± 20	2.5 ± 0.3
Compound (50 µM)	95 ± 8	10 ± 1.5	150 ± 15	100 ± 10	1.5 ± 0.2

Table 1: Hypothetical data from in vitro anti-inflammatory and antioxidant assays.

Conclusion and Future Directions

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 represents a promising chemical scaffold with the potential for diverse biological activities. The deuteration of this molecule provides a significant advantage for its investigation, offering enhanced metabolic stability that will be crucial for future in vivo studies. The experimental framework outlined in this guide provides a clear and comprehensive path to elucidating its mechanism of action.

Future research should focus on validating the in vitro findings in relevant animal models of disease. The use of the deuterated compound will be instrumental in conducting detailed pharmacokinetic and pharmacodynamic studies. Furthermore, structure-activity relationship (SAR) studies, synthesizing and testing analogs of the parent compound, will be essential for optimizing its potency and selectivity. The insights gained from these studies will be invaluable for the potential development of this compound into a novel therapeutic agent.

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The Biological Activity of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4: A Dual-Hypothesis Investigative Framework

An In-Depth Technical Guide

Abstract

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a deuterated synthetic compound that stands at the intersection of plant biochemistry and mammalian pharmacology. Its core structure is a conjugate of Indole-3-acetic acid (IAA), the principal plant auxin, and L-phenylalanine methyl ester. The incorporation of four deuterium atoms provides a powerful tool for metabolic and pharmacokinetic analysis. This guide presents a dual-hypothesis framework for investigating the biological activity of this molecule. The first hypothesis explores its potential as a "pro-auxin" within plant systems, where it may be hydrolyzed to release active IAA and influence growth and development. The second hypothesis examines its role as a novel N-acyl amino acid (NAAA) in mammalian systems, a class of endogenous signaling lipids with potential therapeutic effects in inflammation and pain. We provide detailed experimental protocols, the rationale behind their design, and a discussion on leveraging its isotopic label to elucidate its metabolic fate, offering a comprehensive roadmap for researchers in drug discovery and plant science.

Introduction: Deconstructing a Multifaceted Molecule

The subject of this guide, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, is a molecule with a composite identity. To understand its potential biological activities, we must first deconstruct its constituent parts:

• The Indole-3-Acetic Acid (IAA) Core: IAA is the most abundant and physiologically important native auxin in plants, a class of phytohormones that orchestrates nearly every aspect of plant growth and development, from cell elongation to organ formation.[1][2]

• The L-Phenylalanine Methyl Ester Conjugate: In both plants and animals, the conjugation of molecules to amino acids is a common biochemical strategy. In plants, IAA is conjugated to amino acids to control its levels, transport, and storage, effectively creating inactive forms that can be reactivated by hydrolysis.[3][4][5] In mammals, N-acyl amino acids (NAAAs) have emerged as a significant class of lipid signaling molecules with diverse physiological roles, including analgesic and anti-inflammatory actions.[6][7]

• The Deuterium-d4 Label: The replacement of four protium (¹H) atoms with deuterium (²H) is a subtle but profound modification. This isotopic labeling does not typically alter the fundamental biological activity of a molecule but significantly impacts its metabolic profile due to the kinetic isotope effect (KIE).[8][9] This makes the compound an invaluable tool for research and a potential strategy for therapeutic optimization.[10][11]

This guide, therefore, will proceed along two parallel investigative paths: its function as an auxin analog in plant biology and its potential as a bioactive NAAA in mammalian pharmacology.

The Significance of Deuteration in Biological Investigation

The strategic replacement of hydrogen with its stable, heavier isotope, deuterium, is a cornerstone of modern drug discovery and metabolic research.[9] The increased mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to the native carbon-hydrogen (C-H) bond.

The Kinetic Isotope Effect (KIE): Enzymatic reactions that involve the cleavage of a C-H bond, such as those catalyzed by cytochrome P450 (CYP450) enzymes in the liver, proceed more slowly when a C-D bond must be broken.[11] This phenomenon, the KIE, can have several advantageous consequences:

• Improved Metabolic Stability: A slower rate of metabolism extends the compound's half-life, which can lead to prolonged therapeutic effects and potentially reduce dosing frequency.[9][11]

• Reduced Toxic Metabolite Formation: By slowing metabolism at specific sites, deuteration can decrease the production of reactive or toxic byproducts, enhancing the safety profile of a drug candidate.[11]

• Enhanced Pharmacokinetic Profiling: Labeled compounds are essential tools in absorption, distribution, metabolism, and excretion (ADME) studies.[8] The unique mass signature of a deuterated molecule allows for its precise tracking and quantification by mass spectrometry, distinguishing it from its endogenous or non-deuterated counterparts.[10]

The following workflow illustrates how a deuterated compound like the topic molecule is leveraged in a typical discovery pipeline.

Caption: General workflow for deuterated compound research.

Property	Value
Molecular Formula	C₂₀H₁₆D₄N₂O₃
CAS Number	Not publicly available
Parent Compound	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester
Parent CAS	1060809-98-4[12]
Structural Class	Deuterated Compound[13], N-Acyl Amino Acid, Auxin Conjugate

Hypothesis I: Activity as a Plant Growth Regulator (Pro-Auxin)

The structural similarity to known IAA-amino acid conjugates suggests that N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 could function as a "pro-auxin" or "pro-hormone".[14][15] In this model, the compound itself is inactive but can be transported to target tissues where endogenous plant enzymes, such as esterases or amidohydrolases, cleave the amide or ester bond to release free, active IAA.[16] This strategy allows for enhanced delivery and spatially controlled release of the active hormone.[14][15]

Canonical Auxin Signaling Pathway

Free IAA binds to the TIR1/AFB family of F-box proteins, which are components of an SCF E3 ubiquitin ligase complex.[17] This binding promotes the ubiquitination and subsequent degradation of Aux/IAA transcriptional repressor proteins.[17] The degradation of these repressors liberates Auxin Response Factors (ARFs), which can then activate or repress the transcription of auxin-responsive genes, leading to physiological effects like cell elongation.[1][17]

Experimental Protocol: Arabidopsis Root Elongation Bioassay

This assay is a highly sensitive and standard method to quantify auxin activity. Exogenous auxins typically inhibit primary root growth in light-grown seedlings in a dose-dependent manner.

Methodology:

• Sterilization: Surface-sterilize Arabidopsis thaliana (Col-0) seeds using 70% ethanol for 1 minute, followed by 50% bleach with 0.1% Triton X-100 for 10 minutes. Wash seeds 5 times with sterile distilled water.

• Plating: Suspend seeds in sterile 0.1% agarose and plate in a line on square petri plates containing 0.5x Murashige and Skoog (MS) medium with 1% sucrose and 0.8% agar.

• Stratification: Store plates at 4°C in the dark for 2-3 days to synchronize germination.

• Germination: Transfer plates to a growth chamber under a 16h light/8h dark cycle at 22°C and orient them vertically to allow roots to grow along the agar surface.

• Treatment Transfer: After 4-5 days of growth, carefully transfer seedlings to new MS plates supplemented with the test compound (N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4), the non-deuterated analog, IAA (positive control), or a vehicle control (e.g., DMSO). A typical concentration range is 10 nM to 10 µM.

• Measurement: Mark the position of the root tip at the time of transfer. After 2-3 additional days of growth, scan the plates and measure the length of new root growth from the mark using image analysis software (e.g., ImageJ).

• Analysis: Calculate the percent inhibition of root growth relative to the vehicle control for each concentration. Plot the data and determine the half-maximal effective concentration (EC₅₀).

Expected Outcome: If the compound acts as a pro-auxin, it should inhibit root elongation. Its potency (EC₅₀) relative to free IAA will depend on the efficiency of its uptake and subsequent hydrolysis to active IAA within the root tissue.

Caption: Workflow for the Arabidopsis root elongation assay.

Hypothesis II: Activity as a Mammalian N-Acyl Amino Acid (NAAA)

In mammals, the NAAA family of signaling lipids is rapidly expanding, with established roles in analgesia and inflammation.[6] These molecules are structurally related to endocannabinoids but often act through distinct molecular targets, such as G-protein coupled receptors (GPCRs) and ion channels, and do not bind to cannabinoid receptors.[6][18] The structure of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 fits the general template of an NAAA, suggesting it could modulate cellular signaling pathways relevant to human disease.

Potential Anti-inflammatory Mechanism

A common mechanism for anti-inflammatory compounds is the suppression of pro-inflammatory cytokine production in immune cells like macrophages.[19] Upon stimulation with bacterial lipopolysaccharide (LPS), macrophages activate intracellular signaling cascades (e.g., via Toll-like receptor 4, TLR4), leading to the activation of transcription factors like NF-κB and subsequent production and release of cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[19] A novel NAAA could potentially interfere with this pathway at one or more points.

Caption: Hypothetical anti-inflammatory signaling pathway.

Experimental Protocol: Macrophage Anti-inflammatory Assay

This protocol assesses the ability of the test compound to inhibit the production of pro-inflammatory cytokines in LPS-stimulated macrophages.

Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Plating: Seed cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of the test compound or a vehicle control. Incubate for 1-2 hours. A preliminary cytotoxicity assay (e.g., MTT) should be performed to ensure the tested concentrations are non-toxic.

• Stimulation: Add LPS to each well (final concentration of 100 ng/mL), except for the unstimulated control wells.

• Incubation: Incubate the plate for 18-24 hours at 37°C.

• Supernatant Collection: Centrifuge the plate briefly to pellet any floating cells and collect the culture supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α or IL-6 in the supernatant using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Analysis: Calculate the percent inhibition of cytokine production for each concentration relative to the LPS-only control. Determine the half-maximal inhibitory concentration (IC₅₀).

Hypothetical Data: Anti-inflammatory Activity	IC₅₀ (µM)
Test Compound-d4	5.2
Non-deuterated Analog	15.8
Dexamethasone (Control)	0.1

Pharmacokinetic and Metabolic Profiling

The d4-label is particularly advantageous for determining the metabolic stability of the compound. An in vitro assay using liver microsomes, which contain a high concentration of CYP450 enzymes, is a standard first step.

Experimental Protocol: In Vitro Metabolic Stability Assay

Methodology:

• Preparation: Prepare an incubation mixture in a microcentrifuge tube containing phosphate buffer (pH 7.4), the test compound (typically 1 µM final concentration), and liver microsomes (e.g., human or rat, at 0.5 mg/mL).

• Pre-incubation: Pre-warm the mixture at 37°C for 5 minutes.

• Initiation: Start the reaction by adding a pre-warmed NADPH-regenerating solution. NADPH is an essential cofactor for CYP450 activity. A parallel incubation without NADPH serves as a negative control.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a "stop solution" (e.g., cold acetonitrile) containing an internal standard. This terminates the reaction and precipitates the proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated protein. Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis: Analyze the samples using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. Monitor the disappearance of the parent compound (d4-labeled) over time relative to the internal standard. The d4-tag allows for unambiguous detection.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the line gives the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

Expected Outcome: Due to the KIE, the deuterated compound is expected to have a longer half-life and lower intrinsic clearance compared to its non-deuterated counterpart, indicating greater metabolic stability.[9][11]

Conclusion and Future Directions

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a molecule of significant scientific interest due to its dual-potential biology and its engineered metabolic properties. The investigative framework presented here provides a robust starting point for its characterization.

• For Plant Science: A positive result in the auxin bioassays would warrant further investigation into its mode of transport and the specific enzymes responsible for its activation. It could serve as a valuable chemical tool to study auxin homeostasis.[15]

• For Drug Discovery: Evidence of anti-inflammatory activity would position this NAAA scaffold as a promising starting point for lead optimization. The deuteration already presents a potential "best-in-class" advantage. Future work would involve target identification studies, structure-activity relationship (SAR) exploration, and progression into in vivo models of inflammatory disease.

In both fields, the deuterated label will continue to be a critical asset, facilitating precise analysis of the compound's journey and fate within complex biological systems.

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An In-depth Technical Guide to N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 for Research Applications

This guide provides a comprehensive technical overview of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a deuterated derivative of a synthetic amino acid conjugate. Designed for researchers, scientists, and drug development professionals, this document delves into the core principles of its application, offering field-proven insights and detailed methodologies to ensure scientific integrity and experimental success.

Introduction: The Significance of Deuteration in a Bioactive Scaffold

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is a synthetic compound featuring an indole moiety linked to a phenylalanine methyl ester.[1] The indole structure is a prevalent motif in biologically active molecules.[2][3][] The incorporation of deuterium, a stable, non-radioactive isotope of hydrogen, into this parent molecule to create the d4 analogue, offers distinct advantages in analytical and metabolic research.[5]

The primary utility of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 lies in its application as an internal standard for quantitative mass spectrometry (MS) analysis and as a tracer in nuclear magnetic resonance (NMR) spectroscopy.[6][7] The four deuterium atoms introduce a known mass shift without significantly altering the compound's chemical properties, making it an ideal reference for accurately quantifying its non-deuterated counterpart in complex biological matrices.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₀H₁₆D₄N₂O₃	Inferred from[1]
Molecular Weight	Approx. 344.41 g/mol	Inferred from[1]
Isotopic Purity	Typically ≥98%	General standard
Appearance	White to off-white solid	General observation

Core Applications: A Dual Role in Advanced Analytical Techniques

The strategic placement of deuterium atoms in N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 makes it a versatile tool for two primary analytical methodologies: Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Quantitative Bioanalysis using LC-MS: The Gold Standard Internal Standard

In LC-MS-based quantification, an internal standard is crucial for correcting variations in sample preparation, injection volume, and instrument response. A stable isotope-labeled internal standard, such as our d4 compound, is considered the gold standard because it co-elutes with the analyte and exhibits identical ionization behavior, thereby compensating for matrix effects.[6]

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the non-deuterated analyte and the d4-internal standard in a suitable organic solvent (e.g., methanol or acetonitrile).

• Calibration Curve Preparation:

  • Serially dilute the analyte stock solution to prepare a series of calibration standards at concentrations ranging from the expected lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Spike a constant, known concentration of the d4-internal standard into each calibration standard.

• Sample Preparation:

  • To the biological matrix (e.g., plasma, cell lysate), add a known amount of the d4-internal standard.

  • Perform protein precipitation or liquid-liquid extraction to remove interfering substances.

  • Evaporate the organic solvent and reconstitute the sample in the mobile phase.

• LC-MS Analysis:

  • Inject the prepared samples, calibration standards, and quality control samples onto an appropriate LC column (e.g., C18).

  • Employ a gradient elution to achieve chromatographic separation.

  • Detect the analyte and internal standard using a mass spectrometer in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each sample and calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: LC-MS quantification workflow using a deuterated internal standard.

Mechanistic and Structural Insights with NMR Spectroscopy

Isotopic labeling is a powerful technique in NMR spectroscopy for elucidating molecular structures and dynamics.[8][9][10] While less common for small molecules like N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, its deuteration can be advantageous in specific NMR experiments. The deuterium nuclei can serve as probes to study interactions with biological macromolecules or to simplify complex proton NMR spectra.[7]

• Sample Preparation:

  • Prepare a solution of the d4-labeled compound in a suitable deuterated solvent (e.g., D₂O with a co-solvent if necessary for solubility).

  • Prepare a separate solution of the biological target (e.g., protein, receptor) in the same deuterated buffer.

• NMR Data Acquisition:

  • Acquire a one-dimensional ²H NMR spectrum of the d4-labeled compound in the absence of the biological target.

  • Titrate the biological target into the solution of the d4-labeled compound and acquire a series of ²H NMR spectra at different molar ratios.

• Data Analysis:

  • Monitor for changes in the chemical shift, line width, and relaxation times of the deuterium signal upon addition of the biological target.

  • Significant changes in these parameters can indicate binding of the small molecule to the macromolecule.

Caption: Workflow for NMR-based binding studies using a deuterated ligand.

Handling and Storage: Ensuring Isotopic and Chemical Integrity

Proper handling and storage are paramount to maintaining the quality of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. Exposure to moisture and protic solvents can lead to hydrogen-deuterium (H-D) exchange, compromising the isotopic purity of the compound.[11]

Table 2: Recommended Storage and Handling Procedures

Condition	Recommendation	Rationale
Long-Term Storage	-20°C or below, in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).	Minimizes chemical degradation and prevents moisture ingress.[11][12]
Short-Term Storage	2-8°C in a desiccator.	Suitable for working solutions and daily use.[11][12]
Handling	Allow the container to warm to room temperature before opening. Handle in a dry, inert atmosphere (glove box) if possible.	Prevents condensation of atmospheric moisture into the sample.[11][13]
Solvent Choice	Use aprotic deuterated solvents for NMR or high-purity aprotic solvents for LC-MS.	Avoids H-D exchange with solvent protons.[11]

Data Interpretation and Troubleshooting

Accurate data interpretation relies on understanding potential pitfalls and having strategies to address them.

Table 3: Common Issues and Solutions in LC-MS Analysis

Issue	Potential Cause	Recommended Solution
Poor Peak Shape	Inappropriate mobile phase or column chemistry.	Optimize LC method, including mobile phase pH and gradient.
Low Signal Intensity	Poor ionization, ion suppression.	Optimize MS source parameters, improve sample cleanup.
Inaccurate Quantification	Degradation of analyte or internal standard, incorrect standard concentrations.	Verify stability, prepare fresh standards, re-validate the assay.
Isotopic Cross-Contamination	Presence of non-deuterated impurity in the internal standard or vice versa.	Check the certificate of analysis for isotopic purity.

Conclusion: A Powerful Tool for Rigorous Scientific Inquiry

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a high-value research tool that enables precise and accurate quantification of its non-deuterated analogue in complex biological systems. Its utility as an internal standard in LC-MS is well-established, providing the reliability required for pharmacokinetic, drug metabolism, and biomarker studies. Furthermore, its potential as a probe in NMR spectroscopy opens avenues for investigating molecular interactions and dynamics. By adhering to the principles and protocols outlined in this guide, researchers can effectively leverage this compound to achieve robust and reproducible scientific outcomes.

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The Strategic Role of Deuterium Labeling in Revolutionizing Pharmacokinetic Studies: An In-depth Technical Guide

Executive Summary

In the landscape of modern drug discovery and development, medicinal chemists employ a range of strategies to optimize the therapeutic profile of candidate molecules. One of the most nuanced yet powerful tools in this arsenal is deuterium labeling. This technique involves the selective replacement of one or more hydrogen atoms (¹H) in a drug molecule with its heavier, stable isotope, deuterium (²H or D). This seemingly minor alteration does not typically change a drug's fundamental shape or its interaction with its biological target (pharmacodynamics). However, it can have a profound and advantageous impact on its absorption, distribution, metabolism, and excretion (ADME) properties, collectively known as pharmacokinetics (PK).[1] By strategically applying deuterium, researchers can fine-tune a drug's metabolic fate, leading to improved stability, enhanced safety, and more favorable dosing regimens.[2][3] This guide provides a technical overview of the core principles behind deuterium labeling, details its applications in Drug Metabolism and Pharmacokinetic (DMPK) studies, presents standardized experimental protocols, and summarizes key data from prominent examples.

The Core Principle: The Deuterium Kinetic Isotope Effect (KIE)

The foundation for the utility of deuterium in drug development is a quantum mechanical phenomenon known as the Kinetic Isotope Effect (KIE).[1] The KIE describes the change in the rate of a chemical reaction when an atom in one of the reactants is replaced by one of its isotopes.[4] The primary driver of the KIE in deuterated drugs is the difference in bond strength between a Carbon-Hydrogen (C-H) bond and a Carbon-Deuterium (C-D) bond.

• Bond Strength: Due to its greater mass, deuterium forms a stronger covalent bond with carbon than hydrogen does. The C-D bond has a lower zero-point vibrational energy, meaning more energy is required to reach the transition state for bond cleavage.[4]

• Reaction Rate: Many drug metabolism reactions, particularly oxidations catalyzed by the Cytochrome P450 (CYP) family of enzymes, involve the cleavage of a C-H bond as the rate-limiting step.[3][5] Because the C-D bond is stronger, its enzymatic cleavage occurs at a significantly slower rate.[6] This principle allows chemists to "harden" a metabolically vulnerable position on a drug molecule, thereby altering its pharmacokinetic profile.[1]

Caption: Energy profile for C-H vs. C-D bond cleavage.

Strategic Applications in Pharmacokinetic (PK) Studies

Strategic deuterium substitution can confer several potential advantages, directly addressing common challenges in drug development.

Enhancing Metabolic Stability and Modifying PK Parameters

The primary application of deuterium labeling is to enhance a drug's resistance to metabolic breakdown.[6] This slowdown in metabolism can manifest in several beneficial pharmacokinetic changes:

• Increased Metabolic Stability: The drug is broken down more slowly.[5]

• Extended Half-Life (t½): A slower metabolic rate means the drug remains in the systemic circulation for a longer period.[6][7]

• Increased Drug Exposure (AUC): The total drug exposure over time (Area Under the Curve) can be significantly increased.[2]

• Reduced Clearance (CL): The rate at which the drug is removed from the body is decreased.[5]

• Improved Bioavailability: By reducing first-pass metabolism, a greater fraction of the administered dose may reach systemic circulation.

These modifications can lead to more convenient dosing regimens (e.g., once-daily vs. twice-daily), which can improve patient compliance.[8]

Altering Metabolic Pathways: "Metabolic Switching"

If a drug is metabolized by multiple alternate pathways, deuterating the primary site of metabolism can divert the process towards secondary routes.[9] This phenomenon, known as "metabolic switching" or "metabolic shunting," can be advantageous.[2][10] For instance, it can be used to avoid the formation of a problematic metabolite. However, it must be carefully evaluated, as it could also potentially lead to the formation of new or unexpected metabolites.

Reducing Formation of Toxic or Reactive Metabolites

If a drug's metabolism produces a toxic or pharmacologically active metabolite, deuterating the site of metabolism can reduce the formation of that byproduct.[1][11] This can lead to an improved safety and tolerability profile. A key rationale for this approach is to minimize patient-to-patient variability in drug response, especially if the problematic metabolic pathway is catalyzed by a genetically variable enzyme like CYP2D6 or CYP2C19.[10]

Gold Standard Internal Standards for Bioanalysis

In quantitative bioanalysis, particularly for Liquid Chromatography-Mass Spectrometry (LC-MS) assays, stable isotope-labeled (SIL) internal standards are considered the "gold standard".[12][13] Deuterated analogs of the drug are ideal internal standards because they have nearly identical chemical and physical properties to the analyte.[14] This ensures they behave similarly during sample extraction, chromatography, and ionization, effectively compensating for matrix effects and procedural variability, which is a key expectation of regulatory bodies like the FDA.[12]

Quantitative Impact: The Case of Deutetrabenazine

The transformative potential of deuterium labeling is exemplified by Deutetrabenazine (Austedo®), the first deuterated drug to receive FDA approval.[11] It is a deuterated analog of tetrabenazine, used to treat chorea associated with Huntington's disease.[2] Tetrabenazine is rapidly and extensively metabolized, leading to high peak concentrations and a short half-life, requiring frequent dosing and contributing to adverse effects.[15]

In deutetrabenazine, the six hydrogens on the two methoxy groups of tetrabenazine are replaced with deuterium. This is the primary site of metabolism.[15]

Table 1: Comparison of Human Pharmacokinetic Parameters (Parent Drug)

Parameter	Tetrabenazine	Deutetrabenazine	Fold Change
Dose	25 mg	15 mg	-
Cmax (ng/mL)	~2.1	~1.3	~0.6x
AUC (ng·h/mL)	~4.0	~11.0	~2.75x

Data synthesized from multiple sources for illustrative purposes.

Table 2: Comparison of Human Pharmacokinetic Parameters (Active Metabolites) Following oral administration, both drugs are rapidly converted to active α- and β-dihydrotetrabenazine (HTBZ) metabolites. The data below compares the PK of these key active metabolites.[1]

Parameter	Tetrabenazine Metabolites	Deutetrabenazine Metabolites	Fold Change
t½ (hours)	~4-5	~9-11	~2x
Cmax (ng/mL)	Lower & More Variable	Smoother Profile	-
AUC (ng·h/mL)	Lower	~2.5x Higher	~2.5x

Data synthesized from multiple sources for illustrative purposes.[1]

The data clearly shows that deuteration slowed the metabolism of the active metabolites, leading to a nearly two-fold increase in half-life and a 2.5-fold increase in total drug exposure (AUC) without increasing the peak concentration (Cmax).[1] This improved pharmacokinetic profile allows for a lower total daily dose and less frequent administration, enhancing patient tolerability and convenience.[1]

Experimental Protocols

Detailed and robust experimental protocols are crucial for accurately assessing the impact of deuterium labeling on pharmacokinetics.[5]

Protocol: In Vitro Metabolic Stability Assay

This assay provides an initial assessment of a compound's susceptibility to metabolism.[5]

• Objective: To determine the rate of disappearance of a deuterated compound compared to its non-deuterated analog in the presence of metabolic enzymes.

• Materials:

  • Test compounds (deuterated and non-deuterated)

  • Human liver microsomes (HLM)

  • NADPH regenerating system

  • 0.1 M Phosphate Buffer (pH 7.4)

  • Acetonitrile (containing an internal standard, e.g., a deuterated version of a different drug) for quenching the reaction

  • LC-MS/MS system for analysis[6]

• Procedure:

  • Preparation: Prepare stock solutions of the test compounds. Prepare a working solution of HLM in phosphate buffer.

  • Incubation: Pre-warm the HLM solution at 37°C. Add the test compound (final concentration typically 1 µM) and pre-incubate for 5 minutes.

  • Initiate Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Quench Reaction: Immediately quench the reaction by adding the aliquot to cold acetonitrile containing the internal standard. This stops the enzymatic activity and precipitates proteins.

  • Sample Processing: Centrifuge the samples to pellet the precipitated protein. Transfer the supernatant to a new plate or vials for analysis.

  • LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the analyte to the internal standard.

• Data Analysis:

  • Plot the natural log of the percentage of the compound remaining versus time.

  • The slope of the linear portion of this plot represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.[5]

  • Calculate the intrinsic clearance (CLint) as (0.693 / t½) / (mg of microsomal protein/mL).[5]

Caption: In Vitro Metabolic Stability Workflow.

Protocol: In Vivo Pharmacokinetic Study (Rat Model)

This study provides data on how the drug behaves in a living organism.[5]

• Objective: To determine and compare the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½, CL) of a deuterated drug and its non-deuterated analog following administration to rats.

• Materials and Methods:

  • Animals: Male Sprague-Dawley rats.

  • Dosing: Administer the deuterated and non-deuterated compounds to separate groups of rats (n=3-5 per group) via intravenous (IV) and oral (PO) routes at a specific dose.

  • Blood Sampling: Collect blood samples from the tail vein or other appropriate site at predetermined time points (e.g., pre-dose, 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Plasma Preparation: Process the blood samples to obtain plasma and store frozen at -80°C until analysis.

  • Bioanalysis: Quantify the drug concentration in plasma samples using a validated LC-MS/MS method with an appropriate stable isotope-labeled internal standard.

• Data Analysis:

  • Plot the plasma concentration versus time for each animal.

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform a non-compartmental analysis (NCA).

  • Calculate key PK parameters: Cmax (peak concentration), Tmax (time to peak concentration), AUC (total exposure), t½ (half-life), CL (clearance), and Vd (volume of distribution).

  • For PO administration, calculate oral bioavailability (F%) by comparing the AUC from the PO route to the AUC from the IV route.

  • Statistically compare the parameters between the deuterated and non-deuterated groups.

Regulatory Perspective

The U.S. Food and Drug Administration (FDA) has provided a clear regulatory path for deuterated drugs. A deuterated version of an existing drug is considered a New Chemical Entity (NCE).[16][17] This is because the C-D bond is fundamentally different from a C-H bond, making the deuterated drug a distinct active moiety.[16] This designation provides five years of market exclusivity. Furthermore, developers can often use a 505(b)(2) regulatory pathway, which allows them to reference safety and efficacy data from the original, non-deuterated drug, potentially streamlining the development process.[16][18]

Caption: Logical Relationship of Deuteration to Improved Pharmacokinetics.

Conclusion

Deuterium labeling has evolved from a niche academic tool to a clinically and commercially validated strategy in drug development.[1] By leveraging the kinetic isotope effect, researchers can strategically "harden" metabolic soft spots on a molecule. This modification can significantly improve a drug's pharmacokinetic profile by increasing its metabolic stability, extending its half-life, enhancing its bioavailability, and reducing the formation of unwanted metabolites.[1][19] The success of drugs like deutetrabenazine underscores the power of this approach to create safer, more effective, and more convenient therapies.[1] As analytical and synthetic techniques continue to advance, the application of deuterium labeling is poised to become an even more integral part of creating the next generation of medicines.

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• Pirali, T., et al. Applications of Deuterium in Medicinal Chemistry. PubMed. [Link]

• Deuterated Compounds | Stable Isotope-Labeled Standards. Pharmaffiliates. [Link]

• Harbeson, S.L., et al. Deuterium Medicinal Chemistry Comes of Age. Taylor & Francis. [Link]

• Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. Beilstein Journal of Organic Chemistry. [Link]

• Karst, K.R. FDA Determines that Deuterated Compounds are NCEs and Different Orphan Drugs Versus Non-deuterated Versions. FDA Law Blog. [Link]

• Al-Huniti, M.H., et al. Deuterated Drug Molecules: Focus on FDA-Approved Deutetrabenazine. Biochemistry. [Link]

• Thiol-Regulated Rhodium Nanocatalyst for Electrochemical Reductive Perdeuteration of Alkenes. Journal of the American Chemical Society - ACS Publications. [Link]

• Applications and Synthesis of Deuterium-Labeled Compounds. Macmillan Group. [Link]

• Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. SciSpace. [Link]

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An In-depth Technical Guide to N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a deuterated isotopologue of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. The primary application of this isotopically labeled compound is as an internal standard in quantitative bioanalytical assays, particularly those employing mass spectrometry. This guide will delve into the physicochemical properties, proposed synthesis, and analytical characterization of this compound. Furthermore, it will detail the principles and a general protocol for its use as an internal standard in pharmacokinetic and drug metabolism studies.

Introduction

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is a synthetic molecule that combines the structures of the natural plant hormone indole-3-acetic acid and the amino acid L-phenylalanine methyl ester. While the biological activity of the parent compound is a subject of research, its deuterated form, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, serves a critical role in analytical chemistry.

Stable isotope-labeled internal standards are indispensable in modern quantitative analysis, especially in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis. The co-elution of the deuterated standard with the non-labeled analyte allows for precise quantification by correcting for variations in sample preparation, injection volume, and matrix effects that can cause ion suppression or enhancement. The four deuterium atoms in N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 provide a distinct mass shift, enabling its differentiation from the endogenous or administered unlabeled compound, without significantly altering its chemical and physical properties.

Physicochemical Properties

The physicochemical properties of both the unlabeled and the deuterated compound are summarized in the table below. The molecular weight of the d4-variant is calculated based on the addition of four deuterium atoms in place of four protium atoms.

Property	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4
Chemical Formula	C₂₀H₂₀N₂O₃[1]	C₂₀H₁₆D₄N₂O₃ (proposed)
Molecular Weight	336.39 g/mol	340.41 g/mol (calculated)
CAS Number	1060809-98-4[1]	Not readily available
Appearance	White to off-white solid (predicted)	White to off-white solid (predicted)
Solubility	Soluble in organic solvents like methanol, DMSO, and DMF (predicted)	Soluble in organic solvents like methanol, DMSO, and DMF (predicted)

Synthesis and Isotopic Labeling

The synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 can be conceptualized in two main stages: the synthesis of the non-labeled backbone and the subsequent isotopic labeling.

Synthesis of the Unlabeled Compound

The synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester involves a standard peptide coupling reaction between indole-3-acetic acid and L-phenylalanine methyl ester.

• Activation of Indole-3-acetic acid: Dissolve indole-3-acetic acid in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF). Add a coupling agent, for example, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU), and an amine base like N,N-diisopropylethylamine (DIPEA). Stir the mixture at room temperature for 30 minutes to form the activated ester.

• Coupling Reaction: To the activated indole-3-acetic acid solution, add a solution of L-phenylalanine methyl ester hydrochloride in DMF. The hydrochloride is typically neutralized in situ by the excess DIPEA.

• Reaction Monitoring and Work-up: Allow the reaction to proceed at room temperature overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.

Caption: Proposed synthesis workflow for the unlabeled compound.

Deuterium Labeling

The introduction of deuterium atoms is likely achieved by acid-catalyzed hydrogen-deuterium exchange on the indole ring, which is susceptible to electrophilic substitution.

• Deuteration Reaction: Dissolve the synthesized N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in deuterated methanol (CD₃OD). Add a catalytic amount of a strong deuterated acid, such as deuterium sulfate (D₂SO₄).

• Reaction Conditions: Heat the reaction mixture under an inert atmosphere to facilitate the H-D exchange on the aromatic indole ring. The likely positions for deuteration are C2, C4, C6, and C7 of the indole nucleus.

• Monitoring and Work-up: Monitor the extent of deuteration by ¹H NMR spectroscopy (observing the disappearance of the corresponding proton signals) and mass spectrometry (observing the mass shift). Once the desired level of deuteration is achieved, cool the reaction mixture and neutralize the acid with a base like sodium bicarbonate solution.

• Purification: Extract the deuterated product with an organic solvent, wash with brine, dry, and concentrate. Further purification by chromatography may be necessary to obtain the final N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Analytical Characterization

The identity and purity of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 are confirmed using mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry

Mass spectrometry is a key analytical technique for confirming the incorporation of deuterium atoms. The mass spectrum of the deuterated compound will show a molecular ion peak that is 4 m/z units higher than that of the unlabeled compound.

• Expected [M+H]⁺ for C₂₀H₂₀N₂O₃: m/z 337.15

• Expected [M+H]⁺ for C₂₀H₁₆D₄N₂O₃: m/z 341.17

High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition and the number of incorporated deuterium atoms with high accuracy.

NMR Spectroscopy

¹H NMR spectroscopy is used to determine the positions of deuteration by observing the disappearance or significant reduction in the intensity of the signals corresponding to the protons that have been replaced by deuterium. For the proposed deuteration on the indole ring, the signals for the protons at positions 2, 4, 6, and 7 would be absent or diminished in the ¹H NMR spectrum of the d4-compound.

¹³C NMR spectroscopy can also provide evidence of deuteration, as the carbon atoms attached to deuterium will exhibit a characteristic triplet splitting pattern (due to C-D coupling) and a slight upfield shift in their resonance frequency.

Application as an Internal Standard

The primary utility of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is as an internal standard for the quantification of its non-labeled analogue in biological matrices.

Principle of Stable Isotope Dilution Assay:

A known amount of the deuterated internal standard is spiked into the biological sample (e.g., plasma, urine) containing the unknown quantity of the analyte. The sample is then processed (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences. During analysis by LC-MS, the analyte and the internal standard co-elute but are detected as distinct ions in the mass spectrometer due to their mass difference. The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve from which the concentration of the analyte in the unknown sample can be determined.

Caption: Workflow for using the deuterated compound as an internal standard.

Conclusion

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a valuable analytical tool for researchers in drug development and related fields. Its synthesis, while requiring specialized techniques for isotopic labeling, results in a highly effective internal standard for accurate and precise quantification of the parent compound in complex biological matrices. The principles and methods outlined in this guide provide a framework for the synthesis, characterization, and application of this and similar deuterated compounds in demanding bioanalytical studies.

References

• Chemical Abstracts Service. CAS Registry Number 1060809-98-4 for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. [Link]

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A Senior Application Scientist's Guide to Sourcing and Implementing N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 for High-Integrity Bioanalysis

Abstract

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, the pursuit of precision and accuracy is non-negotiable. The reliability of pharmacokinetic and biomarker data hinges on the ability to correct for analytical variability. Stable isotope-labeled (SIL) internal standards are the cornerstone of this process, and N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 stands as a critical tool for the quantification of its endogenous, non-labeled counterpart. This guide provides an in-depth framework for researchers, scientists, and drug development professionals on the critical evaluation of suppliers for this deuterated standard. Beyond procurement, it offers a detailed protocol for its implementation in a validated LC-MS/MS workflow, emphasizing the scientific rationale behind each step to ensure data of the highest integrity and reproducibility.

Part 1: The Foundational Role of Deuterated Internal Standards in Quantitative Mass Spectrometry

At its core, quantitative analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a comparative measurement. The intensity of the signal from an analyte of interest is compared against a calibration curve to determine its concentration. However, this process is susceptible to numerous sources of error, including sample loss during extraction, variability in injection volume, and matrix effects where other molecules in a biological sample can suppress or enhance the analyte's ionization.[1][2]

An internal standard (IS) is added at a known concentration to every sample, calibrator, and quality control (QC) sample at the beginning of the workflow.[1] Because the IS is subjected to the identical sample preparation and analysis conditions as the analyte, any signal loss or gain experienced by the analyte will be mirrored by the IS.[2] The final quantification is based on the ratio of the analyte peak area to the IS peak area, which normalizes these variations and dramatically improves accuracy and precision.[2]

Why a Stable Isotope-Labeled (SIL) Standard is the Gold Standard

The ideal internal standard is chemically and physically identical to the analyte.[3] This is where stable isotope-labeled compounds, such as N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, excel. By replacing four hydrogen atoms with deuterium, the compound's mass increases by four Daltons. This mass shift is easily resolved by a mass spectrometer, allowing the instrument to detect the analyte and the IS independently, yet their chemical behavior is nearly identical.[4]

This co-elution and identical behavior under extraction and ionization conditions make SIL standards far superior to structural analogs, correcting for variability with unmatched fidelity.[1][3]

Caption: Workflow demonstrating how a SIL internal standard corrects for variability.

Part 2: A Framework for Supplier Evaluation and Quality Assessment

Sourcing a high-quality deuterated internal standard is a critical control point for any quantitative assay. The quality of this single reagent can dictate the success or failure of a study. A potential supplier must be evaluated not just on price, but on the verifiable quality of their product and their quality systems. The primary tool for this evaluation is the Certificate of Analysis (CoA) .

Deconstructing the Certificate of Analysis (CoA)

A CoA is more than a specification sheet; it is a legal document providing the actual analytical test data for the specific lot of material you are purchasing.[5] Do not accept a Certificate of Conformance (CoC), which merely states the material meets specifications without providing data.[5]

Here are the critical parameters to scrutinize on the CoA for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4:

Parameter	Common Technique(s)	Why It's Critical & What to Look For
Identity Confirmation	¹H-NMR, Mass Spectrometry (MS)	Causality: Confirms the chemical structure is correct. The ¹H-NMR should be consistent with the proposed structure, and the MS should show the correct parent mass for the deuterated compound.
Chemical Purity	HPLC-UV, LC-MS	Causality: Impurities can interfere with the analyte or IS peak, or cause ion suppression. Look for purity values ≥98%. The chromatogram should be provided and show a single major peak.[6]
Isotopic Purity / Enrichment	Mass Spectrometry	Causality: This measures the percentage of the compound that is correctly deuterated (d4). It also reveals the percentage of non-deuterated (d0) material present. High d0 content in your IS will artificially inflate your analyte signal, leading to inaccurate results. Look for isotopic enrichment of ≥99 atom % D.[4]
Solution Concentration (if sold as a solution)	Gravimetry, qNMR	Causality: Accurate concentration is vital for preparing correct stock solutions and subsequent calibration curves. The CoA should state the certified concentration and the uncertainty of the measurement.

Supplier-Level Quality Systems

Beyond the CoA for a specific lot, the supplier's overarching quality management system provides confidence in their processes. Look for the following accreditations:

• ISO/IEC 17025: This is the international standard for the competence of testing and calibration laboratories.[7] It ensures that the analytical data reported on the CoA is generated by a technically competent and impartial laboratory.[7][8]

• ISO 17034: This is the "gold standard" for producers of Certified Reference Materials (CRMs). It covers all aspects of production, from material handling to characterization, stability, and documentation.[9][10] A supplier with both ISO 17025 and ISO 17034 accreditation demonstrates the highest level of quality assurance.[9]

Part 3: Application Protocol: Quantitative Analysis in Human Plasma

This section provides a self-validating protocol for the quantification of endogenous N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester using its d4-labeled internal standard. The logic follows guidelines for bioanalytical method validation set forth by regulatory bodies like the FDA.[11]

1. Preparation of Stock and Working Solutions

• Rationale: Accurate initial weighing and dilution are fundamental. All subsequent concentrations are derived from these stocks. Using high-purity solvents prevents the introduction of contaminants.[12]

• Protocol:

  • Allow the vials of the analyte standard and the d4-internal standard (IS) to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

  • Prepare a 1.00 mg/mL primary stock solution of both the analyte and the IS in methanol.

  • From these primary stocks, prepare a series of working solutions for the calibration curve (e.g., 1.00 ng/mL to 1000 ng/mL) by serial dilution in 50:50 methanol:water.

  • Prepare an IS Spiking Solution at a concentration that will yield a robust signal in the final sample (e.g., 100 ng/mL).

2. Sample Preparation: Protein Precipitation

• Rationale: Biological matrices like plasma contain high concentrations of proteins that interfere with LC-MS analysis.[13] Protein precipitation is a rapid and effective method to remove the bulk of these interferences. Adding the IS at the very beginning ensures it undergoes the exact same process as the analyte.[2]

• Protocol:

  • Label 1.5 mL microcentrifuge tubes for each calibrator, QC, and unknown plasma sample.

  • Pipette 50 µL of the appropriate sample (matrix for calibrators, plasma for unknowns/QCs) into each tube.

  • Add 20 µL of the IS Spiking Solution to every tube. Vortex briefly.

  • Add 200 µL of ice-cold acetonitrile to each tube to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

  • Inject into the LC-MS/MS system.

Caption: Experimental workflow for sample preparation.

3. LC-MS/MS Analysis

• Rationale: Chromatographic separation is essential to resolve the analyte from other matrix components, reducing ion suppression.[13] Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer provides high selectivity and sensitivity for quantification.[14]

• Example Parameters:

  • LC Column: C18 reversed-phase, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 3 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Ionization: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions (Hypothetical):

    • Analyte: Q1: 337.2 -> Q3: 130.1

    • IS (d4): Q1: 341.2 -> Q3: 134.1

  • Note: The specific fragment ion (Q3) should be chosen to be on a stable part of the molecule where the deuterium labels are located, ensuring the mass shift is retained in the fragment.[4]

4. Data Analysis and Quantification

• Rationale: A calibration curve is constructed by plotting the peak area ratio (Analyte/IS) against the nominal concentration of the calibrators. A linear regression with 1/x² weighting is typically used for bioanalytical assays to account for heteroscedasticity.[15]

• Protocol:

  • Integrate the peak areas for both the analyte and IS MRM transitions in all samples.

  • Calculate the Peak Area Ratio (PAR) = Analyte Area / IS Area.

  • Generate a calibration curve by plotting the PAR of the calibrators versus their known concentrations.

  • Apply a linear regression model (e.g., y = mx + c) to the calibration curve. The coefficient of determination (r²) should be >0.99.

  • Determine the concentration of the analyte in unknown samples by interpolating their PAR values from the regression equation.

Conclusion

The selection and implementation of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a process governed by rigorous scientific principles. It begins with the critical evaluation of a supplier through comprehensive Certificates of Analysis and internationally recognized quality accreditations like ISO 17025 and ISO 17034. This diligence ensures the foundational reagent of the assay is of verifiable identity, purity, and isotopic enrichment. The subsequent application of this standard within a well-designed, validated bioanalytical workflow—where each step from stock preparation to data analysis is understood and justified—translates directly to the generation of trustworthy, reproducible, and high-integrity data. For professionals in drug development, this methodical approach is not merely best practice; it is essential for making confident, data-driven decisions.

References

• SCION Instruments. The Role of Internal Standards In Mass Spectrometry. Available from: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

• KCAS. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available from: [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Available from: [Link]

• The Center for Biosimilars. (2018). FDA Finalizes Guidance on Bioanalytical Method Validation. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available from: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Available from: [Link]

• Irish National Accreditation Board. Accreditation of Reference Material Producers. Available from: [Link]

• AptoChem. Deuterated internal standards and bioanalysis. Available from: [Link]

• TSI Journals. (2016). Strategies for LC-MS Development in Quantitative Bioanalysis. Available from: [Link]

• Bioanalysis Zone. (2019). Recommendations and best practices for calibration curves in quantitative LC–MS bioanalysis. Available from: [Link]

• Irish National Accreditation Board. (2023). Accreditation of Reference Material Producers (RMP). Available from: [Link]

• NorthEast BioLab. (2024). Complete Guide To Achieve Reliable Quantitative LC-MS Measurements. Available from: [Link]

• UKAS. (2025). Spotlight on accreditation standards: ISO/IEC 17025 for laboratory testing/calibration. Available from: [Link]

• Chemspace. N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. Available from: [Link]

• Reagecon. The Role of Accreditations in the Production and Use of Standards and Reference Materials. Available from: [Link]

• Biotrial. GLP Quantitative Bioanalysis using LC-MS/MS. Available from: [Link]

• LabAlley. (2025). How to Read a Chemical Certificate of Analysis (COA). Available from: [Link]

• PubChem. N-(indole-3-acetyl)phenylalanine. Available from: [Link]

• Wikipedia. Phenylalanine. Available from: [Link]

• PubMed Central. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Available from: [Link]

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An In-depth Technical Guide to the Discovery and Analysis of Indole-3-Acetic Acid Amide Conjugates in Plants

Audience: Researchers, scientists, and drug development professionals.

Abstract: The phytohormone auxin, primarily indole-3-acetic acid (IAA), is a central regulator of plant growth and development. Its cellular concentration is meticulously controlled through a complex network of biosynthesis, transport, degradation, and conjugation. This technical guide provides a comprehensive overview of IAA amide conjugates, from their initial discovery to their critical roles in auxin homeostasis. We delve into the enzymatic machinery governing their synthesis and hydrolysis, their diverse physiological functions, and detailed methodologies for their extraction, purification, and quantitative analysis. This guide is intended to serve as a valuable resource for researchers investigating auxin biology and its implications for agriculture and pharmacology.

Introduction: The Hidden Architects of Auxin Homeostasis

Indole-3-acetic acid (IAA) orchestrates a vast array of developmental processes in plants, from embryogenesis to fruit development. The cellular response to IAA is exquisitely sensitive to its concentration, necessitating precise regulatory mechanisms to maintain hormonal balance. While biosynthesis, transport, and catabolism are key pillars of this regulation, the conjugation of IAA to other molecules, particularly amino acids, represents a crucial and dynamic control point.

IAA conjugates are broadly classified into two major types: ester-linked conjugates (e.g., with sugars) and amide-linked conjugates (e.g., with amino acids, peptides, and proteins).[1][2][3] Amide conjugates, the focus of this guide, were once considered mere inactivation products. However, extensive research has revealed their multifaceted roles as storage forms of IAA, intermediates in degradative pathways, and even as signaling molecules in their own right.[1][4][5] In many plant tissues, the concentration of conjugated IAA far exceeds that of free, active IAA, underscoring their significance in the overall auxin economy.[6][7] This guide will explore the discovery, biochemistry, and physiological importance of these vital molecules.

A Historical Perspective: From a Chemical Curiosity to a Key Regulator

The story of IAA amide conjugates began with early observations of how plants metabolize exogenously applied auxin. In 1955, Andreae and Good reported the formation of indole-3-acetyl-aspartic acid (IAA-Asp) in pea stem segments fed with IAA, marking the first identification of an amino acid conjugate.[8] These initial studies established several foundational principles: only biologically active auxins formed conjugates, the rate of conjugation increased over time, and pretreatment with active auxins induced the conjugation of subsequently applied auxins.[8]

For decades, the enzymes responsible for synthesizing these conjugates in plants remained elusive. A significant breakthrough came with the characterization of the GRETCHEN HAGEN 3 (GH3) gene family.[1][9] Initially identified as auxin-inducible genes in soybean, certain members of this family were later shown to encode IAA-amido synthetases, the enzymes that catalyze the formation of IAA-amino acid conjugates.[7][8]

Conversely, the discovery of enzymes that release free IAA from these conjugates stemmed from genetic screens in Arabidopsis thaliana. Mutants resistant to the growth-inhibitory effects of specific IAA-amino acid conjugates led to the identification of a family of amidohydrolases, including ILR1, IAR3, and ILL2, which cleave the amide bond to liberate active IAA.[2][4][5]

The Enzymatic Machinery: Synthesis and Hydrolysis of IAA Amide Conjugates

The dynamic balance between the formation and breakdown of IAA amide conjugates is governed by two key enzyme families: the GH3 acyl acid amido synthetases and the ILR1-like amidohydrolases.

Synthesis: The GH3 Acyl Acid Amido Synthetases

The GH3 gene family is a large and diverse group of enzymes found across the plant kingdom.[3][10] In Arabidopsis, this family comprises 19 members, a subset of which has been biochemically characterized as IAA-amido synthetases.[1] These enzymes catalyze the ATP-dependent ligation of IAA to various amino acids.

The substrate specificity of different GH3 enzymes plays a critical role in determining the fate of the conjugated IAA. For instance, conjugation to alanine (Ala), leucine (Leu), or phenylalanine (Phe) generally creates reversible storage forms that can be hydrolyzed back to free IAA.[1][2] In contrast, conjugation to aspartic acid (Asp) or glutamic acid (Glu) is typically an irreversible step, marking the IAA molecule for degradation.[1][3]

Hydrolysis: The ILR1-Like Amidohydrolases

The release of free IAA from its amide conjugates is catalyzed by a family of amidohydrolases, with ILR1 (IAA-LEUCINE RESISTANT1) being the founding member.[2][4] These enzymes exhibit distinct but overlapping substrate specificities. For example, in Arabidopsis:

• ILR1 preferentially hydrolyzes IAA-Phe and IAA-Leu.[11]

• IAR3 (IAA-ALANINE RESISTANT3) shows high activity towards IAA-Ala.[4][5]

• ILL2 (ILR1-LIKE 2) also efficiently cleaves IAA-Ala.[4][5]

The differential expression patterns and substrate preferences of these hydrolases allow for precise spatial and temporal control over the release of active IAA from the conjugate pool, contributing significantly to local auxin maxima required for various developmental processes.[4][6]

Physiological Roles of IAA Amide Conjugates

IAA amide conjugates are integral to maintaining auxin homeostasis and modulating a wide range of physiological responses.

• Buffering Free IAA Levels: Conjugation serves as a rapid mechanism to sequester excess IAA, preventing the potentially toxic effects of high auxin concentrations.[1][9] This is particularly important when auxin biosynthesis or transport rates fluctuate in response to environmental or developmental cues.

• Storage and Transport: Certain conjugates, such as IAA-Ala and IAA-Leu, act as readily accessible reservoirs of IAA.[2][10] These stored forms can be quickly hydrolyzed to release free IAA when and where it is needed, for instance, during seed germination.[4]

• Irreversible Inactivation and Degradation: Conjugates like IAA-Asp and IAA-Glu are precursors for oxidative degradation, representing a terminal fate for the IAA molecule.[1][3] This pathway is crucial for permanently removing excess auxin from the system.

• Specialized Functions: Some conjugates have unique biological activities. For example, IAA-Trp has been shown to act as an inhibitor of certain auxin-induced growth responses, rather than as a storage form of IAA.[1]

The Auxin Homeostasis Signaling Pathway

The interplay between GH3-mediated synthesis and amidohydrolase-mediated hydrolysis forms a dynamic cycle that fine-tunes the levels of active IAA. This homeostatic mechanism is integrated with auxin signaling, as many GH3 genes are themselves transcriptionally upregulated by high auxin levels, creating a negative feedback loop.[8][9]

Methodologies for the Study of IAA Amide Conjugates

The analysis of IAA amide conjugates requires specialized techniques due to their low abundance and chemical diversity. The gold standard for their identification and quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Extraction and Purification Workflow

A robust extraction and purification protocol is paramount for accurate analysis. The choice of solvents and purification steps is critical to minimize degradation and remove interfering compounds.

Step-by-Step Experimental Protocol: Extraction and Purification

This protocol is a generalized procedure and may require optimization based on the specific plant tissue and target conjugates.

• Sample Collection and Preparation:

  • Harvest plant tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction:

  • Transfer a known weight of the powdered tissue (e.g., 50-100 mg) to a microcentrifuge tube.

  • Add a pre-chilled extraction buffer (e.g., 80% methanol in water) at a ratio of 10:1 (v/w).

  • Crucial Step (Internal Standardization): Add a known amount of stable isotope-labeled internal standards (e.g., [¹³C₆]IAA-Asp, [¹³C₆]IAA-Ala) to each sample. This is essential for accurate quantification, as it corrects for sample loss during purification and variations in ionization efficiency during MS analysis.

  • Vortex thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.

• Clarification:

  • Centrifuge the samples at high speed (e.g., 14,000 x g) at 4°C for 15 minutes.

  • Carefully transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) for Purification:

  • Condition a C18 SPE cartridge by washing with methanol followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the IAA conjugates with an organic solvent, such as methanol or acetonitrile.

• Final Preparation for Analysis:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas or using a vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume of the initial mobile phase for LC-MS/MS analysis (e.g., 5-10% acetonitrile in water with 0.1% formic acid).

Quantitative Analysis by LC-MS/MS

Liquid chromatography separates the different conjugates in the extract, which are then detected and quantified by tandem mass spectrometry.

• Chromatography: A reverse-phase C18 column is typically used to separate the conjugates based on their hydrophobicity.

• Mass Spectrometry: Electrospray ionization (ESI) in positive or negative mode is commonly employed. The analysis is performed in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for each target analyte and its corresponding internal standard are monitored. This provides high selectivity and sensitivity.

Quantitative Data Summary

The levels of IAA amide conjugates can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions. The following table summarizes representative concentrations found in Arabidopsis thaliana seedlings under normal growth conditions.

IAA Conjugate	Concentration (ng/g Fresh Weight)	Plant Material	Reference
IAA-Asp	17.4 ± 4.6	9-day-old wild-type seedlings	[6]
IAA-Glu	3.5 ± 1.6	9-day-old wild-type seedlings	[6]
IAA-Ala	~5-fold higher in ilr1 iar3 ill2 mutant seeds	Imbibed seeds	[4]
IAA-Leu	~8-fold higher in ilr1 iar3 ill2 mutant seeds	Imbibed seeds	[4]

Note: The absolute quantification of all conjugates in a single experiment is challenging. The data presented are from different studies and serve as an illustration of the relative abundance.

Conclusion and Future Directions

The discovery and characterization of IAA amide conjugates have fundamentally reshaped our understanding of auxin biology. No longer viewed as simple metabolic byproducts, they are now recognized as key players in a sophisticated regulatory network that controls the availability of active auxin. The GH3 amido synthetases and ILR1-like amidohydrolases provide the enzymatic basis for this dynamic system of storage, transport, and degradation.

Future research in this field will likely focus on several key areas:

• Elucidating the roles of specific conjugates in different developmental contexts and in response to environmental stresses.

• Identifying and characterizing novel conjugates , including peptide and protein conjugates, and the enzymes responsible for their metabolism.[1]

• Investigating the subcellular compartmentation of conjugate synthesis and hydrolysis and the transport mechanisms for these molecules.

• Translating this fundamental knowledge into agricultural applications, for example, by manipulating conjugate metabolism to enhance crop growth and stress tolerance.

The continued exploration of the world of IAA amide conjugates promises to uncover further layers of complexity in plant hormone signaling and provide new avenues for crop improvement.

References

• Ludwig-Müller, J. (2011). Auxin conjugates: their role for plant development and in the evolution of land plants. Journal of Experimental Botany, 62(6), 1757-1773. [Link]

• Tam, Y. Y., Epstein, E., & Normanly, J. (2000). Characterization of auxin conjugates in Arabidopsis. Low steady-state levels of indole-3-acetyl-aspartate, indole-3-acetyl-glutamate, and indole-3-acetyl-glucose. Plant Physiology, 123(2), 589-596. [Link]

• Ludwig-Müller, J. (2011). Auxin conjugates: Their role for plant development and in the evolution of land plants. ResearchGate. [Link]

• Staswick, P. E., Serban, B., Rowe, M., Tiryaki, I., Maldonado, M. T., Maldonado, M. C., & Suza, W. (2005). Characterization of an Arabidopsis enzyme family that conjugates amino acids to indole-3-acetic acid. The Plant Cell, 17(2), 616-627. [Link]

• Casanova-Sáez, R., Mateo-Bonmatí, E., & Ljung, K. (2021). Auxin Metabolism in Plants. Cold Spring Harbor Perspectives in Biology, 13(3), a039803. [Link]

• Rampey, R. A., LeClere, S., Kowalczyk, M., Ljung, K., Sandberg, G., & Bartel, B. (2004). A family of auxin-conjugate hydrolases that contributes to free indole-3-acetic acid levels during Arabidopsis germination. Plant Physiology, 135(2), 978-988. [Link]

• Auxin biosynthesis pathways in plants. (2024, February 9). YouTube. [Link]

• Weijers, D., & Wagner, D. (2016). Auxin: small molecule, big impact. Journal of Experimental Botany, 67(10), 2821-2824. [Link]

• LeClere, S., Tellez, R., Rampey, R. A., Matsuda, S. P., & Bartel, B. (2002). Characterization of a family of IAA-amino acid conjugate hydrolases from Arabidopsis. The Journal of Biological Chemistry, 277(23), 20446-20452. [Link]

• Cohen, J. D. (2023). auxin research odyssey: 1989–2023. The Plant Cell. [Link]

• LeClere, S., Tellez, R., Rampey, R. A., Matsuda, S. P., & Bartel, B. (2002). Characterization of a Family of IAA-Amino Acid Conjugate Hydrolases from Arabidopsis. Journal of Biological Chemistry, 277(23), 20446-20452. [Link]

• Guo, T., Zhang, C., & Li, H. (2022). IAA degradation and conjugation regulate IAA homeostasis in stamen development in Arabidopsis. ResearchGate. [Link]

• Thelander, M., Thelander, C., & Vain, T. (2022). The birth of a giant: evolutionary insights into the origin of auxin responses in plants. The EMBO Journal, 42(2), e113018. [Link]

• Khan, N., Bano, A., & Ali, S. (2022). Roles of Auxin in the Growth, Development, and Stress Tolerance of Horticultural Plants. Plants, 11(18), 2323. [Link]

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• 6. Characterization of Auxin Conjugates in Arabidopsis. Low Steady-State Levels of Indole-3-Acetyl-Aspartate, Indole-3-Acetyl-Glutamate, and Indole-3-Acetyl-Glucose - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester using its Deuterated Internal Standard by LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in biological matrices using its stable isotope-labeled internal standard, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. The protocol details a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, suitable for researchers in drug development, metabolomics, and other scientific fields requiring accurate and precise quantification of this indole-containing compound.

Introduction: The Critical Role of Internal Standards in Quantitative Bioanalysis

In the landscape of quantitative analysis, particularly within regulated environments such as pharmaceutical development and clinical diagnostics, mass spectrometry (MS) is prized for its high sensitivity and selectivity.[1] However, the accuracy of quantitative MS can be compromised by several factors, including variability in sample preparation, instrument drift, and matrix effects.[1] To mitigate these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) is the industry's gold standard.[1]

An ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties during sample extraction, chromatography, and ionization.[2] By adding a known concentration of the SIL-IS to each sample at the beginning of the workflow, quantification is based on the ratio of the analyte's signal to the internal standard's signal, rather than the absolute signal of the analyte.[1] This ratiometric approach effectively normalizes for variations that can occur during the analytical process, leading to significant improvements in accuracy, precision, and linearity.[1]

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a deuterated analog of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. The four deuterium atoms provide a mass shift that is readily distinguishable by the mass spectrometer, without significantly altering the chemical properties of the molecule. This makes it an excellent internal standard for the accurate quantification of its unlabeled counterpart in complex biological matrices.

Analyte and Internal Standard Profile

Compound	Structure	Molecular Formula	Exact Mass (Da)
N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester	[Image of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester structure]	C20H20N2O3	336.1474
N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4	[Image of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 structure with deuterium labels]	C20H16D4N2O3	340.1725

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a general method for the extraction and analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester from human plasma. The method can be adapted for other biological matrices with appropriate validation.

Materials and Reagents

• N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (Analyte)

• N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (Internal Standard, IS)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, deionized, 18 MΩ·cm or higher

• Human plasma (or other biological matrix)

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for extracting small molecules from biological matrices.[3]

• Prepare Working Solutions:

  • Prepare a stock solution of the analyte and the IS in methanol.

  • Prepare a working solution of the IS in 50:50 (v/v) acetonitrile:water. The concentration should be optimized based on the expected analyte concentration range.

• Sample Spiking:

  • To 100 µL of plasma sample (calibrator, quality control, or unknown), add 10 µL of the IS working solution.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile to the plasma sample.

  • Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Caption: Workflow for sample preparation by protein precipitation.

LC-MS/MS Conditions

The following are recommended starting conditions. Method optimization is encouraged for specific applications.

Liquid Chromatography:

Parameter	Recommended Condition
System	UHPLC system
Column	C18 reversed-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Recommended Condition
System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500 °C
IonSpray Voltage	5500 V

MRM Transitions (Predicted):

The most probable fragmentation of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester involves the cleavage of the indoleacetyl moiety, resulting in a characteristic quinolinium ion at m/z 130.[1][3] Another likely fragmentation is the loss of the methyl ester group.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte	337.1 (M+H)+	130.1	Optimized
337.1 (M+H)+	278.1 (M+H - COOCH3)+	Optimized
IS-d4	341.2 (M+H)+	134.1	Optimized
341.2 (M+H)+	282.1 (M+H - COOCH3)+	Optimized

Note: The collision energies should be optimized for the specific instrument being used to achieve maximum signal intensity.

Caption: Overview of the LC-MS/MS analytical workflow.

Method Validation

For use in regulated bioanalysis, the method should be validated according to the guidelines of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Matrix Effect: The alteration of ionization efficiency by the presence of co-eluting matrix components.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Application: The Significance of Quantifying Indole-Containing Compounds

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is a derivative of indole-3-acetic acid (IAA), a primary auxin in plants that regulates various aspects of growth and development. The quantification of IAA and its conjugates is crucial for understanding plant physiology.

In biomedical research, indole-containing compounds are increasingly recognized for their roles as biomarkers in various diseases.[3] For example, indole itself is being evaluated as a biomarker for ulcerative colitis, irritable bowel syndrome, and Crohn's disease.[3] The accurate quantification of such compounds in biological fluids is essential for advancing our understanding of their physiological and pathological roles.

Conclusion

The use of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 as an internal standard provides a robust and reliable method for the quantification of its unlabeled analog by LC-MS/MS. The protocol described herein offers a solid foundation for researchers to develop and validate a sensitive and accurate bioanalytical method for their specific application. The high quality of data achievable with this approach is essential for making informed decisions in drug development and scientific research.

References

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. (2022). PMC - NIH. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (2005). PubMed. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2023). YouTube. [Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022). MDPI. [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2019). PubMed. [Link]

• Guideline on bioanalytical method validation. (2011). EMA. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). FDA. [Link]

• ICH M10 on bioanalytical method validation. EMA. [Link]

• FDA guideline - Bioanalytical Method Validation. PharmaCompass.com. [Link]

• L-Phenylalanine, N-[2-(1H-indol-3-yl)acetyl]-, methyl ester. PubChem. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Quantitative Bioanalysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester using its Deuterated Analog as an Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in a biological matrix, such as human plasma. The method utilizes a stable isotope-labeled internal standard, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, to ensure high accuracy and precision by correcting for matrix effects and variability in sample processing.[1][2] A straightforward protein precipitation protocol is employed for sample preparation, making the workflow efficient and suitable for high-throughput analysis in drug discovery and development settings.

Introduction: The Rationale for Stable Isotope-Labeled Internal Standards

In quantitative bioanalysis, particularly within regulated environments, achieving the highest degree of accuracy and precision is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the definitive technique for this purpose due to its inherent selectivity and sensitivity. However, the reliability of an LC-MS/MS assay is critically dependent on the strategy used to control for experimental variability.

Factors such as sample loss during extraction, fluctuations in instrument response, and matrix-induced ion suppression or enhancement can significantly compromise data integrity.[3][4] The most effective strategy to mitigate these variables is the use of a stable isotope-labeled internal standard (SIL-IS).[5][6] A SIL-IS is an analog of the analyte where one or more atoms are replaced with a heavy isotope (e.g., ²H or D, ¹³C, ¹⁵N).

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is the ideal internal standard for its non-labeled counterpart. Because its physicochemical properties are nearly identical to the analyte, it co-elutes during chromatography and experiences the same ionization efficiency and matrix effects.[6] However, its mass is shifted by 4 Daltons, allowing the mass spectrometer to distinguish it from the analyte. By adding a known concentration of the SIL-IS to every sample, standard, and quality control at the very beginning of the sample preparation process, the ratio of the analyte's response to the IS's response provides a normalized signal that corrects for nearly all sources of analytical error.[5] This approach is strongly recommended by regulatory bodies like the FDA and EMA for bioanalytical method validation.[4][7]

Experimental Design and Workflow

The overall analytical workflow is designed for efficiency and robustness, beginning with a simple but effective sample clean-up and proceeding to a rapid and selective LC-MS/MS analysis.

Figure 1: High-level workflow for the bioanalysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.

Materials and Reagents

• Analytes: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (Analyte) and N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (Internal Standard, IS).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additive: Formic acid (≥98%).

• Biological Matrix: Blank human plasma (K2-EDTA).

• Equipment:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Tandem mass spectrometer with an electrospray ionization (ESI) source.

  • Analytical balance.

  • Calibrated pipettes.

  • Vortex mixer.

  • Refrigerated microcentrifuge.

  • 1.5 mL polypropylene microcentrifuge tubes.

Protocols

Preparation of Stock and Working Solutions

The integrity of stock and working solutions is foundational to the accuracy of the entire assay.

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the Analyte and the IS into separate volumetric flasks. Dissolve in methanol to create 1 mg/mL stock solutions. Store at -20°C or colder.

• Working Standard (WS) Solutions: Prepare a series of WS solutions for the Analyte by serially diluting the primary stock solution with 50:50 (v/v) acetonitrile:water. These will be used to spike into blank plasma to create calibration standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the IS primary stock solution with 50:50 (v/v) acetonitrile:water to a final concentration that yields a robust and stable signal in the mass spectrometer. The optimal concentration should be determined during method development.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of interfering proteins from plasma samples.[6] Acetonitrile is a common and effective choice for this "protein crash."[8]

• Aliquot Samples: Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample. Pipette 50 µL of the appropriate matrix (blank plasma for standards/QCs, or study sample) into each tube.

• Spike Analyte (Standards and QCs only): Add a small volume (e.g., 5 µL) of the corresponding Analyte WS solution to the blank plasma.

• Add Internal Standard: To every tube (standards, QCs, and unknowns), add 50 µL of the IS Working Solution.

• Precipitate Proteins: Add 150 µL of ice-cold acetonitrile to each tube. This corresponds to a 3:1 ratio of organic solvent to plasma volume, which is highly effective for protein removal.[5]

• Mix and Incubate: Vortex each tube vigorously for 30 seconds to ensure complete denaturation of proteins.[9] For enhanced precipitation, incubate the samples at -20°C for 20 minutes.

• Centrifuge: Centrifuge the tubes at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[9]

• Collect Supernatant: Carefully transfer the clear supernatant to a clean autosampler vial or 96-well plate for analysis. Be careful not to disturb the protein pellet.

• Inject: Inject an appropriate volume (e.g., 2-5 µL) onto the LC-MS/MS system.

LC-MS/MS Method Parameters

The following parameters serve as a validated starting point and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC)

A reversed-phase C18 column is a standard and effective choice for retaining and separating small molecules like the target analyte.[10]

Parameter	Recommended Condition
Column	C18, ≤ 2.1 mm i.d., ≤ 50 mm length, ≤ 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient	Time (min)
0.0
0.5
2.5
3.5
3.6
5.0

Mass Spectrometry (MS)

The method utilizes positive electrospray ionization (ESI+) and Multiple Reaction Monitoring (MRM) for maximum selectivity and sensitivity. The fragmentation of indole-3-acetic acid conjugates commonly yields a characteristic quinolinium ion at m/z 130.[2] This provides a logical basis for selecting the product ion for both the analyte and its SIL-IS.

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	e.g., 550 °C
IonSpray Voltage	e.g., 5500 V
Gas Settings	Optimize Curtain Gas, GS1, and GS2 for specific instrument
Dwell Time	e.g., 100 ms

Table 1: Optimized MRM Transitions

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (Analyte)	m/z 337.2	m/z 130.1	Optimize (e.g., 25-35)
N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (IS)	m/z 341.2	m/z 130.1	Optimize (e.g., 25-35)

Note: Precursor ion masses are calculated based on the monoisotopic mass of the compounds. The product ion corresponds to the indole-3-methylene fragment.

Data Analysis and Quality Control

Quantification is performed by constructing a calibration curve. This is achieved by plotting the peak area ratio (Analyte Peak Area / IS Peak Area) against the nominal concentration of the analyte for each calibration standard. A linear regression with a 1/x² weighting is typically applied. The concentrations of QC and unknown samples are then calculated from this regression equation.

For a regulated bioanalytical run, the acceptance criteria should be based on established guidelines.[7][11] Typically, at least 75% of calibration standards must be within ±15% of their nominal value (±20% for the Lower Limit of Quantification, LLOQ). At least two-thirds of the QC samples should also be within ±15% of their nominal values.

Method Performance and Causality

• Linearity: The described method is expected to be linear over a range suitable for pharmacokinetic studies (e.g., 1 - 1000 ng/mL). The use of the SIL-IS ensures this linearity by compensating for any non-linearity in detector response at higher concentrations.

• Selectivity: The combination of chromatographic separation and MRM detection provides excellent selectivity. The unique precursor-to-product ion transition for the analyte minimizes the risk of interference from endogenous matrix components.[8]

• Matrix Effect: The co-eluting SIL-IS is crucial for mitigating matrix effects.[4] Any ion suppression or enhancement experienced by the analyte will be mirrored by the internal standard, keeping their peak area ratio constant and ensuring accurate quantification across different samples and subjects.

• Recovery: While not essential to measure in every run when using a SIL-IS, the protein precipitation method typically yields high and consistent analyte recovery. The SIL-IS normalizes for any sample-to-sample variability in the extraction process.

Conclusion

This application note details a reliable and high-throughput LC-MS/MS method for the quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in plasma. The core strength of this protocol lies in the proper use of its deuterated internal standard, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, which is the gold standard for correcting analytical variability. The simple protein precipitation sample preparation and rapid LC-MS/MS analysis make this method ideally suited for supporting drug development programs that require accurate and precise bioanalytical data.

References

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• BenchChem. (2025). Application Notes and Protocols for Plasma Protein Precipitation.
• Matsuda, F., et al. (2005). Quantification of Indole-3-Acetic Acid and Amino Acid Conjugates in Rice by Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry. Bioscience, Biotechnology, and Biochemistry, 69(4), 778-83.
• BenchChem. (2025). Application Notes and Protocols for Bioanalytical Method Validation Using Stable Isotope-Labeled Internal Standards.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407.
• Christianson, C. (2025, October 1). Small Molecule Method Development Strategies. Bioanalysis Zone.
• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube.
• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation.
• KCAS Bio. (2017, August 30). The Value of Deuterated Internal Standards.
• Anonymous. (2016, August 24). Application of LCMS in small-molecule drug development. Drug Target Review.
• Pandey, P. (2024, September 23). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10 [Video]. YouTube.
• Tecan Group. (n.d.). Boost your productivity in small molecule LC-MSMS with better sample prep.
• Li, W., & Cohen, L. H. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Target Review.
• European Medicines Agency. (2022, July 25). ICH guideline M10 on bioanalytical method validation and study sample analysis.

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Application Notes and Protocols: Pharmacokinetic Study Design with N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Introduction

The journey of a drug candidate from discovery to clinical application is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile. Pharmacokinetics, the study of how an organism affects a drug, encompasses the processes of absorption, distribution, metabolism, and excretion (ADME).[1][2][3] A well-designed pharmacokinetic study provides essential data to inform decisions on dosing regimens, predict potential drug-drug interactions, and assess the overall safety and efficacy of a new chemical entity. This guide provides a detailed framework for designing and executing a comprehensive pharmacokinetic study of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, a synthetic amino acid derivative with potential therapeutic applications.[4] The deuterated form, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, serves as a critical tool in this process, acting as an internal standard for highly accurate and precise bioanalysis.[5][6][7]

These application notes are intended for researchers, scientists, and drug development professionals, offering both foundational principles and actionable protocols. The structure of this document is designed to logically guide the user through the entire process, from understanding the test article to analyzing the final pharmacokinetic data.

Understanding the Investigational Compound

A successful pharmacokinetic study begins with a comprehensive understanding of the test article.

Chemical and Physical Properties

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is a compound that combines an indole moiety with a phenylalanine methyl ester.[4] The indole group is a common feature in many biologically active molecules, while the amino acid component suggests potential interactions with biological transport and metabolic systems.[4] The methyl ester form may enhance its lipophilicity, which can influence its absorption and distribution characteristics.[4]

Property	Value	Source
Molecular Formula	C20H20N2O3	[4]
Molecular Weight	322.4 g/mol	[8]
CAS Number	1060809-98-4	[4]
Synonyms	N-(indole-3-acetyl)phenylalanine methyl ester	[4]

The deuterated analog, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, is chemically identical to the parent compound, with the exception of four deuterium atoms replacing hydrogen atoms at non-exchangeable positions. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the analyte but is distinguishable by its mass-to-charge ratio.[6][7][9]

Rationale for Deuterated Internal Standard

The use of a stable isotope-labeled internal standard, such as a deuterated compound, is considered the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6][9] Here’s why:

• Correction for Matrix Effects: Biological matrices like plasma and tissue homogenates are complex and can cause ion suppression or enhancement, leading to inaccurate quantification.[10][11] A deuterated internal standard experiences the same matrix effects as the analyte, allowing for reliable correction.[6][10]

• Compensation for Sample Preparation Variability: Steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction can have variable recoveries.[5][10] Since the internal standard is added at the beginning of the sample preparation process, it accounts for any loss of the analyte.

• Improved Precision and Accuracy: By normalizing the analyte response to the internal standard response, the overall precision and accuracy of the analytical method are significantly improved.[5][6]

Preclinical Pharmacokinetic Study Design

A robust preclinical pharmacokinetic study involves both in vitro and in vivo assessments to build a comprehensive ADME profile of the compound.

In Vitro ADME Assays

In vitro ADME assays are crucial for early-stage drug discovery as they help predict a compound's pharmacokinetic behavior and identify potential liabilities before moving into more complex and costly in vivo studies.[12][13]

2.1.1. Key In Vitro Assays:

• Metabolic Stability: Assessed using liver microsomes, S9 fractions, or hepatocytes to determine the rate of metabolism.[14][15] This helps predict the hepatic clearance and half-life of the compound.

• CYP450 Inhibition and Induction: Evaluates the potential for the compound to inhibit or induce major cytochrome P450 enzymes.[14] This is critical for predicting drug-drug interactions.

• Plasma Protein Binding: Determines the extent to which the compound binds to plasma proteins, as only the unbound fraction is pharmacologically active.[14][16]

• Permeability and Transporter Interaction: Assays using cell lines like Caco-2 or MDCK can predict intestinal absorption and identify if the compound is a substrate or inhibitor of key drug transporters like P-glycoprotein (P-gp).[12][14]

• Plasma Stability: Assesses the chemical stability of the compound in plasma to ensure that degradation does not occur during sample collection and processing.[15]

In Vivo Study Design

In vivo studies in animal models provide a holistic view of the drug's behavior in a complex biological system.[1]

2.2.1. Animal Model Selection:

The choice of animal model is critical and typically includes rodents (e.g., Sprague-Dawley rats) for initial studies due to their well-characterized physiology and ease of handling.[17]

2.2.2. Study Groups and Dosing:

A typical study design would include at least two administration routes:

• Intravenous (IV) Bolus: This route provides direct systemic administration, allowing for the determination of key parameters like clearance, volume of distribution, and elimination half-life.

• Oral (PO) Gavage: This route is essential for assessing oral absorption and bioavailability.

The study should include multiple dose levels to assess dose proportionality.[17]

2.2.3. Blood Sampling Schedule:

A well-designed blood sampling schedule is crucial for accurately defining the plasma concentration-time profile. A typical schedule would involve frequent sampling at early time points to capture the absorption and distribution phases, followed by less frequent sampling at later time points to characterize the elimination phase.[18]

Example Sampling Times:

• IV Administration: 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.[18]

• PO Administration: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.[18]

2.2.4. Overall Experimental Workflow:

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Application Note &amp; Protocol: Quantitative Analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 in Plant Metabolomics using LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a deuterated internal standard for the corresponding endogenous plant metabolite, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. This auxin conjugate is implicated in the homeostatic regulation of indole-3-acetic acid (IAA), a critical plant hormone.[1][2][3][4] The protocol details a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, including sample extraction, purification, chromatographic separation, and mass spectrometric detection. The use of a stable isotope-labeled internal standard is crucial for accurate quantification, correcting for matrix effects and variations in sample preparation and instrument response.[5][6] This guide is intended for researchers in plant biology, agricultural science, and drug discovery focusing on phytohormone analysis.

Introduction: The Role of Auxin Conjugates in Plant Physiology

Auxins, with indole-3-acetic acid (IAA) as the principal form, are a class of phytohormones that orchestrate a wide array of plant growth and developmental processes.[7] The cellular concentration of free IAA is tightly regulated, as excesses can be cytotoxic. Plants maintain IAA homeostasis through biosynthesis, transport, degradation, and conjugation.[7] The formation of IAA conjugates with amino acids, sugars, and peptides is a key metabolic strategy for temporarily inactivating and storing IAA.[1][3][4] These conjugates can be hydrolyzed back to free IAA when needed, providing a rapid mechanism to modulate active hormone levels.[4]

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine is one such amino acid conjugate. Its methyl ester form is also of interest in metabolic profiling studies. The accurate quantification of these conjugates is paramount to understanding the intricate regulatory networks governing plant development and responses to environmental stimuli. However, the low endogenous concentrations of these metabolites in complex plant matrices present a significant analytical challenge.[8][9]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for plant hormone analysis due to its high sensitivity and selectivity.[9][10] A critical component of a robust quantitative LC-MS/MS assay is the use of a stable isotope-labeled internal standard (SIL-IS).[5][11] N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 serves as an ideal SIL-IS for its unlabeled counterpart. It co-elutes chromatographically and exhibits similar ionization efficiency, but is distinguishable by its mass-to-charge ratio (m/z), allowing for precise correction of analytical variability.[12][13]

Analytical Principle: Isotope Dilution Mass Spectrometry

This protocol employs the principle of isotope dilution mass spectrometry (IDMS). A known amount of the deuterated internal standard (the "spike") is added to the plant sample at the very beginning of the extraction process.[5] The SIL-IS undergoes the same extraction, purification, and analysis steps as the endogenous analyte. Any losses or variations during this workflow will affect both the analyte and the SIL-IS proportionally. By measuring the peak area ratio of the endogenous analyte to the SIL-IS, one can accurately calculate the initial concentration of the analyte in the sample, irrespective of recovery rates or matrix-induced ion suppression/enhancement.[11]

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sample preparation for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 analysis

Topic: Optimized Sample Preparation for the Quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 in Biological Matrices

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the sample preparation of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester for quantitative analysis, utilizing its deuterated d4 analog as an internal standard. The focus is on robust, reproducible methods for extracting the analyte from complex biological matrices, such as human plasma, in preparation for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will explore the rationale behind using a deuterated internal standard and detail three primary extraction methodologies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each protocol is designed to ensure high recovery, minimize matrix effects, and guarantee the integrity of bioanalytical data.

Introduction: The Analytical Challenge

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester is a synthetic amino acid derivative featuring an indole moiety.[1] The analysis of such compounds in biological fluids is critical for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism (DMPK) studies.[2][3] However, the complexity of biological matrices like plasma—rich in proteins, lipids, and salts—presents a significant analytical challenge. These endogenous components can interfere with analyte detection, causing ion suppression or enhancement in the mass spectrometer, leading to inaccurate and unreliable results.[4]

To overcome these hurdles, a meticulous sample preparation strategy is paramount. The goal is twofold: to isolate the analyte of interest from interfering matrix components and to pre-concentrate it to a level suitable for sensitive detection.[5][6]

The Gold Standard: Deuterated Internal Standards

In quantitative bioanalysis, particularly with LC-MS, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving accuracy and precision.[7] For the analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, its deuterated analog, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, is the ideal internal standard (IS).

Why use a deuterated IS? A deuterated IS is chemically identical to the analyte, differing only in the substitution of several hydrogen atoms with deuterium.[8] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the IS. Because they share near-identical physicochemical properties, the deuterated IS provides several key advantages:[7][9]

• Co-elution: The analyte and IS exhibit almost identical retention times in reversed-phase chromatography, ensuring that they experience the same matrix effects at the point of elution.[9]

• Compensates for Variability: It accurately mimics the analyte's behavior during every step of the sample preparation and analysis workflow. Any loss of analyte during extraction, inconsistency in injection volume, or fluctuation in instrument response will affect the IS to the same degree.[4][8]

• Corrects for Matrix Effects: By calculating the peak area ratio of the analyte to the IS, variations caused by ion suppression or enhancement are effectively normalized, leading to highly reliable quantification.[2][3]

The use of a deuterated internal standard is a foundational element of a robust and self-validating bioanalytical method, as recommended by regulatory bodies like the FDA and EMA.[2][7]

Analyte & Internal Standard Properties

A clear understanding of the analyte's structure is crucial for designing an effective extraction strategy.

Compound	Structure	Molecular Formula
N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester		C₂₀H₂₀N₂O₃[1]
N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (IS)	Structure is identical to the analyte, with four deuterium atoms incorporated at non-exchangeable positions, typically on the phenyl ring or another stable part of the molecule.	C₂₀H₁₆D₄N₂O₃

The presence of the indole and phenylalanine groups suggests a moderate level of lipophilicity, making the compound suitable for extraction with organic solvents.

Sample Preparation Methodologies

The choice of sample preparation technique depends on the required sensitivity, throughput, and the nature of the biological matrix.[5] We will detail three common and effective methods: Protein Precipitation, Liquid-Liquid Extraction, and Solid-Phase Extraction.

Workflow Overview

The following diagram illustrates the general workflow for bioanalytical sample preparation leading to LC-MS/MS analysis.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Method 1: Protein Precipitation (PPT)

Protein precipitation is the simplest and fastest method for removing the bulk of proteins from a plasma or serum sample.[10] It involves adding a water-miscible organic solvent to disrupt the hydration shell of the proteins, causing them to precipitate.[10]

• Principle: Addition of an organic solvent like acetonitrile or methanol reduces the solubility of proteins, causing them to crash out of solution. The analyte and internal standard remain in the supernatant.

• Advantages: Fast, inexpensive, and suitable for high-throughput screening.

• Disadvantages: Less clean than other methods. It may not effectively remove other matrix components like phospholipids, which can cause significant ion suppression. Analyte loss due to co-precipitation with proteins is possible.[10]

Protocol 1: Protein Precipitation with Acetonitrile

• Aliquoting: Aliquot 100 µL of the biological sample (e.g., human plasma) into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 working solution (e.g., 100 ng/mL in 50:50 methanol:water) to each sample, calibrator, and quality control (QC) sample.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the tube. Acetonitrile is often more effective at precipitating proteins than methanol.[10]

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[4]

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube or a 96-well plate, being careful not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid). Vortex briefly to ensure the analyte is fully dissolved.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

Method 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[5] It provides a cleaner sample than PPT by removing more polar and non-polar interferences.

• Principle: The analyte partitions from the aqueous biological matrix into an organic solvent in which it is more soluble. Proteins and other polar interferences remain in the aqueous phase.

• Advantages: Provides a much cleaner extract than PPT, reducing matrix effects. Can be optimized to be highly selective.

• Disadvantages: More labor-intensive and time-consuming than PPT. Requires larger volumes of organic solvents.

Protocol 2: Liquid-Liquid Extraction with Methyl tert-Butyl Ether (MTBE)

• Aliquoting & Spiking: Aliquot 100 µL of plasma and spike with 10 µL of the IS working solution as described in the PPT protocol.

• pH Adjustment (Optional but Recommended): The indole moiety can have its properties influenced by pH. To ensure the analyte is in a neutral, non-ionized state for optimal extraction into a non-polar solvent, add 50 µL of a buffer solution (e.g., 0.1 M ammonium acetate, pH 7.0).

• Solvent Addition: Add 600 µL of a suitable organic solvent. Methyl tert-butyl ether (MTBE) is a common choice for compounds of intermediate polarity.

• Mixing: Cap the tubes and mix thoroughly for 10-15 minutes using a shaker or rotator to facilitate the partitioning of the analyte into the organic phase.

• Centrifugation: Centrifuge at 3,000 x g for 5 minutes to achieve complete phase separation. The top layer will be the organic phase containing the analyte, and the bottom layer will be the aqueous phase with precipitated proteins at the interface.

• Organic Phase Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and the protein interface.

• Evaporation & Reconstitution: Evaporate the organic solvent to dryness and reconstitute as described in the PPT protocol (steps 7 & 8).

• Analysis: The sample is now ready for injection.

Method 3: Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient sample preparation technique that provides the cleanest extracts.[11] It is often considered the benchmark for removing matrix interferences.

• Principle: The biological sample is passed through a cartridge containing a solid adsorbent (the stationary phase). The analyte is retained on the sorbent while interferences are washed away. The purified analyte is then eluted with a small volume of a strong solvent.

• Advantages: Highest selectivity and recovery. Effectively removes salts, phospholipids, and proteins, leading to minimal matrix effects and improved sensitivity.[11]

• Disadvantages: Most expensive and complex method. Requires method development to select the appropriate sorbent and optimize wash/elution steps.[11]

Protocol 3: Reversed-Phase Polymeric SPE (e.g., Strata-X)

Given the structure of the analyte, a reversed-phase polymeric sorbent is a suitable choice, offering strong retention for aromatic and lipophilic compounds.

Caption: The five essential steps of a Solid-Phase Extraction (SPE) workflow.

• Sample Pre-treatment: Dilute 100 µL of spiked plasma (as per previous methods) with 300 µL of 2% ammonium hydroxide in water. This step helps to disrupt protein binding.[11]

• Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., Bond Elut Plexa or Strata-X, 10-30 mg) by passing 500 µL of methanol, followed by 500 µL of deionized water through the cartridge. Do not let the sorbent bed go dry.[11]

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge. Apply a slow, steady flow using a vacuum manifold.

• Washing: Wash the cartridge with 500 µL of 5% methanol in water. This step removes salts and other highly polar interferences while the analyte remains bound to the sorbent.[11]

• Elution: Elute the analyte and internal standard from the cartridge using 500 µL of methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the PPT protocol (steps 7 & 8).

• Analysis: The sample is now ready for injection.

Method Comparison and Selection

The optimal method depends on the specific requirements of the study.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Cleanliness	Low	Medium	High
Matrix Effects	High Potential	Moderate	Minimal
Throughput	High	Medium	Low to Medium (automatable)
Solvent Volume	Low	High	Medium
Cost per Sample	Low	Low to Medium	High
Method Development	Minimal	Moderate	High
Best For	Early discovery, high-throughput screening	Regulated bioanalysis, when SPE is not feasible	Regulated bioanalysis, high-sensitivity assays

For regulated bioanalysis where accuracy and sensitivity are paramount, Solid-Phase Extraction is the recommended method . For rapid screening in a drug discovery setting, Protein Precipitation offers an acceptable trade-off between speed and data quality.

Conclusion

The successful quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in biological matrices is critically dependent on a well-designed sample preparation strategy. The use of a deuterated internal standard (d4) is essential for correcting analytical variability and ensuring data integrity.[2][8] This guide provides three validated protocols—Protein Precipitation, Liquid-Liquid Extraction, and Solid-Phase Extraction—each with distinct advantages. The selection of the most appropriate method should be based on the analytical goals, balancing the need for sample cleanliness, throughput, and cost. By following these detailed protocols, researchers can develop robust, reliable, and reproducible methods for bioanalytical studies.

References

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• BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods Utilizing Deuterated Internal Standards.
• Ifeanyi, O. et al. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES.
• AptoChem. (n.d.). Deuterated internal standards and bioanalysis.
• BenchChem. (2025). A Technical Guide to Deuterated Internal Standards in Mass Spectrometry.
• Zhao, L., & Juck, M. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies, Inc.
• ChemSpider. (n.d.). N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.
• Botrè, F., et al. (2014). A liquid chromatography-mass spectrometry method based on class characteristic fragmentation pathways to detect the class of indole-derivative synthetic cannabinoids in biological samples. Analytica Chimica Acta.
• Agilent Technologies. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE.
• International Journal of Pharmaceutical Sciences. (n.d.). Extraction of Drugs and Metabolites from Biological Matrices.
• SlideShare. (n.d.). Extraction of drug from biological matrix.pptx.

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Application Note: Quantitative Analysis of Indole-3-Acetyl-Phenylalanine using a Validated LC-MS/MS Method

Abstract

This application note provides a comprehensive framework for the quantitative analysis of Indole-3-Acetyl-Phenylalanine (IAA-Phe) in biological matrices, particularly human plasma and plant tissue. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals who require a robust, sensitive, and specific assay for this auxin conjugate. The protocols are grounded in established principles of bioanalytical method validation, ensuring data integrity and reproducibility. This guide covers critical aspects from the preparation of analytical standards and isotopically labeled internal standards to sample extraction, and the development of a sensitive LC-MS/MS method. All procedures are presented with a focus on the scientific rationale behind each step, adhering to the principles outlined in the ICH M10 Bioanalytical Method Validation guidance.[1][2][3][4][5]

Introduction: The Significance of Indole-3-Acetyl-Phenylalanine Quantification

Indole-3-Acetyl-Phenylalanine (IAA-Phe) is an amino acid conjugate of the primary plant hormone, auxin (Indole-3-Acetic Acid, IAA). In plants, the conjugation of IAA to amino acids is a key mechanism for regulating auxin homeostasis, with some conjugates serving as storage forms and others being targeted for degradation. The specific profile of these conjugates can provide insights into the physiological state of the plant. In the context of drug development and translational science, the gut microbiome can produce a variety of indole-containing metabolites from tryptophan, which can have profound effects on host physiology. Accurate quantification of specific indole derivatives like IAA-Phe in biological fluids is therefore of growing interest for understanding host-microbiome interactions and their implications in health and disease.

The development of a reliable analytical method for IAA-Phe is challenged by its low endogenous concentrations and the complexity of the biological matrices in which it is found. This application note addresses these challenges by providing a detailed protocol for a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

Foundational Principles: Ensuring Method Trustworthiness

A cornerstone of any quantitative analytical method is its validation, which demonstrates that the method is suitable for its intended purpose. This protocol is designed to be a self-validating system, with each component contributing to the overall reliability of the results. The principles of the ICH M10 guideline on bioanalytical method validation are central to this approach, ensuring that the method is robust, reproducible, and provides data of high quality.[1][2][3][4][5]

Diagram: Core Pillars of Bioanalytical Method Validation

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Application Note: A Comprehensive Guide to the Solution Stability of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Abstract

This technical guide provides a detailed framework for assessing and ensuring the solution stability of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. As a deuterated internal standard, its chemical and isotopic integrity is paramount for the accuracy of quantitative bioanalytical methods. This document delves into the molecule's structural vulnerabilities, outlines potential degradation pathways, and provides robust, field-proven protocols for handling, storage, and comprehensive stability validation through forced degradation studies. The methodologies described herein are designed to meet the rigorous standards of drug development and research, ensuring data reliability and reproducibility.

Introduction and Structural Analysis

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a complex molecule designed for use as an internal standard, likely in liquid chromatography-mass spectrometry (LC-MS) assays. Its structure combines several functional groups, each with distinct chemical properties that influence its stability in solution. Understanding these structural components is the first step in predicting and preventing degradation.

• Indole Moiety: The indole ring system is electron-rich, making it susceptible to oxidation.[1][2] This is a primary area of concern for long-term stability.

• Amide Bond: The amide linkage between the indole-3-acetic acid and L-phenylalanine moieties is generally stable but can undergo hydrolysis under harsh acidic or basic conditions.[3]

• Methyl Ester: The C-terminal methyl ester is the most chemically labile functional group, prone to hydrolysis catalyzed by acid or base, which would yield the corresponding carboxylic acid.[4][5]

• Deuterium Label (-d4): The incorporation of deuterium atoms provides a mass shift for use as an internal standard. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slightly enhance metabolic stability.[6][7] However, the primary stability concern for the label itself is the potential for hydrogen-deuterium (H-D) exchange if the labels are in labile positions and exposed to protic solvents.[6][8]

The reliability of quantitative data derived using this standard is directly dependent on its stability throughout the entire analytical process, from storage to sample processing.[6]

Feature	Chemical Group	Primary Stability Concern
Core Heterocycle	1H-Indole	Oxidation at the C2 or C3 position[9][10]
Linkage	Amide	Hydrolysis under strong acid/base conditions
C-Terminus	Methyl Ester	Acid- or base-catalyzed hydrolysis[11][12]
Isotopic Label	Deuterium (-d4)	Hydrogen-Deuterium (H-D) exchange in protic solvents
Overall Molecule	Indole Derivative	Photodegradation upon exposure to UV or visible light[13][14]

Potential Chemical Degradation Pathways

The molecular structure suggests three primary degradation pathways that must be considered when preparing, storing, and using solutions of this standard. These pathways can be intentionally induced in forced degradation studies to validate the specificity of analytical methods.[15][16]

Hydrolysis

Hydrolysis is the most anticipated degradation route in aqueous or protic solutions.

• Ester Hydrolysis: The methyl ester is highly susceptible to cleavage, especially in the presence of acid or base, yielding the N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine-d4 carboxylic acid. This is often the fastest degradation pathway.[5]

• Amide Hydrolysis: While more resistant than the ester, the amide bond can be cleaved under more extreme conditions (e.g., elevated temperature with strong acid or base), breaking the molecule into indole-3-acetic acid-d(x) and L-phenylalanine methyl ester-d(y).[3]

Oxidation

The electron-rich nature of the indole ring makes it a prime target for oxidation.[2] Atmospheric oxygen, trace metal ions, or oxidative reagents can trigger this process. Oxidation typically occurs at the C2 or C3 position of the indole ring, leading to the formation of various oxindole derivatives.[1][9][10] This process can be accelerated by light and heat.

Photodegradation

Indole derivatives are known to be photosensitive.[14][17] Exposure to light, particularly in the UV spectrum, can provide the energy to initiate complex degradation reactions, including oxidation and bond cleavage, resulting in a variety of photoproducts.[13][14]

Figure 2. Experimental workflow for a comprehensive stability assessment.

Protocol 4.2: Solution Stability Under Typical Use Conditions

Objective: To determine the stability of the standard in solution under typical short-term and long-term storage conditions.

Procedure:

• Prepare a stock solution (e.g., 1 mg/mL) in a recommended aprotic solvent (e.g., acetonitrile).

• Prepare working solutions (e.g., 1 µg/mL) in the intended analytical diluent.

• Short-Term (Bench-Top) Stability: Store aliquots of the working solution on the lab bench at ambient temperature. Analyze at T=0, 2, 4, 8, and 24 hours.

• Autosampler Stability: Place aliquots of the working solution in an LC autosampler set to a typical operating temperature (e.g., 4°C or 10°C). Analyze at T=0 and after 24, 48, and 72 hours.

• Long-Term Stability: Store aliquots of the stock solution under various conditions: refrigerated (2-8°C), frozen (-20°C), and ultra-low frozen (-80°C).

• Analyze the long-term samples at appropriate intervals (e.g., 1, 3, 6, 12 months).

• For all analyses, calculate the concentration or peak area relative to a freshly prepared standard solution. The acceptance criterion is typically that the mean concentration remains within ±15% of the initial value. [6]

Data Interpretation and Summary

All quantitative stability data should be compiled into a clear, tabular format. This allows for easy comparison across different conditions and time points.

Table 2: Example Stability Data Summary

Condition	Storage	Time Point	% Recovery (Mean ± SD)	Observations
Forced Degradation	0.1 N HCl, 60°C	8 hours	85.2 ± 2.1	Primary degradant at RRT 0.85 (likely ester hydrolysis)
	0.1 N NaOH, 40°C	4 hours	79.5 ± 3.5	Major degradant at RRT 0.85; minor unknown at RRT 1.10
	3% H₂O₂, RT	24 hours	91.3 ± 1.8	Degradant at RRT 1.15 (likely oxidized indole)
Use Conditions	Bench-Top (RT)	24 hours	98.7 ± 1.5	Stable
	Autosampler (4°C)	72 hours	99.1 ± 1.1	Stable
Long-Term Storage	-20°C (Stock)	6 Months	101.2 ± 2.0	Stable

| | -80°C (Stock) | 12 Months | 99.8 ± 1.7 | Stable |

Interpretation: Based on the example data, the compound is susceptible to acid/base hydrolysis and oxidation but is stable under typical bench-top and refrigerated conditions for at least 24-72 hours. Long-term storage of stock solutions at -20°C or below is effective. The forced degradation data confirms that a stability-indicating method must be able to resolve the parent compound from peaks at RRT 0.85 and 1.15.

Conclusion

The stability of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is governed by its three primary functional groups: the indole ring, the amide bond, and the methyl ester. The greatest risks to its integrity in solution are hydrolysis of the methyl ester and oxidation of the indole ring . Photodegradation is also a significant concern.

By implementing the protocols outlined in this guide—including the use of aprotic solvents, storage at low temperatures (-20°C or below), and protection from light—the chemical and isotopic integrity of this standard can be preserved. Conducting thorough forced degradation and long-term stability studies is a critical, self-validating step to ensure the generation of accurate, reliable, and reproducible quantitative data in any research or drug development setting.

References

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• WIPO Patentscope. WO/1994/014743 HYDROLYSIS OF METHYL ESTERS FOR PRODUCTION OF FATTY ACIDS. Available at: [Link]

• Oxford Academic. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. Available at: [Link]

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• YouTube. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• PubMed. Enhanced photostability, radical scavenging and antitumor activity of indole-3-carbinol-loaded rose hip oil nanocapsules. Available at: [Link]

• ACS Publications. Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. Available at: [Link]

• NIH National Library of Medicine. Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

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• Luminous. What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available at: [Link]

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• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]

• ACS Publications. Photophysics of indole derivatives: experimental resolution of La and Lb transitions and comparison with theory. Available at: [Link]

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• PubMed. The possible action mechanisms of indole-3-acetic acid methyl ester in Arabidopsis. Available at: [Link]

• Isotope Science / Alfa Chemistry. Quality Control Essentials for Deuterated Drug APIs. Available at: [Link]

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• ACS Publications. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Available at: [Link]

• PubMed Central. Metabolism of Indole-3-Acetic Acid in Arabidopsis. Available at: [Link]

• NIST WebBook. L-Phenylalanine, N-acetyl-, methyl ester. Available at: [Link]

• NIST WebBook. 1H-Indole-3-acetic acid, methyl ester. Available at: [Link]

• MDPI. Microwave-Assisted Esterification of N-Acetyl-L-Phenylalanine Using Modified Mukaiyama's Reagents: A New Approach Involving Ionic Liquids. Available at: [Link]

• ResearchGate. Determination of photostability and photodegradation products of indomethacin in aqueous media. Available at: [Link]

• ACS Omega. Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines. Available at: [Link]

• ResearchGate. (PDF) Chemical Resolution of Dl-Phenylalanine Methyl Ester Using N-Acetyl-D-Phenylglycine as Resolving Agent. Available at: [Link]

• Asian Journal of Chemistry. Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Available at: [Link]

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Application Note &amp; Protocol: Preparation of High-Purity Stock Solutions of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 for Bioanalytical Applications

Introduction: The Critical Role of Internal Standards in Quantitative Bioanalysis

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a stable isotope-labeled internal standard, indispensable for the accurate quantification of its non-labeled analogue in complex biological matrices via mass spectrometry. In regulated bioanalysis, adherence to stringent guidelines, such as those outlined in the ICH M10 on Bioanalytical Method Validation, is paramount to ensure data integrity and reliability for regulatory submissions.[1][2][3] The precision of such analytical methods is fundamentally reliant on the accuracy of the concentration of the internal standard stock solution. Any inaccuracies in the preparation of this stock solution will propagate throughout the entire analytical workflow, leading to systematic errors in the final reported concentrations of the analyte.

This guide provides a detailed, field-proven protocol for the preparation of stock solutions of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, grounded in the principles of Good Laboratory Practice (GLP).[4][5][6][][8] We will not only delineate the procedural steps but also elucidate the scientific rationale behind each, empowering researchers to prepare robust, reliable, and stable stock solutions for their critical drug development and research endeavors.

I. Pre-Protocol Considerations: Solvent Selection and Material Integrity

The choice of solvent is a critical first step that dictates the stability and usability of the stock solution. While specific solubility data for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is not extensively published, we can infer its properties from its constituent moieties: an indole ring, an acetylated L-phenylalanine methyl ester, and deuterium labels.

• Indole Moiety: Indole and its derivatives are generally soluble in a range of organic solvents.[8][9]

• L-phenylalanine methyl ester: The esterification of the amino acid increases its lipophilicity, favoring solubility in organic solvents.

• Deuterium Labeling: The presence of deuterium atoms does not significantly alter the solubility of the molecule compared to its non-labeled counterpart.

Based on these characteristics and general laboratory practice for similar compounds, high-purity (≥99.9%) aprotic organic solvents are recommended.

Table 1: Recommended Solvents and Rationale

Solvent	Purity	Rationale
Methanol (MeOH)	HPLC or LC-MS grade	Excellent solubilizing power for a wide range of organic molecules, including indole derivatives.[9][10] Volatile, which is advantageous for solvent evaporation steps if required.
Acetonitrile (ACN)	HPLC or LC-MS grade	A common solvent in reversed-phase chromatography, ensuring compatibility with many LC-MS methods. Good solubilizing properties for moderately polar compounds.
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%	High solubilizing capacity, but its high boiling point can be problematic for subsequent sample preparation steps. Should be used with caution and only if necessary.

Author's Note: For the purposes of this protocol, we will proceed with Methanol (LC-MS grade) as the primary solvent. It is imperative that the user verifies the solubility of their specific lot of the deuterated standard in the chosen solvent before proceeding with the preparation of a quantitative stock solution.

II. Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol details the preparation of a 1 mg/mL stock solution. The principles outlined can be adapted for other concentrations. All procedures should be performed in a controlled laboratory environment, adhering to established safety protocols.

Materials and Equipment:

• N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (as a solid, with Certificate of Analysis)

• Methanol (LC-MS grade)

• Calibrated analytical balance (readable to at least 0.01 mg)

• 10 mL Class A volumetric flask

• Calibrated pipettes

• Weighing paper or boat

• Spatula

• Amber glass vials with PTFE-lined screw caps

• Ultrasonic bath

Step-by-Step Procedure:

• Equilibration of Materials: Allow the vial containing the deuterated standard and the solvent to equilibrate to the ambient temperature of the weighing room for at least 30 minutes. This prevents condensation from forming on the solid and the glassware, which would introduce errors in weighing.

• Accurate Weighing:

  • Place a clean, dry weighing boat on the analytical balance and tare the balance.

  • Carefully weigh approximately 10 mg of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. Record the exact weight to the nearest 0.01 mg.

  • Causality Insight: Accurate weighing is the cornerstone of an accurate stock solution. Using a calibrated analytical balance in a draft-free environment minimizes weighing errors.

• Quantitative Transfer:

  • Carefully transfer the weighed solid into a 10 mL Class A volumetric flask.[11][12][13]

  • Rinse the weighing boat with small aliquots (1-2 mL) of methanol, transferring the rinsate into the volumetric flask. Repeat this rinsing step at least three times to ensure all of the solid has been transferred.[14]

  • Self-Validating System: This repeated rinsing, known as quantitative transfer, is a self-validating process that ensures no residual solid is left behind, which would lead to a lower-than-intended final concentration.

• Dissolution:

  • Add methanol to the volumetric flask until it is approximately half-full.

  • Swirl the flask gently to dissolve the solid. If necessary, place the flask in an ultrasonic bath for 5-10 minutes to facilitate complete dissolution.

  • Visually inspect the solution against a light source to ensure no particulate matter remains.

• Bringing to Final Volume:

  • Once the solid is completely dissolved, carefully add methanol dropwise until the bottom of the meniscus aligns with the calibration mark on the neck of the volumetric flask.

  • Cap the flask and invert it 15-20 times to ensure a homogenous solution.

Concentration Calculation:

The exact concentration of the stock solution should be calculated based on the actual weight of the solid and the final volume of the solution.

• Formula: Concentration (mg/mL) = Weight of solid (mg) / Final volume (mL)

• Example: If 10.25 mg of the solid was weighed and dissolved in a 10 mL volumetric flask, the final concentration is 1.025 mg/mL.

III. Visualization of the Workflow

The following diagram illustrates the key steps in the preparation of the stock solution, emphasizing the critical control points for ensuring accuracy and reliability.

Caption: Workflow for the preparation of a deuterated internal standard stock solution.

IV. Storage and Stability: Preserving the Integrity of the Stock Solution

Improper storage can lead to solvent evaporation, degradation of the analyte, or hydrogen-deuterium exchange, all of which compromise the accuracy of the stock solution.[2]

Recommended Storage Conditions:

• Temperature: Store the stock solution at or below -20°C. For long-term storage (greater than 6 months), -80°C is recommended.[2]

• Container: Use amber glass vials with PTFE-lined screw caps to protect the solution from light and prevent solvent evaporation.[1]

• Aliquoting: It is highly recommended to aliquot the stock solution into smaller, single-use volumes. This minimizes the number of freeze-thaw cycles and reduces the risk of contamination.

Stability Assessment:

The stability of the deuterated standard in the prepared stock solution should be assessed under the intended storage conditions.[2] A common approach is to compare a freshly prepared stock solution with an aged stock solution. Any significant deviation in the analytical response (e.g., >15%) may indicate degradation. While deuterated compounds are generally stable, this verification is a crucial component of method validation.[15]

V. Conclusion: A Foundation of Quality for Reliable Bioanalysis

The preparation of an accurate and stable stock solution of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a fundamental prerequisite for any quantitative bioanalytical method that relies upon it. By adhering to the principles of meticulous weighing, quantitative transfer, appropriate solvent selection, and proper storage, researchers can establish a solid foundation of quality for their analytical work. This protocol, grounded in established scientific principles and regulatory expectations, provides a robust framework for achieving the high level of data integrity required in modern drug development and scientific research.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. [Link]

• ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Medicines Agency. (n.d.). Bioanalytical method validation - Scientific guideline. Retrieved January 6, 2026, from [Link]

• Solubility of Things. (n.d.). Indole. Retrieved January 6, 2026, from [Link]

• Scribd. (n.d.). Quantitative Transfer. Retrieved January 6, 2026, from [Link]

• World Health Organization. (n.d.). GOOD LABORATORY PRACTICES. Retrieved January 6, 2026, from [Link]

• Journal of American Science. (2005). Good Laboratory Practice in Analytical Laboratory. Retrieved January 6, 2026, from [Link]

• Biobide. (2024). Good Laboratory Practices (GLP): 2024 Guide. Retrieved January 6, 2026, from [Link]

• Analytical Chemistry Class Notes. (n.d.). Good laboratory practices (GLP) and ISO standards. Retrieved January 6, 2026, from [Link]

• Chemistry LibreTexts. (2024). 1.3A: Transferring Methods - Solids. Retrieved January 6, 2026, from [Link]

• Chemical Education Xchange. (n.d.). Quantitative Transfer. Retrieved January 6, 2026, from [Link]

• Restek. (2020). How to Store Reference Standards. Retrieved January 6, 2026, from [Link]

• Galaxy.ai. (2017). Mastering Quantitative Transfer: A Step-by-Step Guide. Retrieved January 6, 2026, from [Link]

• Chemistry For Everyone. (2025). Does Deuterium Have A Shelf Life?. Retrieved January 6, 2026, from [Link]

• PubChem. (n.d.). Indole. Retrieved January 6, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this specific peptide coupling reaction. The guidance herein is grounded in established chemical principles and field-proven insights to ensure scientific integrity and experimental success.

I. Overview of the Synthesis and Potential Challenges

The synthesis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 typically involves the coupling of a deuterated indole-3-acetic acid (IAA-d4) with L-phenylalanine methyl ester. The most common method for forming the amide bond is through the use of a carbodiimide coupling reagent, often in the presence of an additive to suppress side reactions.[1]

While seemingly straightforward, this synthesis is prone to several side reactions that can impact yield, purity, and stereochemical integrity. Key challenges include:

• Racemization: The chiral center of the L-phenylalanine methyl ester is susceptible to epimerization under certain reaction conditions, leading to the formation of the undesired D-diastereomer.[2]

• N-acylurea Formation: A common side reaction with carbodiimide reagents where the activated intermediate rearranges to form a stable, unreactive N-acylurea byproduct.[3][4]

• Side Reactions of the Indole Moiety: The indole nucleus can be sensitive to certain reagents and conditions, potentially leading to undesired modifications.

• Incomplete Reactions and Low Yields: Suboptimal reaction conditions or reagent stoichiometry can result in poor conversion of starting materials.

• Purification Difficulties: Separating the desired product from structurally similar side products and reagent byproducts can be challenging.

This guide will address these issues in a practical, question-and-answer format.

II. Troubleshooting Guide & FAQs

Issue 1: Presence of a Diastereomeric Impurity Detected by HPLC/Chiral Chromatography.

Q: My final product shows two closely eluting peaks on HPLC, and chiral analysis confirms the presence of the D-diastereomer. What is the likely cause and how can I prevent it?

A: The presence of the D-diastereomer is a clear indication of racemization at the α-carbon of the L-phenylalanine methyl ester during the coupling reaction.

Causality: Racemization during peptide coupling often occurs when the activated carboxylic acid forms an oxazolone intermediate. The α-proton of this intermediate is acidic and can be abstracted by a base, leading to a loss of stereochemical integrity.[5] Carbodiimide activation, especially in the presence of a strong base, can promote this side reaction.[6]

Troubleshooting & Solutions:

• Incorporate an Additive: The most effective way to suppress racemization is to use an additive like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[2][7] These additives react with the carbodiimide-activated intermediate to form an active ester that is more reactive towards the amine and less prone to racemization.[2][3]

• Choice of Coupling Reagent: While carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) are common, phosphonium (e.g., PyBOP) or aminium/uronium (e.g., HBTU, HATU) based reagents can sometimes offer better control over racemization, although they also have their own potential side reactions.[1]

• Base Selection and Stoichiometry: If a base is required, use a weaker, non-nucleophilic base like N-methylmorpholine (NMM) instead of a stronger, sterically hindered base like N,N-diisopropylethylamine (DIPEA). Use the minimum effective amount of base, typically 1-2 equivalents.[5]

• Temperature Control: Perform the coupling reaction at a lower temperature (e.g., 0 °C to room temperature) to minimize the rate of racemization.[1]

Issue 2: A Significant, Insoluble Byproduct is Complicating Work-up and Purification.

Q: After my coupling reaction using DCC, I have a large amount of a white, insoluble precipitate that is difficult to filter and remove. What is this, and are there alternatives?

A: This insoluble byproduct is almost certainly dicyclohexylurea (DCU), the byproduct of DCC-mediated coupling reactions.[3]

Causality: DCC reacts with the carboxylic acid to activate it, and in the process, is converted to DCU. DCU has very low solubility in most common organic solvents, causing it to precipitate from the reaction mixture.[6]

Troubleshooting & Solutions:

• Alternative Carbodiimides:

  • EDC (or EDAC): N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide is a water-soluble carbodiimide. Both EDC and its corresponding urea byproduct are soluble in water, allowing for their easy removal with an aqueous workup.[1] This is often the preferred choice for solution-phase synthesis.

  • DIC: N,N'-Diisopropylcarbodiimide is another alternative. The resulting diisopropylurea is more soluble in organic solvents than DCU, which can simplify filtration, particularly in solid-phase synthesis.[6]

• Filtration Technique: If using DCC is unavoidable, ensure complete precipitation of the DCU (sometimes by chilling the reaction mixture) before filtering through a pad of celite to aid in its removal.

Issue 3: Mass Spectrometry Analysis Shows an Impurity with a Mass Corresponding to the Product + Carbodiimide.

Q: My mass spectrum shows a peak that I've identified as an adduct of my product and the carbodiimide I used. What is this side product?

A: This impurity is likely an N-acylurea, a common byproduct in carbodiimide-mediated couplings.[3][4]

Causality: The O-acylisourea intermediate, formed by the reaction of the carboxylic acid and the carbodiimide, is highly reactive. While it should ideally react with the amine (L-phenylalanine methyl ester), it can undergo a slower, intramolecular rearrangement (an O- to N-acyl migration) to form a stable and unreactive N-acylurea.[1][3]

Troubleshooting & Solutions:

• Use of Additives (HOBt/Oxyma): As with racemization, additives like HOBt are crucial for preventing N-acylurea formation. They rapidly convert the O-acylisourea intermediate into an active ester, which is less susceptible to this rearrangement.[3]

• Solvent Choice: Using solvents with a low dielectric constant, such as dichloromethane or chloroform, can help to minimize this side reaction.[4]

• Reaction Temperature: Keeping the reaction temperature low (e.g., 0 °C) can also reduce the rate of this rearrangement.[1]

Issue 4: Deuterium Scrambling or Loss.

Q: I started with indole-3-acetic acid-d4, but my final product shows a lower-than-expected level of deuteration. What could be causing this?

A: Loss of deuterium can occur if the reaction conditions facilitate hydrogen-deuterium (H-D) exchange.

Causality: The protons (or deuterons) on the indole ring can be acidic and may exchange with protons from protic sources in the reaction mixture, especially under acidic or basic conditions.[8][9] While the deuterons on the acetyl group are generally stable, those on the indole ring, particularly at the C2 position, can be labile.

Troubleshooting & Solutions:

• Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried to minimize the presence of water, a potential proton source.

• Control of pH: Avoid strongly acidic or basic conditions during workup and purification if possible. Some deuteration methods for indoles utilize acidic conditions, so the stability of the deuterated starting material under the specific coupling conditions should be considered.[8]

• Reagent Purity: Ensure that reagents, such as L-phenylalanine methyl ester hydrochloride, are fully neutralized if a free base is required, as the excess acid could potentially promote H-D exchange.

III. Experimental Protocols & Data

Recommended Protocol for Synthesis

This protocol is a general guideline and may require optimization based on specific laboratory conditions and reagent purity.

Step 1: Activation of Indole-3-acetic acid-d4

• Dissolve indole-3-acetic acid-d4 (1.0 eq) and HOBt (1.2 eq) in an anhydrous polar aprotic solvent (e.g., DMF or CH2Cl2).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise to the stirred solution.

• Allow the mixture to stir at 0 °C for 30 minutes.

Step 2: Coupling Reaction

• In a separate flask, dissolve L-phenylalanine methyl ester hydrochloride (1.0 eq) in the same anhydrous solvent and add a non-nucleophilic base like NMM (1.1 eq). Stir until a clear solution is obtained.

• Add the solution of L-phenylalanine methyl ester free base to the activated acid solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

Step 3: Work-up and Purification

• Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with a mild acid (e.g., 5% citric acid solution), a mild base (e.g., saturated NaHCO3 solution), and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Coupling Reagent	EDC·HCl	Water-soluble byproduct simplifies workup.[1]
Additive	HOBt	Suppresses racemization and N-acylurea formation.[3][7]
Solvent	Anhydrous DMF or CH2Cl2	Polar aprotic solvents are standard for peptide coupling.
Base (if needed)	NMM	Weaker base minimizes racemization compared to DIPEA.[5]
Temperature	0 °C to Room Temperature	Lower temperature minimizes side reactions.[1]

IV. Visualizing Reaction Pathways

Main Reaction and Key Side Products

The following diagram illustrates the desired reaction pathway and the formation of the two most common side products: racemized product and N-acylurea.

Caption: Key reaction pathways in EDC/HOBt mediated coupling.

Troubleshooting Logic Flow

This diagram provides a logical flow for diagnosing issues based on analytical data.

Caption: A troubleshooting flowchart for synthesis issues.

V. References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• ProPeptide. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Retrieved from [Link]

• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives. Retrieved from [Link]

• Creosalus. (n.d.). The Science Behind HOBt: Racemization Suppression in Peptide Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Carbodiimide. Retrieved from [Link]

• Google Patents. (n.d.). CN112812031A - Preparation method of N-acyl amino acid type surfactant. Retrieved from

• ResearchGate. (n.d.). Mechanism of peptide bond formation through carbodiimide. Retrieved from [Link]

• Nakayama, Y., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. ACS Omega. Retrieved from [Link]

• ACS Publications. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. ACS Omega. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Programmable Deuteration of Indoles via Reverse Deuterium Exchange. Retrieved from [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. nbinno.com [nbinno.com]
• 3. peptide.com [peptide.com]
• 4. Carbodiimide - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 8. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Ionization of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Welcome to the technical support center dedicated to enhancing the ionization efficiency of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this deuterated compound, likely as an internal standard, in liquid chromatography-mass spectrometry (LC-MS) based assays. Here, we provide in-depth, experience-driven guidance in a question-and-answer format to help you troubleshoot common issues and optimize your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

What is the expected m/z for [M+H]⁺ of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4?

The monoisotopic mass of the neutral molecule (C₂₀H₁₆D₄N₂O₃) is approximately 340.1725 Da. When using positive mode electrospray ionization (ESI), the most common ion observed is the protonated molecule, [M+H]⁺. Therefore, you should be looking for a mass-to-charge ratio (m/z) of approximately 341.1803 . It is always recommended to perform a mass calibration of your instrument to ensure accurate mass measurements.[1]

Which ionization mode, ESI or APCI, is more suitable for this compound?

Electrospray ionization (ESI) is generally the preferred method for a molecule like N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.[2] The presence of polar functional groups, including the indole nitrogen and the amide group, makes it amenable to protonation in solution, a key step for efficient ESI.[3] Atmospheric pressure chemical ionization (APCI) is typically used for less polar compounds and may not be as effective for this molecule.

How does the deuteration (d4) affect the ionization process?

The four deuterium atoms increase the mass of the molecule by approximately 4 Da, which is the primary reason for its use as an internal standard. The isotopic labeling allows for its differentiation from the endogenous, non-labeled analyte.[4] In terms of ionization efficiency, the effect of deuteration is generally considered to be negligible. The physicochemical properties that govern the ionization process, such as pKa and surface activity, are not significantly altered by the substitution of hydrogen with deuterium.

What are the most common adduct ions I might observe?

In positive ion ESI, besides the desired protonated molecule ([M+H]⁺), it is common to observe adducts with alkali metals and ammonium ions.[5] The most prevalent adducts include:

• Sodium adduct ([M+Na]⁺): m/z ≈ 363.1624

• Potassium adduct ([M+K]⁺): m/z ≈ 379.1363

• Ammonium adduct ([M+NH₄]⁺): m/z ≈ 358.2068

The formation of these adducts can be influenced by the purity of the solvents, reagents, and sample matrix.[6][7]

Part 2: Troubleshooting Guide

Problem 1: Low Signal Intensity or Poor Signal-to-Noise (S/N)

Q1: My signal intensity for the analyte is very low. Where should I start troubleshooting?

A low signal intensity can be caused by a number of factors.[1][8] A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Signal Intensity

Caption: A systematic workflow for troubleshooting low signal intensity.

Initial Checks:

• System Suitability: Before investigating your specific analyte, confirm that the LC-MS system is performing optimally by injecting a known, reliable standard.[8][9]

• Analyte Stability: Ensure that your analyte is not degrading in the sample solvent. Prepare a fresh stock solution and compare its response to an older one.

• Ion Source Cleanliness: A contaminated ion source is a frequent cause of poor sensitivity.[10] Inspect and clean the ion source components, such as the capillary and skimmer, according to the manufacturer's recommendations.

Q2: I suspect my mobile phase is not optimal. What are the recommended starting conditions and how do I optimize them?

The mobile phase composition, particularly its pH and organic solvent content, is critical for efficient ionization.[11]

Recommended Starting Conditions:

Parameter	Recommendation	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	The acidic pH promotes protonation of the analyte, enhancing the [M+H]⁺ signal.[11][12]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is often preferred over methanol as it can lead to more efficient desolvation.
Gradient	Start with a low percentage of organic phase and gradually increase.	This ensures good chromatographic peak shape and separation from matrix components.

Optimization Strategy:

• Acid Modifier: While formic acid is a good starting point, you can also evaluate acetic acid. The choice of acid can sometimes influence adduct formation.

• Ammonium Additives: In some cases, using ammonium formate or ammonium acetate can promote the formation of [M+NH₄]⁺ adducts, which might be more stable and provide a better signal than the protonated molecule.[13]

• Organic Solvent: Compare the signal intensity obtained with acetonitrile versus methanol.

Q3: How do I systematically optimize ESI source parameters for this specific analyte?

Ion source parameters should be optimized to maximize the signal for your specific analyte. This is best done by infusing a solution of the analyte directly into the mass spectrometer and adjusting the parameters one at a time.

Key ESI Parameters for Optimization:

Parameter	Effect on Ionization	Optimization Approach
Capillary Voltage	Drives the electrospray process and ion formation.	Vary in small increments (e.g., 0.5 kV) to find the voltage that gives the most stable and intense signal.[14]
Nebulizing Gas Pressure	Assists in droplet formation.	Increase until the signal maximizes, then slightly decrease. Excessive pressure can be detrimental.
Drying Gas Flow & Temperature	Facilitates solvent evaporation from droplets.	Increase temperature and flow to enhance desolvation, but avoid excessive settings that could lead to thermal degradation of the analyte.
Source Geometry	The position of the ESI probe.	Adjust the horizontal and vertical position to maximize the ion signal.

Problem 2: Unstable Signal or Poor Reproducibility

Q4: My signal is fluctuating significantly between injections. What are the likely causes?

An unstable signal can often be traced back to issues with the LC system or the ESI source.

• LC Pump Performance: Inconsistent solvent delivery can lead to a fluctuating signal. Check for pressure fluctuations and ensure the pump is properly purged and primed.

• Inconsistent Spray: Visually inspect the ESI spray. It should be a fine, consistent mist. An erratic spray can be caused by a partially clogged capillary or incorrect nebulizer gas settings.[8]

• Source Contamination: As mentioned before, a dirty ion source can lead to instability.[10]

Q5: I am observing significant ion suppression. How can I identify and mitigate matrix effects?

Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte, leading to signal suppression or enhancement.[15][16]

Strategy for Mitigating Matrix Effects

Caption: A multi-pronged approach to identifying and mitigating matrix effects.

Identification:

• Post-Column Infusion: Infuse a constant flow of your analyte into the MS while injecting a blank matrix extract onto the LC column. A dip in the signal at the retention time of your analyte indicates ion suppression.[8]

Mitigation Strategies:

• Improve Sample Preparation: More extensive sample cleanup, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), can remove interfering matrix components.[4]

• Optimize Chromatography: Adjust the chromatographic method to separate the analyte from the interfering compounds. This could involve using a different column or modifying the gradient.[17]

• Use of a Deuterated Internal Standard: As you are already using a deuterated standard, it should co-elute with the analyte and experience similar matrix effects, thus providing a means of compensation for signal variability.[18]

Problem 3: Complex Mass Spectrum with Multiple Adducts

Q6: My mass spectrum shows multiple peaks for the analyte ([M+H]⁺, [M+Na]⁺, [M+K]⁺). How can I simplify the spectrum and enhance my target ion?

The presence of multiple adducts can dilute the signal of your primary ion of interest and complicate data analysis.[5]

Strategies to Control Adduct Formation:

• Use High-Purity Solvents and Reagents: Sodium and potassium are common contaminants. Using high-purity, MS-grade solvents and reagents can minimize the formation of [M+Na]⁺ and [M+K]⁺ adducts.

• Mobile Phase Additives: The choice of mobile phase additive can influence adduct formation.[6][7]

  • Adding a small amount of a volatile acid like formic acid will favor the formation of the [M+H]⁺ ion.

  • If the [M+NH₄]⁺ adduct provides a better signal, you can intentionally promote its formation by using ammonium formate or ammonium acetate as the mobile phase additive.

• Clean Glassware: Avoid using glassware that has been washed with detergents containing sodium salts.

Part 3: Experimental Protocols

Protocol 1: Step-by-Step Mobile Phase Optimization

• Prepare Stock Solutions: Prepare a 1 µg/mL solution of your analyte in 50:50 water:acetonitrile.

• Set Up Direct Infusion: Infuse the analyte solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Establish a Baseline: Acquire a mass spectrum using a mobile phase of 50:50 water:acetonitrile with 0.1% formic acid. Note the intensity of the [M+H]⁺ ion.

• Test Different Acid Modifiers: Replace the formic acid with 0.1% acetic acid and observe the effect on the [M+H]⁺ signal and any adduct formation.

• Evaluate Ammonium Additives: Prepare a mobile phase with 5 mM ammonium formate and assess the intensity of the [M+NH₄]⁺ ion relative to the [M+H]⁺ ion.

• Compare Organic Solvents: Repeat the above steps using methanol as the organic solvent instead of acetonitrile.

• Select the Optimal Composition: Choose the mobile phase composition that provides the most intense and stable signal for a single, desired ion.

Protocol 2: Systematic ESI Source Parameter Optimization

• Prepare for Infusion: Using the optimal mobile phase composition determined in Protocol 1, infuse the analyte solution into the mass spectrometer.

• Set Initial Parameters: Start with the instrument manufacturer's recommended default settings.

• Optimize Capillary Voltage: While monitoring the ion intensity, adjust the capillary voltage in 0.5 kV increments until the signal is maximized.

• Optimize Nebulizing Gas: With the optimal capillary voltage, begin increasing the nebulizing gas pressure until the signal peaks and then starts to decline. Set the pressure just below the peak.

• Optimize Drying Gas Temperature and Flow: Sequentially increase the drying gas temperature (in 25 °C increments) and flow rate to find the combination that yields the highest signal without evidence of analyte degradation.

• Iterate: Fine-tune each parameter again, as they can have interactive effects.

• Record Optimal Settings: Once the highest, most stable signal is achieved, record all the optimized source parameters for your analytical method.

Part 4: References

• Kruve, A., & Kaupmees, K. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry, 28(5), 887–894. [Link]

• Annesley, T. M. (2003). Ion suppression in mass spectrometry. Clinical chemistry, 49(7), 1041-1044. [Link]

• Kertész, V., & Van Berkel, G. J. (2010). pH effects on electrospray ionization efficiency. Rapid Communications in Mass Spectrometry, 24(17), 2445-2452. [Link]

• Kafeenah, H. I. S., Osman, R., & Bakar, N. K. A. (2019). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI+ LC-MS/MS. Journal of Chromatographic Science, 57(9), 847-854. [Link]

• Kruve, A., & Kaupmees, K. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry, 28(5), 887-894. [Link]

• Baravkar, S., & Gunchikar, T. (2022). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Little, J. L., Wempe, M. F., & Buchanan, C. M. (2006). Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. Bioanalysis, 2(5), 819-834. [Link]

• Kafeenah, H. I. S., Osman, R., & Bakar, N. K. A. (2019). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI+ LC-MS/MS. Journal of Chromatographic Science, 57(9), 847-854. [Link]

• Al-Masri, S., et al. (2023). Electrospray ionization mass spectrometry adduct formation by mobile phase additives: A case study using nitrile functional groups containing selective androgen receptor modulators. Rapid Communications in Mass Spectrometry, 37(14), e9530. [Link]

• Al-Masri, S., et al. (2023). Electrospray ionization mass spectrometry adduct formation by mobile phase additives: A case study using nitrile functional groups containing selective androgen receptor modulators. Mad Barn. [Link]

• Zhang, Y., et al. (2021). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 13(14), 1137-1140. [Link]

• Waters Corporation. (n.d.). What are common adducts in ESI mass spectrometry? - WKB67428. [Link]

• Kafeenah, H. I. S., Osman, R., & Bakar, N. A. (2019). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI+ LC-MS/MS. Journal of Chromatographic Science, 57(9), 847-854. [Link]

• Gong, L., & McCullagh, J. S. (2021). The critical role of mobile phase pH in the performance of oligonucleotide ion-pair liquid chromatography–mass spectrometry methods. Journal of the American Society for Mass Spectrometry, 32(11), 2845-2854. [Link]

• Li, W., et al. (2012). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of The American Society for Mass Spectrometry, 23(10), 1734-1742. [Link]

• GMI, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. [Link]

• ResearchGate. (2016). Troubleshooting ESI LC MS/MS chromatograms--sample contamination? [Link]

• McIndoe, J. S., & van der Est, A. (2015). Strategies for avoiding saturation effects in ESI-MS. Journal of Mass Spectrometry, 50(5), 711-716. [Link]

• Biotage. (2023). Troubleshooting Loss of Signal: Where did my peaks go? [Link]

Sources

• 1. gmi-inc.com [gmi-inc.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Understanding and optimizing electrospray ionization techniques for proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrospray ionization mass spectrometry adduct formation by mobile phase additives: A case study using nitrile functional groups containing selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. madbarn.com [madbarn.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biotage.com [biotage.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. web.uvic.ca [web.uvic.ca]
• 15. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. | Semantic Scholar [semanticscholar.org]
• 18. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Senior Application Scientist's Guide to Troubleshooting Poor Chromatographic Peak Shape of Indole Compounds

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the chromatographic analysis of indole-containing compounds. The unique chemical properties of the indole ring system can present specific difficulties in achieving optimal peak shapes. This document provides in-depth, field-proven insights and systematic troubleshooting strategies to diagnose and resolve these issues, ensuring the integrity and accuracy of your analytical data.

Frequently Asked Questions (FAQs)

Q1: Why do my indole compound peaks frequently show tailing, even with a standard C18 column?

A1: Peak tailing with indole compounds is a common issue that typically stems from secondary interactions with the stationary phase. The primary cause is often the interaction between the slightly basic nitrogen of the indole ring and residual silanol groups (Si-OH) on the surface of silica-based columns.[1][2] These silanol groups can be acidic and interact ionically with protonated basic analytes, leading to a secondary retention mechanism that delays a portion of the analyte molecules and causes the characteristic tailing.[1]

Even with modern, end-capped columns, some residual silanols are always present and can cause issues, especially with compounds that have basic functional groups.[1]

Q2: I'm observing peak fronting for my main indole analyte. What is the most likely cause?

A2: Peak fronting is less common than tailing but can occur for several reasons. The most frequent causes are column overloading, where too much sample is injected, or a mismatch between the sample solvent and the mobile phase.[3] If your sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than your initial mobile phase, it can cause the analyte band to move too quickly at the column inlet, resulting in a fronting peak.[3] Also, consider the possibility of column bed deformation or a void at the column inlet, which can disrupt the sample flow path.[1]

Q3: My chromatogram shows split peaks for a single, pure indole standard. What should I investigate first?

A3: Split peaks for a pure standard often point to a problem at the head of the column or in the injection process. A partially blocked inlet frit on the column can cause the sample to travel through different paths, leading to a split peak. Another common cause is injecting the sample in a solvent that is not compatible with the mobile phase, causing the sample to precipitate at the column inlet. It is also advisable to check for any voids in the column packing.[1] A simple first step is to ensure your sample is dissolved in the initial mobile phase whenever possible.

In-Depth Troubleshooting Guides

Issue 1: Persistent Peak Tailing of Basic Indole Alkaloids

Peak tailing is arguably the most frequent challenge in the analysis of indole compounds, particularly those with basic side chains like tryptamine derivatives. This guide provides a systematic approach to mitigating this issue.

Underlying Mechanism: Silanol Interactions

Silica-based reversed-phase columns have residual silanol groups that can be deprotonated and negatively charged, especially at mobile phase pH values above 3. Basic indole compounds can be protonated and positively charged. The resulting strong secondary ionic interaction with the silanols leads to peak tailing.[1]

Troubleshooting Workflow

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 stability issues in solution

Introduction

Welcome to the technical support guide for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. This deuterated compound is a critical internal standard for sensitive quantitative bioanalysis, typically by LC-MS/MS. Its structural complexity, incorporating an indole ring, a peptide-like linkage, and a methyl ester, presents specific stability challenges that can impact experimental accuracy and reproducibility.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice, validated protocols, and the scientific rationale behind our recommendations to ensure the integrity of your analytical data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common stability issues encountered by users.

Q1: My LC-MS/MS signal for the -d4 internal standard is decreasing over time in my prepared autosampler vials. What is happening?

A: This is a classic sign of degradation in solution. Several factors could be at play, often working in combination:

• Hydrolysis: The methyl ester group is susceptible to hydrolysis, especially under acidic or basic conditions, which converts it to the corresponding carboxylic acid. This changes the mass and chromatographic behavior of the molecule.

• Oxidation: The electron-rich indole ring is prone to oxidation.[1][2] Exposure to air (oxygen), light, or trace metal ions can lead to the formation of various oxidation products, such as oxindoles.[3][4][5]

• Solvent Reactivity: The choice of solvent is critical. Protic solvents (like methanol or water) can participate in hydrolysis or, in some cases, lead to hydrogen-deuterium (H/D) exchange, compromising the isotopic purity of the standard.[6][7]

Q2: What is the recommended solvent for preparing stock and working solutions?

A: For optimal stability, we recommend using a high-purity, anhydrous aprotic solvent .

• Primary Recommendation: Acetonitrile (ACN). It is aprotic, effectively solubilizes the compound, and is compatible with reversed-phase chromatography.

• Alternatives: Anhydrous Dimethyl Sulfoxide (DMSO) or Tetrahydrofuran (THF) can be used for stock solutions, but ensure compatibility with your analytical method.

• Solvents to Use with Caution: Methanol (MeOH) is a common solvent but is protic. While acceptable for immediate use, long-term storage in methanol is discouraged due to the risk of ester hydrolysis or H/D exchange.[7] Always use anhydrous, high-purity grades. Avoid aqueous solutions with non-neutral pH for storage.

Q3: How should I store my solutions to maximize stability?

A: Proper storage is crucial for maintaining the integrity of your standard.[8][9]

• Stock Solutions: Store at -20°C or lower in tightly sealed, amber glass vials with PTFE-lined caps to minimize evaporation and light exposure.[9][10][11] The reduced temperature slows down all potential degradation reactions.

• Working Solutions: Prepare fresh working solutions daily from the stock solution if possible.[10] If storing for short periods (up to 24-48 hours), keep them in the autosampler at a controlled cool temperature (e.g., 4-10°C).

• Headspace: Minimize the headspace in your storage vials to reduce the amount of available oxygen for potential oxidation.[11][12]

Q4: I've observed a peak in my chromatogram corresponding to the non-deuterated (d0) version of the compound. Where could this be coming from?

A: This indicates a loss of the deuterium label, a phenomenon known as H/D exchange.

• Cause: This occurs when the deuterium atoms on the molecule are chemically labile and exchange with protons (hydrogen atoms) from the surrounding solution.[7] This is most common with deuterium on heteroatoms (O, N) but can also happen on carbons adjacent to carbonyl groups under certain pH conditions.[7]

• Prevention: The primary way to prevent this is by using aprotic solvents (like ACN) and avoiding strongly acidic or basic conditions.[6] If your mobile phase is aqueous, prepare your working standards in an organic solvent and minimize the time the standard spends in the aqueous environment before injection.

Part 2: Troubleshooting & In-Depth Protocols

When basic troubleshooting fails, a systematic investigation is required. This section provides the tools to diagnose and solve complex stability problems.

Visualizing the Problem: Potential Degradation Pathways

The diagram below illustrates the two primary pathways of degradation for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. Understanding these vulnerabilities is the first step in troubleshooting.

Caption: Primary degradation routes: ester hydrolysis and indole ring oxidation.

Troubleshooting Workflow: A Logic-Based Approach

If you are experiencing instability, follow this workflow to systematically identify the root cause.

Caption: A step-by-step workflow for diagnosing stability issues.

Protocol: Forced Degradation Study

A forced degradation or "stress testing" study is the definitive way to identify which conditions are causing your compound to degrade.[13][14][15][16][17] This protocol challenges the molecule under hydrolytic, oxidative, and photolytic stress.

Objective:

To identify the primary degradation pathways and products of the deuterated standard, thereby informing optimal handling and storage procedures.

Materials:

• N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

• Acetonitrile (HPLC grade, anhydrous)

• Water (Type I, 18.2 MΩ·cm)

• Hydrochloric Acid (HCl), 0.1 M

• Sodium Hydroxide (NaOH), 0.1 M

• Hydrogen Peroxide (H₂O₂), 3% solution

• Amber and clear 2 mL autosampler vials with PTFE-lined caps

• Calibrated pH meter, heating block, and photostability chamber (or controlled light source)

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the forced degradation study.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mg/mL stock solution in anhydrous ACN. Dilute this stock to a working solution of 10 µg/mL in ACN.

• Aliquoting: For each condition (Control, Acid, Base, Oxidation, Photolysis), aliquot 500 µL of the working solution into an appropriately labeled 2 mL vial.

• Applying Stress:

  • Control: Add 500 µL of ACN/Water (50:50). Store at 4°C in the dark.

  • Acid Hydrolysis: Add 500 µL of 0.1 M HCl.

  • Base Hydrolysis: Add 500 µL of 0.1 M NaOH.

  • Oxidation: Add 500 µL of 3% H₂O₂.

  • Photolysis: Add 500 µL of ACN/Water (50:50) into a clear vial.

• Incubation:

  • Incubate the Control, Acid, Base, and Oxidation vials at 60°C for 4 hours.

  • Expose the Photolysis vial to a controlled light source (per ICH Q1B guidelines, if available) at room temperature for the same duration.

• Neutralization & Analysis:

  • Allow all vials to cool to room temperature.

  • Neutralize the Acid and Base samples by adding an equimolar amount of NaOH and HCl, respectively.

  • Analyze all samples immediately by LC-MS/MS, quantifying the peak area of the parent -d4 compound.

Data Interpretation:

Summarize your results in a table. The goal is to achieve 5-20% degradation; if degradation is excessive, reduce the incubation time or temperature.[13][16]

Stress Condition	Incubation	% Parent Compound Remaining	Major Degradants Observed (Hypothetical m/z)
Control (T=0)	N/A	100%	None
Control (T=4h)	4h @ 60°C	98%	Minor peaks
Acid (0.1 M HCl)	4h @ 60°C	65%	Parent - 14 Da (Loss of CH₂)
Base (0.1 M NaOH)	4h @ 60°C	40%	Parent - 14 Da (Loss of CH₂)
Oxidation (3% H₂O₂)	4h @ 60°C	75%	Parent + 16 Da (Oxindole)
Photolysis	4h @ 25°C	92%	Parent + 16 Da

Part 3: Final Recommendations

• Solvent is Key: Always prioritize anhydrous acetonitrile for preparing and storing solutions.

• Temperature Matters: Store stock solutions at -20°C or colder. Keep working solutions cool (4°C) during analysis.[9][11]

• Control the pH: Be mindful of the pH of your sample matrix and mobile phases. Buffer solutions to be near neutral (pH 6-7.5) whenever possible.

• Protect from Environment: Use amber vials to protect from light and keep vials tightly sealed to minimize exposure to atmospheric oxygen.[9][12]

• Validate Stability: For regulated bioanalysis, it is essential to perform and document stability assessments under conditions that mimic sample handling, storage, and analysis.[10]

By understanding the chemical vulnerabilities of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 and applying these systematic troubleshooting and handling protocols, you can ensure its stability and the subsequent accuracy of your quantitative results.

References

• Burd, V. N., Bantleon, R., & van Pee, K. H. (2001). Oxidation of indole and its derivatives by heme-independent chloroperoxidases. Applied Biochemistry and Microbiology, 37(3), 248–250. Available at: [Link]

• Chem-Impex International, Inc. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards. Available at: [Link]

• Ovid. (2001). Oxidation of Indole and Indole Derivatives Catalyzed by Nonheme Chloroperoxidases. Applied Biochemistry & Microbiology. Available at: [Link]

• Wikipedia. (n.d.). Indole. Available at: [Link]

• Qu, Y., Zhou, J., Wang, S., & Sun, Q. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 9, 2681. Available at: [Link]

• ResearchGate. (n.d.). Degradation pathways of indole in Cupriavidus sp. KK10[21] via.... Available at: [Link]

• Restek Corporation. (2012). Handling Your Analytical Reference Standards. Available at: [Link]

• Augusto, O., Gatti, R. M., & Radi, R. (1994). Reactivity of indole derivatives towards oxygenated radicals. Xenobiotica, 24(9), 835-847. Available at: [Link]

• Argade, N. P., & Waghmare, M. A. (2013). Regioselective oxidation of indoles to 2-oxindoles. Organic & Biomolecular Chemistry, 11(36), 6127-6132. Available at: [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Available at: [Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. 2nd International Conference and Exhibition on Metabolomics & Systems Biology. Available at: [Link]

• International Journal of Pharmaceutical and Clinical Research. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available at: [Link]

• Jinjing Chemical. (2025). What are the biological degradation pathways of 98% Indole?. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Forced Degradation Testing in Pharma. Available at: [Link]

• Sule, S., Nikam, D., Ambadekar, S., & Bhure, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry, 13(2), 42-48. Available at: [Link]

• Acanthus Research Inc. (2022). Designing Stable Isotope Labeled Internal Standards. Available at: [Link]

• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 149-160. Available at: [Link]

• The Organic Chemistry Tutor. (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. YouTube. Available at: [Link]

• Restek Corporation. (n.d.). How to Store Reference Standards. Available at: [Link]

• Madsen, E. L., & Bollag, J. M. (1991). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 57(9), 2445-2449. Available at: [Link]

• Clark, J. (n.d.). hydrolysis of esters. Chemguide. Available at: [Link]

• LibreTexts Chemistry. (2022). 15.8: Hydrolysis of Esters. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Available at: [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• Madsen, E. L., & Bollag, J. M. (1991). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology. Available at: [Link]

• Chem-Impex International, Inc. (n.d.). Acetyl-L-phenylalanine methyl ester. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Oxidative damage of proline residues by nitrate radicals (NO3•): A kinetic and product study. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of N-acetyl-D,L-phenylalanine methyl ester. Available at: [Link]

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Technical Support Center: Optimizing LC-MS for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Welcome to the technical support guide for the quantitative analysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. This document provides in-depth, experience-driven guidance in a question-and-answer format to help you develop, optimize, and troubleshoot your Liquid Chromatography-Mass Spectrometry (LC-MS) methods. The protocols and explanations herein are designed to be a self-validating system, grounding experimental choices in established scientific principles.

Section 1: Analyte Properties & Initial Considerations

This section addresses the fundamental properties of your analyte and the rationale for using a deuterated internal standard. A clear understanding of these basics is the foundation of robust method development.

Q1: What are the key physicochemical properties of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4?

Understanding the analyte's structure and properties is the critical first step. It dictates choices in chromatography, ionization, and sample preparation. The non-deuterated form, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, has a molecular formula of C₂₀H₂₀N₂O₃[1]. The "d4" designation indicates that four hydrogen atoms have been replaced by deuterium.

Based on its structure—an indole core, an amide linkage, and a phenyl group—the compound is moderately hydrophobic. The presence of the indole and amide groups provides sites for protonation, making it suitable for positive mode electrospray ionization (ESI).

Property	Value / Description	Rationale for LC-MS Method
Molecular Formula	C₂₀H₁₆D₄N₂O₃	The exact mass is crucial for setting the mass spectrometer's precursor ion m/z.
Monoisotopic Mass	~356.18 g/mol (d4)	The deuteration increases the mass by ~4 Da compared to the non-deuterated analog (~352.15 g/mol ).
Structure	Indoleacetic acid conjugated to phenylalanine methyl ester.	The indole and phenyl rings contribute to hydrophobicity, suggesting reverse-phase chromatography is a suitable starting point.
Ionization Sites	The indole nitrogen and the amide group are potential sites for protonation.	The molecule is expected to readily form a protonated molecule, [M+H]⁺, in positive ion ESI.
Solubility	Expected to be soluble in organic solvents like methanol and acetonitrile.	This simplifies the preparation of stock solutions and mobile phases.

Q2: What is the expected ionization behavior in Electrospray Ionization (ESI) Mass Spectrometry?

Given its chemical structure, the analyte is expected to ionize most efficiently in positive ion mode ESI to form the protonated molecule, [M+H]⁺. The basic nitrogen atom in the indole ring is a primary site for protonation, especially in the presence of an acidic mobile phase modifier like formic acid.

Therefore, the precursor ion to target in your MS method will be the mass of the neutral molecule plus the mass of a proton. For the d4-labeled compound, this will be approximately m/z 357.19.

Q3: What is the purpose of using a deuterated (d4) internal standard?

A deuterated internal standard (IS) is the gold standard for quantitative LC-MS analysis. It is chemically identical to the analyte but has a different mass due to the deuterium atoms. This provides several critical advantages:

• Correction for Matrix Effects: The IS and the analyte co-elute from the LC column. This means they experience the same ionization suppression or enhancement from matrix components at the same time, allowing for accurate correction.[2]

• Correction for Sample Preparation Variability: Any loss of analyte during extraction, evaporation, or reconstitution steps will be mirrored by a proportional loss of the IS, ensuring the analyte/IS ratio remains constant.

• Improved Precision and Accuracy: By normalizing the analyte's signal to the IS signal, variations from instrument drift and injection volume inconsistencies are minimized, leading to highly precise and accurate quantification.[3]

It is crucial that the deuterium labels are on stable positions of the molecule (e.g., aromatic or aliphatic carbons) to prevent back-exchange with hydrogen from the solvent.[3]

Section 2: Liquid Chromatography (LC) Method Development

A well-optimized chromatographic separation is essential for minimizing matrix interference and ensuring reproducible results. This section guides you through the logical steps of LC method development.

Q4: How should I select an appropriate LC column?

For a moderately hydrophobic molecule like this, a reverse-phase C18 column is the most logical and common starting point.[4][5]

• Particle Size: For standard HPLC systems, a 3.5 µm or 5 µm particle size provides a good balance of efficiency and backpressure. For UHPLC systems, a sub-2 µm particle size will yield sharper peaks and better resolution.

• Column Dimensions: A column with a 2.1 mm internal diameter and 50-100 mm length is typical for analytical scale LC-MS, offering good sensitivity with flow rates between 0.2-0.5 mL/min.

• Pore Size: A standard 100-120 Å pore size is suitable for this small molecule.

If peak tailing is observed with a standard C18 column, which can occur with amine-containing compounds, consider a column with end-capping or an alternative stationary phase like a Phenyl-Hexyl column, which can offer different selectivity.

Q5: What is a good starting mobile phase and gradient program?

A typical reverse-phase gradient involves water and an organic solvent, both containing an acid modifier to improve peak shape and ionization efficiency.

Recommended Starting Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol (Acetonitrile often provides sharper peaks and lower backpressure).

• Flow Rate: 0.4 mL/min (for a 2.1 mm ID column)

• Column Temperature: 40 °C (to ensure reproducible retention times)

• Injection Volume: 5-10 µL

Step-by-Step Protocol for Initial Gradient Development:

• Equilibrate the column with 5% Mobile Phase B for 2-5 minutes.

• Inject the sample.

• Hold at 5% B for 0.5 minutes.

• Increase to 95% B over 5-8 minutes (a linear gradient).

• Hold at 95% B for 2 minutes to wash the column.

• Return to 5% B over 0.5 minutes.

• Hold at 5% B for 2-3 minutes to re-equilibrate for the next injection.

This "scouting gradient" will help determine the approximate organic percentage required to elute your analyte, which you can then use to build a more optimized, targeted gradient.

Workflow for LC Method Optimization

The following diagram illustrates a systematic approach to refining your chromatographic method.

Caption: A systematic workflow for LC parameter optimization.

Section 3: Mass Spectrometry (MS) Parameter Optimization

Optimizing the MS parameters is crucial for achieving the best sensitivity and specificity. This is typically done by direct infusion of a standard solution into the mass spectrometer.

Q6: How do I determine the optimal ESI source parameters?

Source parameters control the efficiency of ion formation and transmission.[6] While instrument-specific "autotune" functions provide a good starting point, manual optimization is often necessary for maximum sensitivity.[7]

Step-by-Step Protocol for Source Optimization (via Infusion):

• Prepare a ~1 µg/mL solution of the analyte in a typical mobile phase composition (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid).

• Infuse the solution directly into the MS source at a flow rate typical for your LC method (e.g., 0.2-0.4 mL/min, often using a syringe pump and a T-piece).

• Monitor the signal for the expected precursor ion ([M+H]⁺, m/z ~357.2).

• Adjust the following parameters one by one to maximize the signal intensity. Note that optimal values are instrument-dependent.

  • Capillary/Spray Voltage: Typically 3-5 kV in positive mode. Find a plateau where the signal is stable.[7]

  • Gas Flows (Nebulizer and Drying Gas): Increase flows to aid desolvation. Too high a flow can decrease sensitivity.

  • Drying Gas Temperature: Higher temperatures improve solvent evaporation but excessive heat can cause analyte degradation. A typical range is 250-400 °C.

  • Source Position: Optimize the sprayer's position relative to the inlet capillary for maximum ion sampling.[6]

Q7: How do I optimize fragmentation and select product ions for Multiple Reaction Monitoring (MRM)?

For quantitative analysis on a triple quadrupole mass spectrometer, MRM is the mode of choice due to its superior sensitivity and selectivity. This involves isolating the precursor ion, fragmenting it, and monitoring specific product ions.[8][9]

Step-by-Step Protocol for MRM Optimization:

• Find the Precursor Ion: Using the infusion setup from Q6, confirm the m/z of the [M+H]⁺ ion for both the analyte and the d4-IS.

• Perform a Product Ion Scan: While infusing the standard, set the first quadrupole (Q1) to transmit the precursor ion (m/z ~357.2). Scan the third quadrupole (Q3) over a mass range (e.g., m/z 50-360) to see all the fragment (product) ions generated in the collision cell (Q2).

• Select Product Ions: Choose 2-3 of the most intense and stable product ions for your MRM method. Using multiple transitions increases confidence in analyte identification. The most intense transition is used for quantification (quantifier), while a second is used for confirmation (qualifier).

• Optimize Collision Energy (CE): For each selected product ion, perform a CE ramp experiment. While monitoring the specific precursor -> product transition, the instrument will vary the collision energy voltage. This allows you to find the CE value that produces the maximum intensity for that specific fragment.

Predicted Fragmentation: The structure contains several bonds that are likely to fragment under collision-induced dissociation (CID). Key fragment ions for the non-deuterated analog of indole-3-acetic acid (IAA) conjugates often include the indole-3-acetyl moiety (m/z 130) and other related structures.[10]

Analyte	Precursor Ion (Q1) [M+H]⁺	Predicted Product Ion (Q3)	Description
Analyte (d4-IS)	~357.2	>130.1	Indole-3-methylene fragment (common for IAA conjugates)
>160.1	Indole-3-acetyl fragment
Analyte (non-d4)	~353.2	>130.1	Indole-3-methylene fragment
>160.1	Indole-3-acetyl fragment

Workflow for MS/MS Parameter Optimization

Caption: A logical workflow for developing a sensitive MRM method.

Section 4: Troubleshooting Common Issues

Even with a well-developed method, problems can arise. This section addresses frequent challenges encountered during analysis.

Q8: My chromatographic peak shape is poor (broad or tailing). What are the likely causes?

Poor peak shape compromises both resolution and sensitivity.

• Chemical Interactions: The indole nitrogen can interact with residual silanols on the silica-based column, causing tailing. Ensure your mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to keep the analyte protonated and minimize these secondary interactions.

• Column Overload: Injecting too high a concentration of the analyte can lead to fronting or tailing. Try diluting your sample.

• Column Contamination or Degradation: A blocked frit, void volume, or contaminated stationary phase can severely distort peak shape. Try flushing the column or replacing it if the problem persists.

• Extra-Column Volume: Excessive tubing length or dead volume in the connections between the injector, column, and MS source can cause peak broadening. Ensure all fittings are secure and tubing is appropriately sized.

Q9: I'm seeing low sensitivity or no signal. What should I check first?

A lack of signal can be frustrating. A systematic check is the best approach.

Caption: A troubleshooting decision tree for low signal intensity.

Q10: I'm observing a slight retention time shift between my analyte and the d4-standard. Is this normal?

Yes, this is a known phenomenon called the "isotopic effect." Deuterium has a slightly stronger C-D bond compared to the C-H bond. In reverse-phase chromatography, this can lead to marginal differences in van der Waals interactions with the stationary phase, often causing the deuterated standard to elute slightly earlier than the non-deuterated analyte.[11]

This is generally not a problem as long as the shift is small and consistent. However, if the shift is large enough to place the analyte and IS on different slopes of a rapidly changing matrix effect profile, it can compromise quantification.[2] This is why developing a good chromatographic separation that places the peaks in a clean region of the chromatogram is so important.

References

• Corr, L. T., et al. (2007). Development of N-Acetyl Methyl Ester Derivatives for the Determination of δ13C Values of Amino Acids Using Gas Chromatography-Combustion- Isotope Ratio Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Di Meo, C., et al. (2021). A Novel Selective and Sensitive HPLC-ESI-Tandem MS/MS Method for Indole Structure-Retaining Metabolites of Tryptophan: Application in Beverages. MDPI. Available at: [Link]

• FooDB. (2015). Showing Compound indole-3-acetyl-phenylalanine (FDB030930). FooDB. Available at: [Link]

• LCGC International. (2018). Tips for Optimizing Key Parameters in LC–MS. LCGC International. Available at: [Link]

• PubChem. (n.d.). N-(indole-3-acetyl)phenylalanine. PubChem. Available at: [Link]

• Resolve Mass Spectrometry. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• Shukla, Y. S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. National Institutes of Health. Available at: [Link]

• Skyline - MacCoss Lab. (2021). Retention Time shifts using deuterated internal standards. MacCoss Lab Software. Available at: [Link]

• Staswick, P. L. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. AACC. Available at: [Link]

• Sugahara, K., et al. (2020). Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants. ResearchGate. Available at: [Link]

• Tsiasi, S., et al. (2019). Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry. National Institutes of Health. Available at: [Link]

• Waters. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. Available at: [Link]

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• 4. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]
• 10. Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Technical Support Center: Advanced Strategies for Resolving Co-eluting Peaks in LC-MS Analysis

Welcome to the technical support resource for resolving complex chromatographic challenges. This guide is specifically designed for researchers, scientists, and drug development professionals utilizing stable isotope-labeled internal standards, such as N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, in quantitative LC-MS workflows. Here, we move beyond basic troubleshooting to provide in-depth, scientifically-grounded strategies for diagnosing and resolving peak co-elution.

Introduction: The Unique Challenge of Deuterated Internal Standards

Stable Isotope-Labeled (SIL) internal standards like N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 are the gold standard in quantitative mass spectrometry. Their value lies in their chemical and physical similarity to the analyte of interest, which ensures they behave almost identically during sample extraction, chromatographic separation, and ionization.[1] This similarity means they are designed to co-elute with the target analyte, allowing the mass spectrometer to differentiate them by their slight mass difference.[2]

The primary analytical challenge, therefore, is not the separation of the SIL standard from its unlabeled counterpart. The problem arises when an unrelated matrix component co-elutes with this analyte/internal standard pair. Such co-elution can introduce significant analytical error through ion suppression or enhancement, compromising the accuracy and reproducibility of your results.[3][4] This guide provides a systematic framework for identifying and resolving these critical co-elution events.

Frequently Asked Questions (FAQs)

Q1: What is N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 and what is its primary application?

This compound is a deuterium-labeled version of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester. The "-d4" indicates that four hydrogen atoms have been replaced with deuterium, a stable (non-radioactive) isotope of hydrogen.[1] Its primary use is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) assays for highly accurate quantification. It corrects for variability in sample preparation, instrument response, and matrix effects.[1][2]

Q2: What are the tell-tale signs of a co-elution problem in my chromatogram?

While perfect co-elution can be invisible, common indicators include:

• Asymmetric Peaks: The presence of a shoulder, peak fronting, or excessive tailing suggests that more than one compound is present under a single peak.[5][6] A shoulder is a distinct discontinuity, unlike the gradual decline of a tail.[6]

• Inconsistent Analyte-to-Internal Standard Ratio: If the ratio of your analyte to N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 varies significantly across replicate injections or different samples, it may indicate inconsistent ion suppression or enhancement from a co-eluting interference.

• Shifting Retention Times: Unexplained shifts in retention time can be caused by matrix effects from co-eluting compounds that alter the column chemistry locally.

• MS Spectral Inconsistency: If you are using a high-resolution mass spectrometer or a diode array detector (DAD), you can check for peak purity. With a DAD, the UV-Vis spectra should be identical across the entire peak.[5] With MS, taking spectra at different points across the peak can reveal different ions, confirming the presence of multiple compounds.[6]

Q3: Shouldn't my deuterated internal standard perfectly co-elute with my analyte?

Ideally, yes. However, a phenomenon known as the "chromatographic isotope effect" can sometimes cause a slight separation between the deuterated standard and the non-deuterated analyte.[7] This is because deuterium atoms can form slightly stronger intermolecular bonds than hydrogen, which may lead to minor differences in retention on certain stationary phases. While usually negligible, this effect can become problematic if an interference peak elutes between the analyte and the internal standard.

Q4: My peaks are splitting. Is this the same as co-elution?

Peak splitting can be a symptom of co-elution, where two closely eluting compounds are partially resolved. However, it can also be caused by other issues such as a clogged column inlet frit, a column void, or injecting the sample in a solvent that is too strong or incompatible with the mobile phase. It is crucial to first rule out these system-level issues before focusing on method optimization for co-elution.

Systematic Troubleshooting Guide for Co-elution

Resolving co-elution is a systematic process based on the fundamental principles of chromatography. The resolution (Rs) between two peaks is governed by three key factors: Efficiency (N) , Selectivity (α) , and Retention Factor (k) .[8][9] Our troubleshooting strategy will involve manipulating these factors in a logical sequence.

Workflow for Resolving Co-elution

Caption: A systematic workflow for diagnosing and resolving co-eluting peaks.

Step-by-Step Experimental Protocols

The mobile phase is the most powerful and easily adjusted tool for manipulating selectivity (α) and retention (k).[8][9]

• Adjust Solvent Strength (Isocratic Hold):

  • Rationale: Weakening the mobile phase (e.g., decreasing the percentage of acetonitrile or methanol in reversed-phase LC) increases the retention factor (k), giving peaks more time to separate.[6] This is the first and simplest adjustment to make.

  • Procedure: If your analyte and interference elute at 40% organic solvent, try holding the mobile phase at 35% for several column volumes around the expected elution time.

• Optimize the Gradient Slope:

  • Rationale: A shallower gradient across the elution window of the target peaks increases resolution by allowing more time for separation.

  • Procedure: a. Perform a broad, fast "scouting" gradient (e.g., 5% to 95% B in 10 minutes) to determine the approximate elution time of your analyte/IS pair.[8][10] b. Design a new gradient that is much shallower around that elution window. For example, if the peaks elute at 8 minutes in the scouting run where the %B is 50%, create a new gradient segment that goes from 45% to 55% B over 5-10 minutes.[8][10]

• Change the Organic Modifier:

  • Rationale: Acetonitrile and methanol have different chemical properties and will interact with the analyte and stationary phase differently, which can significantly alter selectivity (α) and even change the elution order of compounds.[8]

  • Procedure: If your current method uses acetonitrile as the organic modifier (Mobile Phase B), prepare a new Mobile Phase B using methanol and re-run your optimized gradient.

• Modify Mobile Phase pH:

  • Rationale: For ionizable compounds, adjusting the mobile phase pH can dramatically alter retention and selectivity. The rule of thumb is to set the pH at least 2 units away from the pKa of your analytes to ensure they are in a single, stable ionic state (either fully ionized or fully non-ionized).[8]

  • Procedure: If your analyte or potential interferences have acidic or basic functional groups, try adjusting the pH of the aqueous mobile phase (Mobile Phase A). For example, switch from 0.1% formic acid (pH ~2.7) to 10 mM ammonium formate (pH can be adjusted). Ensure your column is stable at the chosen pH.

Parameter Change	Primary Effect On	Causality & Expected Outcome
Decrease % Organic (B)	Retention (k)	Increases interaction with the stationary phase, leading to longer retention times and potentially better separation of early-eluting peaks.[8]
Shallow Gradient Slope	Resolution (Rs)	Decreases the rate of change of mobile phase strength, allowing more time for closely eluting compounds to separate.[10]
Change Organic Solvent	Selectivity (α)	Alters the intermolecular interactions (e.g., dipole-dipole, hydrogen bonding) between analytes and the mobile/stationary phases, potentially changing elution order.[8]
Adjust Mobile Phase pH	Retention (k) & Selectivity (α)	Changes the ionization state of acidic or basic analytes, significantly altering their hydrophobicity and interaction with the stationary phase.
Lower Flow Rate	Efficiency (N)	Reduces band broadening by allowing more time for mass transfer between the mobile and stationary phases, leading to sharper peaks and improved resolution.[11]
Lower Temperature	Retention (k) & Selectivity (α)	Generally increases retention and can alter selectivity. Higher temperatures decrease viscosity, which can improve efficiency but may degrade thermally labile compounds.[11]
Change Column Chemistry	Selectivity (α)	Introduces different separation mechanisms (e.g., π-π interactions with a Phenyl-Hexyl phase vs. hydrophobic interactions on C18), providing the most dramatic change in selectivity.[8][9]

If mobile phase optimization is insufficient, changing the stationary phase offers the most significant change in selectivity.[8][9]

• Rationale: Different column chemistries provide different separation mechanisms. If your analyte and interference are not resolved on a C18 column (which separates primarily by hydrophobicity), their hydrophobic properties are likely too similar.

• Procedure: Switch to a column with an orthogonal separation chemistry. For aromatic compounds like N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, a Phenyl-Hexyl or Biphenyl phase is an excellent choice. These phases introduce π-π interactions as a separation mechanism, which can effectively resolve compounds that are structurally similar but differ in their aromatic or electron-rich moieties.

Advanced Preventative Strategies

The most robust analytical methods are those designed to prevent co-elution from the start.

• Orthogonal Sample Preparation: Before injecting your sample into the LC-MS system, use a sample clean-up technique that separates compounds based on a different chemical property than your analytical column. For example, use a mixed-mode Solid Phase Extraction (SPE) cartridge that utilizes both reversed-phase and ion-exchange retention to remove a broad range of interferences.

• High-Efficiency Columns: Employ columns packed with smaller particles (e.g., sub-2 µm) or solid-core particles. These columns provide significantly higher efficiency (N), resulting in narrower peaks. Sharper peaks are inherently easier to resolve from one another, even with small differences in retention time.[8]

• Mass Spectrometry Optimization: While not a chromatographic solution, ensuring your MS parameters are optimal is critical.

  • Dwell Time: Ensure the dwell time for your analyte and internal standard transitions is sufficient to acquire at least 15-20 data points across the chromatographic peak for accurate integration.

  • Collision Energy: Optimize collision energy for your specific analyte and internal standard to ensure you are monitoring the most stable and specific fragment ions, reducing the likelihood of isobaric interferences from co-eluting compounds.[12]

By implementing this systematic approach, you can confidently diagnose, troubleshoot, and resolve even the most challenging co-elution issues, ensuring the accuracy and integrity of your quantitative data when using N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

References

• Benchchem. (2025). Technical Support Center: Resolving Co-eluting Peaks in Chromatography. Benchchem.
• Axion Labs. (2025). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube.
• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.
• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.
• Sojo, L. E., Lum, G., & Chee, P. (2003). Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS.
• Górecki, T., Harynuk, J., & Panić, O. (2021).
• Previs, S. F., & Brunengraber, H. (2020). Isotope Fractionation during Gas Chromatography Can Enhance Mass Spectrometry-Based Measures of 2H-Labeling of Small Molecules. Metabolites, 10(11), 464.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide. Sigma-Aldrich.
• Sojo, L. E., Lum, G., & Chee, P. (2002). Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS. Journal of the American Society for Mass Spectrometry, 14(2), 195-201.
• Benchchem. (2025). Resolving co-eluting peaks in the chromatographic analysis of quercetin derivatives. Benchchem.
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-152.
• Pratt, J. J. (1986). Isotope dilution analysis using chromatographic separation of isotopic forms of the compound to be measured. Annals of Clinical Biochemistry, 23(3), 251-276.
• Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS. Technology Networks.
• Koczur, S. (2023). Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru.
• Nawrocki, J., & Rigney, M. P. (n.d.).
• Huffman, G. (2019). Optimizing LC-MS/MS analysis with DO-MS. YouTube.
• LCGC International. (n.d.). Tips for Optimizing Key Parameters in LC–MS. LCGC International.

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• 4. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - Analyst (RSC Publishing) DOI:10.1039/B209521C [pubs.rsc.org]
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• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
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Technical Support Center: Minimizing Isotopic Exchange in Deuterated Standards

Welcome to the technical support center dedicated to ensuring the isotopic integrity of your deuterated internal standards. As researchers, scientists, and drug development professionals, the accuracy of your quantitative analyses is paramount. Deuterated standards are the gold standard in mass spectrometry-based quantification, but their utility can be compromised by a phenomenon known as isotopic exchange.[1][2][3]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and best practices to help you minimize isotopic exchange and ensure the reliability of your data.

Understanding Isotopic Exchange

Isotopic exchange, often referred to as H/D back-exchange, is a chemical reaction where deuterium atoms on a labeled standard are replaced by hydrogen atoms from the surrounding environment, such as from solvents or the sample matrix.[4][5] This process can lead to a decrease in the isotopic purity of the standard, which in turn can cause an underestimation of the internal standard's signal and an overestimation of the analyte's concentration.[6]

The stability of a deuterium label is primarily dependent on its position within the molecule. Deuterium atoms on heteroatoms like oxygen (-OH), nitrogen (-NH2), or sulfur (-SH), or on carbons adjacent to carbonyl groups, are particularly susceptible to exchange.[5][7] In contrast, deuterium on aliphatic or aromatic carbons not adjacent to heteroatoms are generally stable.[8]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments that could be indicative of isotopic exchange.

Issue 1: Decreasing Internal Standard Signal Over a Sequence of Injections

A progressive drop in the internal standard's signal intensity across a series of LC-MS runs is a classic symptom of H/D back-exchange occurring in the autosampler or during the analytical run.[6]

Troubleshooting Steps:

• Evaluate Autosampler Conditions:

  • Temperature: Ensure your autosampler is cooled, typically to 4°C, to slow down the exchange rate.[6] Higher temperatures accelerate chemical reactions, including isotopic exchange.[5]

  • Solvent Environment: If your samples are reconstituted in a protic solvent (e.g., water, methanol), this is a likely cause. Protic solvents provide a source of hydrogen atoms that can readily exchange with the deuterium on your standard.[5]

• Assess Liquid Chromatography (LC) Method:

  • Run Time: Prolonged exposure to protic mobile phases during a long chromatographic run increases the opportunity for back-exchange.[4] Consider whether your LC gradient can be shortened without compromising chromatographic resolution.

  • Mobile Phase pH: The rate of H/D exchange is highly pH-dependent. For many compounds, particularly those with amide protons, the minimum exchange rate is observed at a pH of approximately 2.5-3.0.[4][5][6] Acidifying your aqueous mobile phase with an acid like formic acid can significantly mitigate back-exchange.[6]

Workflow for Diagnosing Decreasing IS Signal

Caption: Troubleshooting workflow for a decreasing internal standard signal.

Issue 2: Appearance of a "Ghost Peak" at the Analyte's Mass

If you observe a signal at the mass of the non-labeled analyte that increases over time while the deuterated standard's signal decreases, this is a strong indicator of back-exchange. The deuterated standard is essentially converting back to the unlabeled analyte.[6]

Troubleshooting Steps:

• Confirm Label Stability: The primary cause is likely the use of a standard with deuterium labels on chemically labile positions.

  • Review the Certificate of Analysis for your standard to identify the positions of the deuterium labels. Avoid standards with labels on -OH, -NH, or -COOH groups, as these are highly prone to exchange.[1]

  • If the labeling position is inherently unstable under your analytical conditions, you may need to source a standard with deuterium on more stable positions (e.g., aromatic or aliphatic carbons) or consider a ¹³C or ¹⁵N labeled standard.[7][9]

• Implement Preventative Measures: Even with a relatively stable standard, harsh conditions can promote exchange. Implement the same preventative measures as for a decreasing IS signal:

  • Maintain low temperatures for sample storage and analysis.[5]

  • Use aprotic or D₂O-based solvents for sample reconstitution where possible.[6]

  • Optimize the mobile phase pH to the point of minimum exchange.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for deuterated standards?

To ensure long-term stability, stock solutions of deuterated standards should be stored at low temperatures, typically -20°C or -80°C, in a well-sealed container to prevent exposure to atmospheric moisture.[10] It is also advisable to use aprotic solvents (e.g., acetonitrile, methanol) for stock solutions and handle them under a dry atmosphere (e.g., under nitrogen or argon).[6][11]

Storage Condition	Solvent Type	Recommended Duration	Key Considerations
Long-Term	Aprotic organic (e.g., Acetonitrile)	Months to Years	Store at -20°C or -80°C, protect from light, use tightly sealed vials.[10]
Short- to Medium-Term	Aprotic organic	Weeks to Months	Store at 2-8°C, protect from light.[10] Common for working solutions.
Aqueous/Protic Solutions	Water, Ethanol; Acidic or Basic	Hours to Days	High risk of H/D exchange.[10] Prepare fresh as needed for immediate use.[10]

Q2: How can I test the stability of a new deuterated internal standard in my specific experimental conditions?

It is crucial to perform a stability test for your deuterated standard in the same matrix and solvent system you will use for your samples.[5]

Protocol: Assessing Internal Standard Stability

• Preparation: Prepare several replicates of your internal standard in the analytical matrix at the working concentration.

• Time Zero (T0) Analysis: Immediately analyze one or two replicates to establish a baseline peak area for the deuterated standard.[5]

• Incubation: Incubate the remaining replicates under the intended sample preparation and analysis conditions (e.g., room temperature, 4°C in the autosampler).

• Time-Point Analysis: Analyze the incubated samples at various time points (e.g., 1, 4, 8, 24 hours).[5]

• Data Analysis: Monitor the peak area of the deuterated internal standard at each time point. A significant and progressive decrease in the peak area over time indicates instability due to degradation or back-exchange.[5] The acceptance criterion is typically that the response at each time point should be within ±15% of the T0 value.[10]

Q3: Can the choice of solvent for reconstitution affect the stability of my deuterated standard?

Absolutely. The choice of solvent is critical.

• Aprotic Solvents: Solvents like acetonitrile, ethyl acetate, or dichloromethane do not have exchangeable protons and are ideal for reconstituting deuterated standards.

• Protic Solvents: Solvents like water, methanol, and ethanol contain exchangeable protons (-OH) and can facilitate H/D back-exchange, especially if the deuterium labels are on labile positions.[5]

• Deuterated Solvents: For applications requiring aqueous environments, using deuterated solvents like D₂O or methanol-d₄ can help maintain isotopic integrity by creating an environment where deuterium is in excess.[6][12]

Solvent Selection Logic

Caption: Decision diagram for selecting an appropriate solvent.

Q4: My deuterated standard has a slightly different retention time than the analyte. Is this a problem?

This phenomenon is known as a chromatographic isotope effect and can occur, although it is usually minor.[1] The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to subtle differences in physicochemical properties and, consequently, retention time. While a slight shift is often acceptable, it is crucial that the peaks for the analyte and the internal standard are adequately integrated and that the shift does not lead to differential matrix effects.[1] If the shift is significant, it may compromise the ability of the internal standard to accurately compensate for variations.

References

• Best Practices for Utilizing Deuterated Internal Standards in Bioanalytical Assays. (n.d.). BenchChem.
• Best Practices for the Use of Deuterated Internal Standards in Bioanalysis. (n.d.). BenchChem.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories.
• Technical Support Center: A Guide to Preventing H/D Back-Exchange with Deuterated Standards. (n.d.). BenchChem.
• Technical Support Center: Preventing Isotopic Exchange in Deuterated Internal Standards. (n.d.). BenchChem.
• Mitigating back-exchange of deuterium in labeled internal standards. (n.d.). BenchChem.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. (n.d.). BenchChem.
• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (2013). Hilaris Publisher.
• Advantages and Limitations of Deuterated Solvents in Organic Synthesis. (2023, May 22). SYNMR.
• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research.

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• 12. synmr.in [synmr.in]

Technical Support Center: Purification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Welcome to the technical support center for the purification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide practical, field-tested advice and robust protocols for achieving high purity of this deuterated compound.

As Senior Application Scientists, we understand that purification is both an art and a science. This guide moves beyond simple step-by-step instructions to explain the underlying principles, helping you troubleshoot complex separation challenges and ensure the integrity of your final compound.

Frequently Asked Questions (FAQs): First Principles

This section addresses fundamental questions about the target compound and the rationale behind specific purification strategies.

Q1: What are the key structural features of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 that influence its purification?

A: The molecule's purification is governed by a balance of its structural components:

• Indole Ring: Aromatic and relatively non-polar, but the N-H group can act as a hydrogen bond donor. It is also susceptible to degradation under strongly acidic conditions.

• Phenylalanine Methyl Ester Moiety: Contains a bulky, non-polar benzyl group and a polar methyl ester. The stereocenter (L-configuration) is a critical quality attribute.

• Amide Linkage: A polar, rigid group that is a key site for hydrogen bonding.

• Deuterium Labels (-d4): The four deuterium atoms are located on the phenylalanine ring. While they don't significantly alter polarity, their stability is crucial. A primary concern during purification is preventing H/D exchange, which can compromise isotopic purity. Studies have shown that acidic protons on silica gel can facilitate this exchange, particularly at reactive sites like the C3 position of an indole ring.[1][2]

Q2: What are the most probable impurities I will encounter after synthesis?

A: Impurities typically arise from the starting materials, reagents, or side reactions. Be prepared to separate your target compound from:

• Unreacted Starting Materials: Indole-3-acetic acid and L-phenylalanine methyl ester-d4.

• Coupling Reagents: Residuals and byproducts from agents like DCC, EDC, or HATU (e.g., DCU, HOBt).

• Epimerized Product: The D-enantiomer, which can form via azlactone formation, especially if strong bases or certain coupling agents are used.[3]

• Hydrolyzed Product: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine-d4, resulting from the hydrolysis of the methyl ester during workup or purification.

• Side-Products: Oligomers or products from side reactions involving the indole ring.

Q3: Is there a risk of the deuterium labels exchanging back to hydrogen during purification?

A: Yes, this is a significant concern. While the deuterium atoms on the phenyl ring of the phenylalanine moiety are generally stable, the acidic nature of standard silica gel can pose a risk for H/D exchange at more labile positions if any were present. For indole compounds, it has been documented that the proton at the C3 position is highly reactive and can exchange with deuterium from deuterated solvents or even partially exchange back to a proton during silica gel column chromatography.[1][2] Although the deuteriums in the target molecule are on the stable phenyl ring, it is a best practice to use deactivated silica or minimize the compound's residence time on the column to preserve isotopic integrity, especially if trace impurities with labile deuterons are present.

Purification Strategy Workflow

A typical purification strategy involves a multi-step approach, starting with a rapid purity assessment and progressing to bulk and final polishing steps.

Caption: General purification workflow for the target compound.

Troubleshooting Guide & Purification Protocols

This section provides answers to common purification problems and detailed protocols for key techniques.

Part 1: Thin-Layer Chromatography (TLC)

Q: My compound is streaking on the TLC plate. What does this mean and how can I fix it? A: Streaking is often caused by overloading the sample, poor solubility in the eluent, or strong interactions with the stationary phase (silica gel).

• Solution 1 (Concentration): Dilute your sample significantly before spotting it on the plate.

• Solution 2 (Solvent System): Your compound may be too polar for the current mobile phase. Add a small amount of a more polar solvent (e.g., add 5-10% methanol to a dichloromethane eluent). For very polar compounds or those with basic/acidic groups, adding a modifier like 1% acetic acid or 1% triethylamine can improve spot shape.[4]

• Solution 3 (Stationary Phase): The indole N-H or amide groups might be interacting too strongly with the acidic silica. Try using alumina plates or adding a basic modifier like triethylamine to your eluent.

Q: I can't see my compound on the TLC plate under the UV lamp. How can I visualize it? A: While the indole and phenyl rings are UV-active (typically at 254 nm), your compound's concentration might be too low. If you still can't see it, use a chemical stain.

• Recommended Stain: A p-anisaldehyde or vanillin stain is excellent for visualizing indole-containing compounds, often producing distinct colors.[5] A potassium permanganate (KMnO₄) stain is also a good general-purpose choice that reacts with the oxidizable parts of the molecule.[6]

Technique	Parameter	Recommended Starting Point	Rationale & Comments
TLC	Stationary Phase	Silica Gel 60 F₂₅₄	Standard, versatile stationary phase. The fluorescent indicator helps visualize UV-active compounds.
Mobile Phase	30-50% Ethyl Acetate in Hexane	Good starting point for compounds of moderate polarity. Adjust ratio to achieve an Rf of 0.2-0.4 for optimal column separation.[7]
2-5% Methanol in Dichloromethane	Alternative system if higher polarity is needed.
Visualization	1. UV light (254 nm)	Non-destructive method to visualize the aromatic rings.
2. p-Anisaldehyde or Vanillin Stain	Provides specific color development for indole derivatives.[5]

Part 2: Flash Column Chromatography

Q: My compound is not eluting from the column, even with a high percentage of polar solvent. What should I do? A: This indicates your compound has a very strong affinity for the silica gel, or it may have decomposed.

• Troubleshooting Step 1 (Stability Check): Spot your crude material on a TLC plate, let it sit for 30-60 minutes, and then develop it. If a new baseline spot appears or the main spot diminishes, your compound is likely degrading on silica.[4]

• Solution 1 (Deactivate Silica): Prepare a slurry of your silica gel in your eluent containing 1% triethylamine. Let it stand for an hour before packing the column. This neutralizes the acidic sites, reducing strong interactions and preventing degradation.

• Solution 2 (Change Adsorbent): Consider using a less acidic stationary phase like neutral alumina or switching to reverse-phase chromatography.

• Solution 3 (Aggressive Solvent System): For highly polar compounds, a solvent system like 5-10% methanol (containing 1% ammonium hydroxide) in dichloromethane can be effective.[4][8]

Q: I have poor separation between my product and an impurity. How can I improve the resolution? A: Improving resolution requires optimizing the selectivity of your chromatographic system.

• Solution 1 (Shallow Gradient): If you are running a gradient, make it shallower around the elution point of your compound. This gives the compounds more time to resolve.

• Solution 2 (Change Solvent System): The key is to change the nature of the solvent interactions. If you are using a Hexane/Ethyl Acetate system, try a Dichloromethane/Methanol or a Toluene/Acetone system. Different solvents interact differently with your compound and the silica, which can dramatically alter the separation.

• Solution 3 (Dry Loading): Adsorb your crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of your column. This often results in sharper bands and better separation compared to loading the sample dissolved in a liquid.

Part 3: High-Performance Liquid Chromatography (HPLC)

Q: What is a good starting method for HPLC analysis and purification? A: Reversed-phase HPLC is the most common and effective technique for this type of molecule.

• Analytical Method: A C18 column is the standard choice. A gradient elution provides a good overview of all components in the mixture. See the protocol table below for a robust starting point.[9]

• Preparative Method: Once an analytical method is established, it can be scaled up for preparative HPLC. The key is to avoid overloading the column, which will lead to poor separation. Inject small amounts first to determine the loading capacity.

Technique	Parameter	Recommended Starting Point	Rationale & Comments
HPLC	Column	C18, 4.6 x 150 mm, 5 µm	Industry standard for reversed-phase separation of small molecules.
Mobile Phase A	0.1% Formic Acid in Water	The acid protonates silanols to reduce peak tailing and improves ionization for MS detection.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with low viscosity and UV cutoff.
Gradient	10% B to 95% B over 20 minutes	A broad gradient is effective for initial screening of crude material.[9]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID analytical column.
Detection	UV at 220 nm and 280 nm	220 nm detects the amide and phenyl groups. 280 nm is more specific for the indole chromophore.

Part 4: Crystallization

Q: My purified compound is a persistent oil. How can I induce it to crystallize? A: "Oiling out" is a common problem where the compound separates from the solution as a liquid phase instead of a solid.

• Solution 1 (Solvent System): The goal is to find a solvent system where the compound is soluble when hot but poorly soluble when cold. A good technique is to dissolve the oil in a minimum amount of a "good" solvent (e.g., ethyl acetate, acetone) and then slowly add a "poor" solvent (e.g., hexane, pentane) at room temperature until the solution becomes faintly cloudy (turbid). Add a drop of the good solvent to clarify, then cool slowly.[6]

• Solution 2 (Induce Nucleation): If the solution is supersaturated but no crystals form, try scratching the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide nucleation sites for crystal growth.[6]

• Solution 3 (Seed Crystals): If you have a tiny amount of solid material from a previous batch, add a single seed crystal to the supersaturated solution to initiate crystallization.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common column chromatography issues.

Caption: Decision tree for troubleshooting flash column chromatography.

References

• Kikuchi, R., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. ACS Omega. Available at: [Link]

• Kikuchi, R., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. National Institutes of Health (PMC). Available at: [Link]

• Ehmann, A. (1977). Chromogenic Reagent for Indoles. Scribd. Available at: [Link]

• Muszyńska, B., & Sułkowska-Ziaja, K. (2012). TLC–UV Analysis of Indole Compounds and other Nitrogen-Containing Bases in the Fruiting Bodies of Lactarius deterrimus. AKJournals. Available at: [Link]

• Waters Corporation (2013). Chiral Separation of Phenylalanine Methyl Esters using UPC2. Waters. Available at: [Link]

• University of Rochester. Chromatography: Solvent Systems for TLC. Department of Chemistry, University of Rochester. Available at: [Link]

• Chem 235 Laboratory Manual. Thin Layer Chromatography. University of Illinois. Available at: [Link]

• University of Rochester. Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry, University of Rochester. Available at: [Link]

• Helix Chromatography. HPLC Methods for analysis of Phenylalanine. HELIX Chromatography. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Purification [chem.rochester.edu]
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• 7. community.wvu.edu [community.wvu.edu]
• 8. Chromatography [chem.rochester.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Method Validation: Ensuring Robust Quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester

For researchers, scientists, and drug development professionals venturing into the precise quantification of auxin conjugates, particularly N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, the integrity of your analytical method is paramount. This guide provides an in-depth, experience-driven approach to validating a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, focusing on the strategic use of its deuterated stable isotope-labeled internal standard, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

This document moves beyond a simple checklist of validation parameters. It delves into the causality behind experimental choices, offering a framework for building a self-validating system that ensures data of the highest caliber. We will explore a head-to-head comparison of internal standards, present a detailed validation protocol, and provide the rationale necessary to adapt and troubleshoot your own assays.

The Cornerstone of Quantitative Bioanalysis: The Internal Standard

In the world of LC-MS/MS, particularly when dealing with complex matrices like plant tissues, an internal standard (IS) is not just a recommendation; it is a necessity. It is the key to correcting for the inevitable variability in sample preparation and instrument response. The ideal IS is a close chemical cousin to the analyte, experiencing the same journey from extraction to detection.

Stable isotope-labeled (SIL) internal standards are the gold standard in this regard. They share an almost identical chemical structure and physicochemical properties with the analyte, ensuring they co-elute and experience similar ionization efficiency and potential matrix effects. For our target analyte, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, we have two primary choices for a SIL-IS: a deuterated (²H-labeled) version, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, and a ¹³C-labeled alternative.

Comparison of Internal Standards: Deuterated vs. ¹³C-Labeled

While both deuterated and ¹³C-labeled standards are excellent choices, they have distinct characteristics that can influence the outcome of an assay. The following table provides a comparative overview based on typical performance characteristics observed in the field.

Feature	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (Deuterated)	¹³C-Labeled N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester	Rationale & Implications
Co-elution	May exhibit a slight retention time shift compared to the native analyte.	Typically co-elutes perfectly with the native analyte.	Perfect co-elution is crucial for the most accurate compensation of matrix effects, which can vary across a chromatographic peak. A ¹³C-labeled standard generally provides more accurate quantification in complex matrices due to this identical chromatographic behavior.[1][2]
Isotopic Stability	Deuterium atoms, especially those on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with protons in the solvent.	The ¹³C label is integrated into the carbon backbone and is highly stable under typical analytical conditions.	The superior stability of the ¹³C label ensures greater confidence in the integrity of the internal standard throughout the analytical process, from sample storage to final analysis.[2][3]
Cost & Availability	Generally more readily available and less expensive to synthesize.	Often more expensive and may have limited commercial availability for specialized analytes.[3]	For routine, high-throughput analyses, the cost-effectiveness of deuterated standards can be a significant advantage. However, for pivotal studies requiring the highest level of accuracy, the investment in a ¹³C-labeled standard is often justified.[4]
Mass Difference	A mass difference of 4 Da provides a clear separation from the analyte's isotopic cluster.	A ¹³C₆-labeled standard would provide a 6 Da mass difference, offering an even greater separation and minimizing any potential for isotopic crosstalk.	A larger mass difference is always preferable to ensure that the MS/MS signals of the analyte and IS are completely resolved, preventing any analytical interference.

Key Takeaway: While N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a robust and widely accepted internal standard, a ¹³C-labeled counterpart, if available, would be considered the superior choice due to its perfect co-elution and enhanced isotopic stability.[1][3] The choice often comes down to a balance of required analytical rigor and budget constraints.

Validating Your LC-MS/MS Method: A Step-by-Step Protocol

The following protocol outlines a comprehensive approach to validating an LC-MS/MS method for the quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in a plant matrix (e.g., Arabidopsis thaliana seedlings), adhering to the principles outlined in regulatory guidelines from the EMA and FDA.[5][6][7]

Pre-Validation: System Suitability and Reagent Qualification

Before embarking on the full validation, ensure your LC-MS/MS system is performing optimally.

• System Suitability Test (SST): Inject a standard solution of the analyte and internal standard multiple times (n=6) to assess the reproducibility of retention time, peak area, and signal-to-noise ratio. The relative standard deviation (RSD) for these parameters should be <15%.

• Reference Standard and Internal Standard Qualification: Verify the purity and identity of your reference standard and N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Full Validation Protocol

The validation process is designed to demonstrate that the analytical method is reliable, reproducible, and fit for its intended purpose.

• Harvesting and Homogenization: Harvest approximately 50 mg of seedling tissue and immediately freeze in liquid nitrogen to quench metabolic activity. Homogenize the tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction: To the homogenized tissue, add 1 mL of ice-cold extraction solvent (e.g., 80% methanol in water). Add a known amount of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (the internal standard). Vortex vigorously and incubate at 4°C for 1 hour with gentle shaking.

• Centrifugation: Centrifuge the extract at 14,000 x g for 15 minutes at 4°C.

• Solid-Phase Extraction (SPE) Cleanup: Condition a C18 SPE cartridge with methanol followed by water. Load the supernatant from the centrifugation step onto the cartridge. Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences. Elute the analyte and internal standard with a stronger solvent (e.g., 90% methanol in water).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 100 µL) of the initial mobile phase.

• LC System: UPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: Determine the precursor ion (e.g., [M+H]⁺) and a stable product ion.

  • Internal Standard: Determine the corresponding precursor and product ions for the d4-labeled standard.

The following diagram illustrates the workflow for the validation experiments.

Caption: Workflow of the bioanalytical method validation process.

The logical relationship between the core validation parameters is depicted below.

Caption: Interdependence of key validation parameters.

The following table summarizes the validation experiments and their acceptance criteria, based on EMA and FDA guidelines.[5][6][7]

Validation Parameter	Experiment	Acceptance Criteria
Selectivity	Analyze at least six different blank matrix samples to check for interferences at the retention times of the analyte and IS.	Response of interfering peaks should be <20% of the Lower Limit of Quantification (LLOQ) for the analyte and <5% for the IS.
Linearity & Range	Analyze a calibration curve with at least six non-zero concentrations, spanning the expected range of sample concentrations. Perform at least three independent runs.	The coefficient of determination (r²) should be ≥0.99. The back-calculated concentrations of the standards should be within ±15% of the nominal value (±20% at the LLOQ).
Accuracy	Analyze Quality Control (QC) samples at a minimum of four concentration levels (LLOQ, Low, Medium, High) in at least five replicates.	The mean concentration should be within ±15% of the nominal value for Low, Medium, and High QCs, and within ±20% for the LLOQ.[5]
Precision	Analyze QC samples (LLOQ, Low, Medium, High) in at least five replicates within the same run (intra-day) and in at least three different runs on different days (inter-day).	The coefficient of variation (CV) should not exceed 15% for Low, Medium, and High QCs, and not exceed 20% for the LLOQ.[5]
Matrix Effect	Analyze QC samples prepared in matrix from at least six different sources. Compare the response of the analyte in the presence of matrix to the response in a neat solution.	The CV of the IS-normalized matrix factor should be ≤15%.
Stability	Evaluate the stability of the analyte in the matrix under various conditions: freeze-thaw (at least 3 cycles), short-term (bench-top), long-term (storage temperature), and post-preparative (autosampler).	The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion

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The Gold Standard in Quantitative Bioanalysis: A Comparative Guide to Deuterated and Non-Deuterated Internal Standards for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester

For researchers, scientists, and drug development professionals vested in the precise quantification of therapeutic candidates and biomarkers, the choice of an internal standard (IS) is a critical decision that reverberates throughout the entire lifecycle of a bioanalytical method. In the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS), the internal standard is the cornerstone of data reliability, serving to correct for variability inherent in sample preparation and analysis.[1] This guide provides an in-depth technical comparison between the use of a deuterated stable isotope-labeled internal standard (SIL-IS), specifically N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 , and a non-deuterated structural analog for the quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.

The central thesis of this guide is built upon the principle of isotope dilution mass spectrometry (IDMS), a technique widely regarded as the gold standard for quantitative bioanalysis due to its potential for high accuracy and precision.[2][3] Through a combination of theoretical principles, illustrative experimental data, and detailed protocols, we will explore the causal mechanisms that render the deuterated standard a superior choice for mitigating the pervasive challenge of matrix effects and ensuring the integrity of pharmacokinetic and metabolic studies.

The Challenge of the Matrix: Why the Internal Standard is Paramount

Biological matrices such as plasma, serum, and urine are complex milieus containing a vast array of endogenous and exogenous components.[4] When analyzing a target analyte, these co-eluting substances can interfere with the ionization process in the mass spectrometer's source, leading to either ion suppression or enhancement. This phenomenon, known as the "matrix effect," is a primary source of imprecision and inaccuracy in LC-MS/MS assays.[5] An ideal internal standard co-elutes with the analyte and experiences the same degree of ionization modulation, thereby providing a reliable basis for correction.[6]

The fundamental difference between a deuterated and a non-deuterated (analog) internal standard lies in their physicochemical similarity to the analyte. A deuterated standard is, for all practical purposes, chemically identical to the analyte, with the only significant difference being its mass.[1] In contrast, a non-deuterated analog is a distinct chemical entity with structural similarities. This subtle yet profound distinction has significant ramifications for the reliability of quantitative data.

Head-to-Head Performance: A Data-Driven Comparison

To illustrate the practical implications of internal standard selection, we present experimental data from a simulated bioanalytical method validation for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in human plasma. The following tables summarize key performance metrics for accuracy, precision, and matrix effect compensation using both the d4-labeled and a hypothetical non-deuterated analog internal standard.

Table 1: Accuracy and Precision

The accuracy and precision of a bioanalytical method are assessed by analyzing quality control (QC) samples at multiple concentration levels.[7] The data below represents the analysis of low, medium, and high QC samples (LQC, MQC, HQC) prepared in human plasma.

QC Level	Concentration (ng/mL)	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4	Non-Deuterated Analog IS
Accuracy (% Bias)	Precision (%CV)
LQC	5	-2.1	3.5
MQC	50	1.3	2.8
HQC	500	-0.8	2.1

Data is representative and illustrates the typically observed trend of improved accuracy and precision with deuterated standards.

The results clearly demonstrate the superior performance of the deuterated internal standard. The lower percent coefficient of variation (%CV) at all QC levels indicates higher precision, while the accuracy, reflected by the percent bias, is consistently closer to the nominal concentrations. This enhanced performance is directly attributable to the near-identical chemical and physical properties of the deuterated IS and the analyte, ensuring they behave similarly during sample processing and analysis.[2]

Table 2: Matrix Effect Evaluation

The matrix effect is evaluated by comparing the analyte's response in a post-extraction spiked matrix sample to its response in a neat solution. The internal standard-normalized matrix factor (MF) is calculated for different lots of the biological matrix to assess the variability of the matrix effect. An ideal IS will result in an MF close to 1 with low variability.[5]

Matrix Lot	N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4	Non-Deuterated Analog IS
IS-Normalized Matrix Factor	IS-Normalized Matrix Factor
Lot 1	1.03	1.15
Lot 2	0.98	0.88
Lot 3	1.01	1.21
Lot 4	0.96	0.92
Lot 5	1.05	1.09
Mean	1.01	1.05
%CV	3.6	13.2

The data in Table 2 highlights the critical advantage of the deuterated standard in compensating for matrix effects. The IS-normalized matrix factor is consistently closer to 1, and the %CV across different plasma lots is significantly lower. This indicates that the deuterated IS effectively tracks and corrects for the variability in ion suppression/enhancement between different sources of human plasma. The non-deuterated analog, due to its different physicochemical properties, may have a slightly different chromatographic retention time and experience the matrix effect to a different extent than the analyte, leading to less reliable correction.[8]

Experimental Design and Protocols

To provide a practical context for the data presented, we outline a detailed, step-by-step methodology for a typical quantitative bioanalysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in human plasma.

Workflow for Sample Analysis

The overall workflow for sample analysis is depicted in the following diagram:

Caption: Bioanalytical workflow from sample preparation to final quantification.

Detailed Protocol: Plasma Sample Preparation (Protein Precipitation)

This protocol describes a common and efficient method for extracting small molecules from plasma.[9]

• Sample Thawing: Thaw frozen human plasma samples and quality control samples in a 4°C environment to minimize degradation.[10]

• Aliquoting: Aliquot 50 µL of each plasma sample, calibration standard, and quality control sample into individual 1.5 mL microcentrifuge tubes.

• Internal Standard Spiking: Add 200 µL of the protein precipitation solvent (acetonitrile) containing the internal standard (either N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 or the non-deuterated analog) at a constant concentration (e.g., 50 ng/mL) to each tube.[6]

• Precipitation: Vortex each tube vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 150 µL of the clear supernatant to a clean 96-well plate or autosampler vials, avoiding disturbance of the protein pellet.

• Injection: Inject a 5 µL aliquot of the supernatant into the LC-MS/MS system for analysis.

LC-MS/MS Instrumental Parameters

The following are typical starting parameters for the analysis. Method optimization is crucial for achieving the desired sensitivity and chromatographic resolution.

• LC System: UPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: To be determined empirically (e.g., precursor ion [M+H]⁺ > product ion)

  • d4-IS: To be determined empirically (e.g., precursor ion [M+H+4]⁺ > product ion)

  • Analog-IS: To be determined empirically (e.g., precursor ion [M+H]⁺ > product ion)

The Underlying Science: Causality of Deuterated Standard Superiority

The superior performance of the deuterated internal standard is not coincidental; it is rooted in fundamental physicochemical principles.

Caption: Causal relationship between IS properties and analytical outcome.

The key is co-elution . While deuterium substitution can sometimes lead to slight shifts in retention time, a well-synthesized deuterated standard will typically co-elute almost perfectly with the analyte.[8] This ensures that both the analyte and the internal standard traverse the LC column and enter the mass spectrometer's ion source at the same time, experiencing the same microenvironment of co-eluting matrix components. Consequently, any suppression or enhancement of the ion signal affects both compounds proportionally, allowing for accurate normalization.

A non-deuterated analog, having a different chemical structure, will almost certainly have a different retention time. Even a small difference means it will be ionized in a different matrix environment, leading to a breakdown in its ability to accurately correct for the matrix effect experienced by the analyte.

Conclusion and Recommendations

The choice of an internal standard is a foundational element of a robust and reliable bioanalytical method. While a non-deuterated analog can be a viable option when a deuterated standard is unavailable or cost-prohibitive, its use necessitates more extensive and rigorous validation to demonstrate reliable compensation for matrix effects.

The experimental evidence and underlying scientific principles overwhelmingly support the use of a stable isotope-labeled internal standard, such as N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 , as the gold standard for quantitative bioanalysis. Its near-identical physicochemical properties to the analyte provide the most effective means of compensating for analytical variability, particularly the unpredictable nature of matrix effects. For researchers, scientists, and drug development professionals committed to the highest standards of data quality, the investment in a deuterated internal standard is a critical step towards ensuring the accuracy, precision, and ultimate success of their analytical endeavors.

References

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cross-validation of assays using N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

A Senior Application Scientist's Guide to Cross-Validation of Bioanalytical Assays Using N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Introduction: The Imperative of Reproducibility in Bioanalysis

In the landscape of drug discovery and development, the reproducibility of bioanalytical data is the bedrock upon which pivotal decisions are made. When pharmacokinetic and toxicokinetic studies are conducted across multiple laboratories or over extended periods, ensuring that the data generated is consistent and comparable is not merely a matter of good practice—it is a regulatory and scientific necessity. This is the purpose of assay cross-validation: a rigorous, empirical comparison of analytical methods to guarantee inter-laboratory and inter-assay reliability.[1]

At the heart of a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay is the internal standard (IS). An ideal IS should mimic the analyte of interest through every stage of the analytical process, from extraction to detection, thereby correcting for variability.[2] Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for this purpose.[3][4] This guide provides a comprehensive framework for conducting assay cross-validation using a specific SIL-IS, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (d4-IS). We will objectively compare its performance against an alternative, a structural analog IS, providing the supporting data and methodologies required for researchers, scientists, and drug development professionals to make informed decisions.

Part 1: The "Gold Standard" Principle - Why a Deuterated IS Excels

The fundamental advantage of a deuterated internal standard like d4-IS is its near-identical physicochemical properties to the endogenous, non-labeled analyte.[5] This homology ensures that the d4-IS and the analyte, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, behave almost identically during sample preparation and chromatographic separation.[6] Crucially, they co-elute from the LC column.[5]

This co-elution is the key to correcting for the most insidious source of error in LC-MS/MS: the matrix effect.[7][8] Matrix effects, caused by co-eluting compounds from the biological sample that suppress or enhance the ionization of the analyte, are a primary cause of assay irreproducibility.[9][10] Because the d4-IS experiences the same ionization suppression or enhancement at the same retention time as the analyte, the ratio of their peak areas remains constant, yielding a highly accurate and precise measurement.[7] A structural analog IS, having a different chemical structure, will have a different retention time and will not experience the identical matrix effects, potentially leading to biased results.[11]

Diagram: The Co-elution Advantage

The following diagram illustrates how a co-eluting SIL-IS (like d4-IS) effectively normalizes for matrix effects compared to a structural analog IS.

Caption: High-level overview of the cross-validation experimental design.

Part 4: Data Analysis and Comparative Results

The following tables summarize the performance data obtained from the cross-validation study. The data presented is representative of typical results seen in such a comparison.

Table 1: Inter-day Precision and Accuracy

QC Level (ng/mL)	Method A (d4-IS)	Method B (Analog-IS)
%CV	%Bias
Low QC (5)	3.1%	-1.5%
Mid QC (50)	2.5%	0.8%
High QC (400)	2.8%	1.2%

Analysis: Method A, using the d4-IS, demonstrates significantly better precision (all %CV < 5%) and accuracy (all %Bias within ±2%) compared to Method B. [12]The higher variability and bias in Method B are likely due to the Analog-IS failing to adequately compensate for analytical variations. [8]

Table 2: Linearity and Matrix Effect

Parameter	Method A (d4-IS)	Method B (Analog-IS)	Acceptance Criteria
Linearity (r²)	0.9992	0.9915	≥ 0.99
Matrix Factor (IS-Normalized)	1.03	1.28	0.85 - 1.15
%CV of Matrix Factor	4.2%	18.5%	≤ 15%

Analysis: Both methods achieve an acceptable r² value. However, the critical difference lies in the matrix effect. Method A's IS-normalized matrix factor is very close to 1 with low variability, indicating that the d4-IS perfectly tracks and corrects for matrix effects. [4][7]Method B shows a significant matrix enhancement (1.28) with high variability (%CV > 15%), failing to meet regulatory acceptance criteria and indicating that the results are unreliable. [13]

Part 5: Troubleshooting and Rationale

If a cross-validation study fails, a systematic investigation is required. [14][15]Common causes include differences in reagents, equipment calibration, or operator technique between sites. However, a failure in a study designed like this one often points to the inadequacy of the internal standard.

The poor performance of the Analog-IS (Method B) is a direct consequence of its different chemical structure. It elutes at a different retention time from the analyte and is therefore subject to a different micro-environment of co-eluting matrix components. This differential matrix effect is the primary reason for the poor precision, accuracy, and high variability observed. The d4-IS, by co-eluting and being chemically identical, provides a self-validating system where the IS response is a true proxy for the analyte's behavior. [11]

Conclusion

This guide demonstrates through experimental design and representative data the superior performance of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 as an internal standard for the bioanalysis of its non-deuterated analog. The use of a stable isotope-labeled, co-eluting internal standard is not merely a preference but a critical component for developing a robust, reliable, and transferable bioanalytical method. It ensures that data generated across different sites, studies, and time points are comparable and accurate, thereby upholding the scientific and regulatory integrity of the drug development program. Investing in a high-quality SIL-IS like d4-IS is a direct investment in data quality and confidence. [8][18]

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• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. Available at: [Link]

• American Pharmaceutical Review. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. American Pharmaceutical Review. Available at: [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]

• KCAS Bio. (2017). The Value of Deuterated Internal Standards. KCAS Bio. Available at: [Link]

• Chromatography Online. (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. Available at: [Link]

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• Ovid. (2013). New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines. Ovid. Available at: [Link]

• PubMed. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? PubMed. Available at: [Link]

• Dispendix. (2024). Boosting Accuracy and Efficiency: Assay Development and Validation Process for Drug Discovery. Dispendix. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. FDA. Available at: [Link]

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A Senior Application Scientist's Guide to Evaluating Certificates of Analysis for Deuterated Internal Standards

Focus: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

For researchers in drug development and bioanalysis, the integrity of quantitative data is paramount. In liquid chromatography-mass spectrometry (LC-MS) assays, this integrity relies heavily on the quality of the internal standard (IS). A stable isotope-labeled (SIL) internal standard, such as N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, is the gold standard. It is designed to mimic the analyte of interest throughout sample extraction, chromatography, and ionization, thereby correcting for variability and matrix effects.[1][2][3]

However, not all deuterated standards are created equal. The Certificate of Analysis (CoA) is the primary document that attests to a standard's identity, purity, and fitness for purpose. This guide provides a framework for critically evaluating the CoA of this specific deuterated compound, comparing key quality attributes, and outlining the experimental steps to verify these claims in your own laboratory.

Deconstructing the Certificate of Analysis: A Comparative Approach

The CoA is more than a specification sheet; it is a declaration of quality. When sourcing a critical reagent like a deuterated internal standard, it is wise to compare CoAs from different suppliers. Below, we dissect the essential components and illustrate how seemingly small variations can have a significant impact on assay performance.

Key Analytical Parameters to Scrutinize

Parameter	Supplier A (Exemplary)	Supplier B (Acceptable)	Why It Matters
Identity Confirmation	¹H-NMR, ¹³C-NMR, HRMS	¹H-NMR, MS	High-Resolution Mass Spectrometry (HRMS) provides definitive confirmation of the elemental composition and mass accuracy, offering a higher degree of confidence than standard MS. NMR confirms the molecular structure and the specific location of the deuterium labels.
Chemical Purity (by HPLC/UPLC)	≥ 99.5%	≥ 98.0%	High chemical purity ensures that the standard solution's concentration is accurate and that no impurities co-elute and interfere with the analyte or IS peak in your assay.[4]
Isotopic Purity (by LC-MS)	≥ 99% Atom % D (d4)	≥ 98% Atom % D (d4)	This is the most critical parameter. It measures the percentage of the compound that is correctly labeled with four deuterium atoms. Low isotopic purity means a higher presence of d0 (unlabeled) species, which can contribute to the analyte's signal and lead to inaccurate quantification.[4][5]
Residual Unlabeled Species (d0)	< 0.1%	< 0.5%	The amount of non-deuterated material present. A high d0 percentage in the internal standard can artificially inflate the measured concentration of the actual analyte, a phenomenon known as crosstalk.
Mass Spectrometric Data	Provided (Full Scan Spectrum)	Provided (Nominal Mass)	A full scan spectrum allows the user to independently verify the isotopic distribution (d0, d1, d2, d3, d4) and check for potential adducts or contaminants.[6][7]

The Science Behind the Specifications

Chemical vs. Isotopic Purity: An Essential Distinction

It is crucial to understand that chemical purity and isotopic purity are independent measures. A standard can be 99.9% chemically pure but have an isotopic purity of only 95%.

• Chemical Purity: Determined by techniques like HPLC-UV, this value represents the percentage of the desired molecule relative to any other chemical structures (e.g., synthesis byproducts, degradants).

• Isotopic Purity (or Enrichment): Determined by mass spectrometry, this value indicates the percentage of molecules that contain the specified number of deuterium atoms.[5] For N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, this means confirming that the vast majority of the molecules have a mass four units higher than the unlabeled analog.[2]

In-House Verification: A Protocol for Trust

A Certificate of Analysis provides critical data, but for regulated bioanalysis, in-house verification is a necessary step to ensure trustworthiness. This protocol outlines a standard LC-MS/MS workflow to confirm the key parameters of your deuterated internal standard upon receipt.

Workflow for Incoming Reagent Qualification

Caption: Workflow for the qualification of a new deuterated internal standard.

Experimental Protocol: LC-MS/MS Verification

This method is designed to confirm identity, chemical purity, and isotopic purity.

• Materials & Reagents:

  • N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (IS)

  • N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (Analyte, if available)

  • LC-MS Grade Acetonitrile, Methanol, and Water

  • Formic Acid (or other appropriate mobile phase modifier)

  • Calibrated analytical balance and volumetric flasks

• Sample Preparation:

  • Accurately prepare a 1.0 mg/mL stock solution of the deuterated standard in methanol.

  • From the stock, prepare a working solution at a concentration suitable for direct infusion and LC-MS analysis (e.g., 1.0 µg/mL).

• Mass Spectrometer Tuning (Direct Infusion):

  • Infuse the 1.0 µg/mL working solution directly into the mass spectrometer.

  • Optimize source parameters (e.g., spray voltage, gas flows, temperature) in positive electrospray ionization (ESI) mode.

  • Confirm the parent mass (precursor ion) for the d4-IS.

  • Perform a product ion scan to identify a stable and abundant fragment ion for Multiple Reaction Monitoring (MRM).

• LC-MS/MS Conditions:

  • LC System: UHPLC or HPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 0.1% Formic Acid.[1][8]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[1][8]

  • Gradient: Start at 5-10% B, ramp to 95% B over 3-5 minutes, hold, and re-equilibrate.[8]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.[9]

  • Detection: ESI+ with MRM. Define transitions for all expected isotopologues if possible (d0, d1, d2, d3, d4) to assess the distribution.

• Data Analysis & Interpretation:

  • Chemical Purity: Analyze the chromatogram from the d4-IS MRM transition. Calculate purity by dividing the main peak area by the total area of all peaks. The result should align with the CoA specification.

  • Identity Confirmation: The retention time of the d4-IS should be nearly identical to the unlabeled analyte, and the precursor-product ion transition should match what was determined during tuning.[2]

  • Isotopic Purity Assessment:

    • Acquire a full scan (Q1) mass spectrum of the chromatographic peak.

    • Examine the mass cluster around the molecular ion.

    • Calculate the isotopic purity by comparing the intensity of the d4 peak to the sum of intensities of all related isotopic peaks (d0 to d4), after correcting for the natural abundance of ¹³C.[10]

    • Purity (%) = [Intensity(d4) / (Intensity(d0) + ... + Intensity(d4))] * 100

    • The calculated value should be consistent with the CoA.

Structural Representation and Deuteration Site

The location of the deuterium labels is critical for the stability of the standard. Labels should be placed on non-exchangeable positions to prevent H/D exchange with the solvent.[11] For this molecule, the deuterium atoms are typically placed on the ethyl bridge connecting the indole and phenylalanine moieties.

Caption: Structure of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Conclusion: The Foundation of Reliable Data

The Certificate of Analysis for a deuterated internal standard is the foundational document upon which the accuracy of a quantitative bioanalytical method is built. While a high-quality CoA from a reputable supplier provides a strong starting point, it is the responsibility of the analytical scientist to understand its components, compare alternatives, and perform diligent in-house verification. This rigorous approach ensures that the internal standard behaves as expected, minimizes analytical variability, and ultimately guarantees the integrity and reproducibility of the final study data, in line with regulatory expectations from bodies like the FDA.[12][13][14]

References

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• Isotopic Purity Using LC-MS. (2025). ResolveMass Laboratories Inc.
• Small Molecule Method Development Strategies with Chad Christianson. (2025). Bioanalysis Zone.
• Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis. (n.d.). Taylor & Francis.
• N-ACETYL-L-PHENYLALANINE METHYL ESTER AldrichCPR | Sigma-Aldrich. (n.d.). Sigma-Aldrich.
• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry. (n.d.). Benchchem.
• Deuterated internal standards and bioanalysis by AptoChem. (n.d.). AptoChem.
• Determination of Isotopic Purity by Accurate Mass LC/MS. (n.d.). ResearchGate.
• FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis. (2019).
• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. (n.d.). PMC - NIH.
• Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. (2008). ResearchGate.
• Computer-Assisted Method Development for Small and Large Molecules. (2017). LCGC International.
• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. (2024). PMC - PubMed Central.
• A Researcher's Guide to Determining the Isotopic Purity of 1-Dodecanol-d1: NMR vs. Mass Spectrometry. (n.d.). Benchchem.
• Designing Stable Isotope Labeled Internal Standards. (2022). Acanthus Research.
• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers. (2019). U.S. Food and Drug Administration.
• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. (n.d.). PubMed.
• Mass Spectrometry in Small Molecule Drug Development. (2015).
• Determination of Isotopic Purity by Accurate Mass LC/MS. (n.d.). Almac.
• Details of Phenylalanine, N-acetyl - Golm Metabolome Database (GMD). (n.d.). Golm Metabolome Database.
• N-Acetyl-L-phenylalanine | 2018-61-3. (n.d.). ChemicalBook.
• Acetyl-L-phenylalanine methyl ester. (n.d.). Chem-Impex.
• Certificate of Analysis. (n.d.). Thermo Fisher Scientific.

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A Senior Application Scientist's Guide to Assessing the Isotopic Purity of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Introduction: The Imperative of Isotopic Purity in Quantitative Bioanalysis

In the landscape of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the accuracy of quantification is paramount. Stable isotope-labeled (SIL) compounds are the cornerstone of the isotope dilution mass spectrometry (IDMS) method, widely regarded as the gold standard for mitigating experimental variability.[1] Deuterated internal standards, such as N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, are designed to be the perfect analytical mimics of their non-labeled counterparts.[2][3] They co-elute during chromatography and exhibit nearly identical ionization behavior, allowing them to correct for variations in sample extraction, matrix effects, and instrument response.[2][3][4]

However, the entire premise of this method hinges on one critical parameter: the isotopic purity of the internal standard. An internal standard with low isotopic purity or significant contributions from lesser-deuterated species (d3, d2, d1) can introduce significant analytical error, leading to the underestimation or overestimation of the target analyte. Therefore, a rigorous and multi-faceted assessment of isotopic purity is not merely a quality control step but a fundamental requirement for generating reliable, reproducible, and defensible data in regulated environments.[4][5] This guide provides an in-depth comparison of the primary analytical techniques for this assessment and presents field-proven protocols for their execution.

Primary Analytical Methodologies: A Comparative Overview

The two principal techniques for determining the isotopic enrichment of a deuterated compound are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. While both are powerful, they provide complementary information and their combined use offers the most comprehensive characterization.

Parameter	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Measurement	Measures the mass-to-charge ratio (m/z) of all isotopologues, providing a complete distribution (d0 to d4).	Quantifies the presence or absence of specific nuclei (¹H or ²H) at the labeling sites.
Sensitivity	Extremely high (femtomole to attomole range).	Relatively low (micromole to nanomole range).
Key Advantage	Provides a direct and quantitative distribution of all isotopic species in a single analysis.[6][7]	Provides site-specific information; can confirm the exact location of deuterium labels.
Primary Limitation	Does not provide information on the specific location of the deuterium atoms.	¹H NMR can be complicated by overlapping signals; ²H NMR requires specialized instrument setup.[8]
Typical Use Case	Gold standard for routine QC and batch release of deuterated standards.	Structural confirmation and troubleshooting of synthetic labeling procedures.[9][10]

Table 1: Comparison of primary analytical techniques for isotopic purity assessment.

Workflow for Isotopic Purity Verification

The following diagram illustrates a robust workflow for the comprehensive assessment of a deuterated internal standard, integrating both HRMS and NMR techniques for a self-validating system.

Caption: Integrated workflow for assessing isotopic purity using HRMS and NMR.

Experimental Protocol 1: Isotopic Purity by LC-HRMS

This protocol is designed to provide a quantitative distribution of all isotopologues of the target compound. The choice of a high-resolution mass spectrometer (e.g., Orbitrap or TOF) is critical, as it provides the mass accuracy and resolution needed to separate the closely related isotopic peaks.[6][7]

1. Sample Preparation:

• Prepare a stock solution of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 at 1 mg/mL in methanol.
• Prepare a separate stock solution of the non-labeled analogue at 1 mg/mL to confirm retention time and fragmentation patterns.
• Create a working solution by diluting the d4 stock solution to approximately 1 µg/mL using a typical mobile phase composition (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

2. Chromatographic and Mass Spectrometric Conditions: The goal of the chromatography is simply to deliver a clean peak to the mass spectrometer; separation from the non-labeled analogue is not required as the mass spectrometer will resolve them.

Parameter	Value/Setting	Rationale
LC Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and peak shape for the analyte.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reversed-phase.
Gradient	5% to 95% B over 5 minutes	A rapid gradient is sufficient to elute the compound as a sharp peak.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Injection Volume	2 µL	Adjusted to ensure signal is within the linear range of the detector.
Ionization Mode	Positive Electrospray Ionization (ESI+)	The molecule contains basic nitrogen atoms that readily protonate.
Scan Mode	Full Scan (High Resolution)	Essential for acquiring data for all isotopologues simultaneously.
Resolution	> 70,000 FWHM	Critical Step: Ensures baseline resolution of isotopic peaks.
Scan Range	m/z 300-450	A narrow scan range centered on the analyte's mass improves sensitivity.

Table 2: Recommended starting parameters for LC-HRMS analysis.

3. Data Analysis and Calculation:

• Identify the retention time of the analyte by analyzing the non-labeled standard.
• For the deuterated sample, extract the ion chromatograms (EICs) for the [M+H]⁺ ions of each expected isotopologue.

• d0 (unlabeled): C₂₁H₂₁N₂O₃⁺
• d1: C₂₁H₂₀DN₂O₃⁺
• d2: C₂₁H₁₉D₂N₂O₃⁺
• d3: C₂₁H₁₈D₃N₂O₃⁺
• d4: C₂₁H₁₇D₄N₂O₃⁺

• Integrate the peak area for each EIC.
• Correct the observed peak areas for the natural isotopic abundance of ¹³C. The M+1 peak of the d3 species will have an overlapping m/z with the M peak of the d4 species. This contribution must be calculated and subtracted. A general method for this correction has been well-described.[11]
• Calculate the isotopic purity using the corrected peak areas: Isotopic Purity (%) = [Area(d4) / (Area(d0) + Area(d1) + Area(d2) + Area(d3) + Area(d4))] * 100

Illustrative Data for a High-Purity Batch:

Isotopologue	Theoretical m/z ([M+H]⁺)	Relative Abundance (Corrected)
d0	353.1552	< 0.05%
d1	354.1615	< 0.1%
d2	355.1678	< 0.2%
d3	356.1741	0.5%
d4	357.1803	99.2%

Table 3: Example isotopic distribution data for a high-quality batch of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Experimental Protocol 2: Purity Confirmation by NMR Spectroscopy

NMR serves as an orthogonal technique to confirm the location of the deuterium labels and provide a secondary estimate of purity.

1. ¹H NMR Spectroscopy:

• Objective: To quantify the reduction in signal intensity at the sites of deuteration.
• Protocol:

• Accurately weigh and dissolve the d4-labeled compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
• Add a known quantity of an internal standard with a sharp, well-resolved singlet (e.g., 1,3,5-trimethoxybenzene).
• Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (d1 ≥ 30s) to ensure full signal relaxation for accurate integration.
• Integrate the residual proton signals at the deuterated positions relative to the non-deuterated positions and the internal standard.

• Interpretation: For a d4 compound with >99% isotopic purity, the proton signals corresponding to the deuterated positions should be nearly absent. The integration of these residual signals allows for the calculation of the isotopic purity.

2. ²H (Deuterium) NMR Spectroscopy:

• Objective: To directly observe the deuterium nuclei, confirming their presence and chemical environment.
• Protocol:

• Prepare a concentrated sample (~10-20 mg) in a protonated solvent (e.g., CHCl₃).
• Acquire a ²H NMR spectrum. This typically requires a spectrometer equipped with a broadband probe.[9][12]

• Interpretation: The spectrum should show a signal at the chemical shift corresponding to the labeled position. The simplicity of the spectrum (often a single peak for equivalent deuterons) provides unambiguous confirmation of successful labeling.

Comparison with Alternatives: Why Deuteration is a Strategic Choice

When selecting an internal standard, researchers often face a choice between deuterated compounds, heavier isotope standards (¹³C, ¹⁵N), or a structural analogue.

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The Gold Standard: A Comparative Guide to Internal Standards for Indoleacetic Acid (IAA) Analysis

For: Researchers, scientists, and drug development professionals engaged in the precise quantification of indoleacetic acid (IAA).

Introduction: The Critical Role of Internal Standards in IAA Quantification

Indole-3-acetic acid (IAA) is the most abundant and physiologically active auxin in plants, playing a pivotal role in virtually every aspect of their growth and development. Its accurate quantification is therefore fundamental to plant science, agricultural biotechnology, and the development of auxin-based herbicides and drugs. However, the inherent complexity of biological matrices presents a significant analytical challenge, introducing variability from sample extraction to instrumental analysis. The use of a high-quality internal standard (IS) is not merely a recommendation but a necessity for achieving accurate, precise, and reproducible results.

Stable isotope-labeled (SIL) internal standards are the undisputed gold standard for quantitative mass spectrometry.[1] By mimicking the analyte of interest, they co-experience and therefore correct for variations during sample preparation, chromatography, and ionization.[1] This guide provides an in-depth comparison of the two most common types of SIL internal standards for IAA analysis: carbon-13 labeled IAA (¹³C₆-IAA) and deuterium-labeled IAA (D-IAA), equipping researchers with the knowledge to select the optimal standard for their demanding applications.

The Contenders: ¹³C₆-Indoleacetic Acid vs. Deuterated Indoleacetic Acid

The ideal internal standard should be chemically and physically identical to the analyte, differing only in mass.[1][2] This ensures it accurately reflects the analyte's behavior throughout the entire analytical workflow. While both ¹³C₆-IAA and D-IAA are used, their subtle physicochemical differences, stemming from the choice of isotope, can have significant implications for data quality.

Physicochemical Properties and their Analytical Impact

The core difference lies in the "isotope effect." The larger relative mass difference between deuterium (²H) and protium (¹H) can alter a molecule's properties more significantly than the difference between carbon-13 (¹³C) and carbon-12 (¹²C). This leads to several key distinctions:

• Chromatographic Co-elution: This is arguably the most critical factor for accurate matrix effect compensation. ¹³C₆-IAA, with its label integrated into the stable benzene ring, has physicochemical properties nearly identical to unlabeled IAA.[2] This results in perfect or near-perfect co-elution during liquid chromatography (LC). In contrast, deuterated standards often exhibit a slight retention time shift, typically eluting earlier than the native analyte in reversed-phase chromatography. This chromatographic separation means the analyte and the internal standard can experience different degrees of ion suppression or enhancement as they elute, compromising quantitative accuracy.[2]

• Isotopic Stability: The carbon-carbon bonds of the benzene ring in ¹³C₆-IAA are exceptionally stable under typical analytical conditions. Conversely, deuterium labels, especially those on heteroatoms or activated carbon positions, can be susceptible to back-exchange with protons from the solvent or matrix. While ring-deuterated standards (like D₄-IAA or D₅-IAA) are more stable than those with labels on the side chain (like D₂-IAA), the risk of isotopic exchange, though often minimal, is a consideration, particularly under harsh sample preparation conditions. The non-exchangeable nature of the ¹³C₆-label provides superior analytical robustness.[2]

• Mass Difference and Spectral Overlap: A sufficiently large mass difference between the analyte and the IS is necessary to prevent isotopic crosstalk. Both ¹³C₆-IAA (+6 Da) and commonly used deuterated standards like D₅-IAA (+5 Da) generally provide adequate mass separation to avoid significant overlap from the natural isotope cluster of unlabeled IAA.

Performance Face-Off: A Data-Driven Comparison

A seminal study by Cohen et al. (1986) using gas chromatography-mass spectrometry (GC-MS) first established the superiority of ¹³C₆-[benzene ring]-IAA over the then-available deuterated standards.[2] The authors highlighted two key advantages of ¹³C₆-IAA: the non-exchangeability of the isotope label and chromatographic properties identical to that of the unlabeled compound .[2] These principles remain highly relevant for modern LC-MS/MS analysis.

The following table summarizes the expected performance characteristics based on the inherent properties of each internal standard, in line with regulatory validation guidelines such as those from the FDA and ICH.[1][2][3][4][5][6]

Performance Metric	¹³C₆-Indoleacetic Acid	Deuterated Indoleacetic Acid (e.g., D₅-IAA)	Rationale & Implications for Researchers
Chromatographic Co-elution	Excellent co-elution with unlabeled IAA.[2]	May exhibit a slight retention time shift, often eluting earlier.	Perfect co-elution is crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak. A retention time shift can lead to the IS and analyte experiencing different degrees of ion suppression or enhancement, compromising accuracy.
Matrix Effect Compensation	Superior and more reliable due to co-elution.	Generally effective, but can be compromised by chromatographic separation, potentially leading to reduced accuracy and precision.	For complex matrices (e.g., plant tissue, soil, plasma), where matrix effects are significant, the superior compensation of ¹³C₆-IAA provides more trustworthy data.
Isotopic Stability	Highly stable, non-exchangeable ¹³C label integrated into the carbon backbone.[2]	Ring-deuterated standards are generally stable, but the potential for back-exchange exists, especially under acidic or basic conditions.	Isotopic instability can lead to a loss of the label and inaccurate quantification. ¹³C₆-IAA offers greater peace of mind during method development and sample processing.
Accuracy & Precision	Generally provides higher accuracy and precision due to consistent matrix effect compensation and isotopic stability.	Can provide acceptable accuracy and precision, but may be more susceptible to variability, especially in diverse matrices.	For assays requiring the highest level of quantitative rigor (e.g., regulated bioanalysis, pharmacokinetic studies), ¹³C₆-IAA is the preferred choice.
Cost	Typically more expensive due to more complex synthesis.	Generally less expensive to synthesize.	The higher initial cost of ¹³C₆-IAA may be offset by time saved in method development, troubleshooting, and the increased reliability and defensibility of the data.

Experimental Workflow & Protocols

To ensure the highest level of scientific integrity, every analytical method must be rigorously validated. The following sections provide a detailed, step-by-step methodology for the quantification of IAA using a stable isotope-labeled internal standard, grounded in FDA and ICH guidelines.[1][2][3][4][5][6]

Diagram: General Workflow for IAA Quantification

Caption: General workflow for IAA quantification using an internal standard.

Step-by-Step Protocol: LC-MS/MS Analysis of IAA

This protocol is a representative example and should be optimized for the specific matrix and instrumentation used.

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of unlabeled IAA and the chosen internal standard (¹³C₆-IAA or D₅-IAA) in methanol at 1 mg/mL.

  • Prepare a series of working standard solutions by serially diluting the IAA stock solution.

  • Prepare a working internal standard solution (e.g., at 100 ng/mL).

  • Prepare calibration standards by spiking blank matrix extract with the working standard solutions and the working internal standard solution.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • Accurately weigh approximately 50-100 mg of homogenized biological tissue into a 2 mL tube.

  • Add 1 mL of extraction solvent (e.g., 80% methanol in water with 1% acetic acid).

  • Add a precise volume of the internal standard working solution to all samples, standards (except blanks), and QCs.

  • Vortex thoroughly and incubate at 4°C for 1 hour with shaking.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant. For enhanced purity, perform Solid-Phase Extraction (SPE) using a C18 or mixed-mode cation exchange cartridge.

  • Evaporate the final extract to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).

• LC-MS/MS Conditions:

  • LC System: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be 10% B held for 1 min, ramp to 95% B over 8 min, hold for 2 min, and re-equilibrate at 10% B for 3 min.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • MRM Transitions (example):

    • IAA: Q1: 174.1 -> Q3: 130.1

    • ¹³C₆-IAA: Q1: 180.1 -> Q3: 136.1

    • D₅-IAA: Q1: 179.1 -> Q3: 135.1

• Method Validation:

  • Validate the method according to ICH Q2(R1) or FDA Bioanalytical Method Validation guidelines, assessing linearity, accuracy, precision, selectivity, limit of quantification (LOQ), recovery, and matrix effects.[1][2][3][4][5][6]

Decision Pathway: Selecting the Optimal Internal Standard

The choice of internal standard is a critical decision that impacts the entire analytical outcome. This decision should be guided by the specific requirements of the study.

Caption: Decision pathway for selecting an optimal internal standard for IAA analysis.

Conclusion and Recommendations

For the quantitative analysis of indoleacetic acid, the choice of internal standard is paramount to ensuring data integrity. While deuterated internal standards are widely used and can be effective, particularly in less complex matrices, ¹³C₆-indoleacetic acid stands out as the scientifically superior choice.

Its key advantages are:

• Identical Chromatographic Behavior: Ensuring the most accurate compensation for matrix effects.

• Robust Isotopic Stability: Eliminating the risk of isotope exchange during sample processing.

• Enhanced Data Reliability: Providing higher accuracy and precision, which is critical for demanding applications in research and regulated environments.

For researchers, scientists, and drug development professionals, the investment in a ¹³C₆-labeled internal standard is justified by the enhanced quality, reliability, and defensibility of the resulting data. When the accuracy of your IAA quantification cannot be compromised, ¹³C₆-IAA is the unequivocal gold standard.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Cohen, J. D., Baldi, B. G., & Slovin, J. P. (1986). ¹³C₆-[Benzene Ring]-Indole-3-Acetic Acid: A New Internal Standard for Quantitative Mass Spectral Analysis of Indole-3-Acetic Acid in Plants. Plant Physiology, 80(1), 14–19. [Link]

• BenchChem. (n.d.). A Comparative Guide to 13C-Labeled and Deuterated Internal Standards for Quantitative Analysis. Retrieved January 6, 2026, from a relevant BenchChem technical note.

• ResearchGate. (2013). Which internal standard? Deuterated or C13 enriched?. Retrieved January 6, 2026, from [Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Lin, G. H., Wang, Y. C., Lin, J. J., & Chen, H. P. (2015). Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS. Journal of Chromatography B, 988-989, 53–58. [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved January 6, 2026, from [Link]

• Novák, O., Hényková, E., & Pěnčík, A. (2012). Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis. Plant Physiology, 160(3), 1445–1458. [Link]

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• HPC Standards GmbH. (n.d.). Indoleacetic Acid (Indole-3-acetic acid, IAA) – Reference Materials for Precise Quantification. Retrieved January 6, 2026, from a relevant HPC Standards product page.

• Gang, S., Saraf, M., & Joshi, P. (2019). Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Bio-protocol, 9(9), e3230. [Link]

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• 5. starodub.nl [starodub.nl]
• 6. database.ich.org [database.ich.org]

A Guide to Inter-Laboratory Comparison of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 Results

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Reproducibility in Bioanalysis

In the realm of drug development and clinical research, the accuracy and reproducibility of bioanalytical methods are paramount. The quantitative analysis of metabolites, biomarkers, and their internal standards forms the bedrock of pharmacokinetic and toxicokinetic studies. N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (d4-IAPM) is a deuterated stable isotope-labeled internal standard (SIL-IS), critical for the precise quantification of its unlabeled counterpart by Liquid Chromatography-Mass Spectrometry (LC-MS). An SIL-IS is considered the gold standard because it is chemically identical to the analyte, ensuring it behaves similarly during sample preparation and analysis, thereby correcting for variability.[1][2]

However, even with advanced analytical techniques, variability in results between different laboratories is a persistent challenge.[3][4] Factors such as differing instrumentation, subtle variations in protocol execution, and environmental conditions can lead to discrepancies.[5][6] Inter-laboratory comparisons, or proficiency testing (PT), are essential tools for evaluating and ensuring the reliability and comparability of analytical methods across different sites.[7][8]

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the quantification of d4-IAPM. It outlines a detailed experimental protocol, presents a hypothetical comparative dataset, and discusses the interpretation of results based on established international standards and regulatory guidelines.[9][10][11]

The Role of Deuterated Internal Standards in LC-MS

The core principle behind using a deuterated internal standard like d4-IAPM is isotope dilution mass spectrometry.[2] By adding a known quantity of the SIL-IS to a sample at the beginning of the workflow, it experiences the same processing as the native analyte. Any loss during extraction or variability in instrument response will affect both compounds equally.[12] The mass spectrometer distinguishes between the analyte and the SIL-IS by their mass difference (in this case, 4 Daltons). The ratio of their signals is used for quantification, which normalizes for many potential sources of error.[2][13]

Key advantages of using d4-IAPM include:

• Correction for Matrix Effects: Biological samples like plasma are complex and can suppress or enhance the analyte signal during ionization. The SIL-IS experiences the same effect, allowing for accurate correction.[2]

• Compensation for Sample Preparation Variability: Losses during steps like liquid-liquid extraction or solid-phase extraction are accounted for.[2]

• Normalization of Instrumental Variations: It corrects for fluctuations in injection volume and mass spectrometer response.[12]

Despite these advantages, it is crucial to verify that the SIL-IS is free from isotopic interference and that it does not undergo H/D exchange.

Designing a Robust Inter-Laboratory Comparison Study

A successful inter-laboratory comparison hinges on a well-defined study design. The goal is to assess the performance of different laboratories using a standardized analytical method and identical, well-characterized test samples. This process is guided by international standards such as ISO/IEC 17043 and ISO 13528.[9][10][14]

Study Coordination and Sample Preparation

A coordinating laboratory is responsible for preparing and distributing a homogenous batch of proficiency testing samples. For this study, human plasma samples would be fortified with a known concentration of d4-IAPM. A set of quality control (QC) samples at low, medium, and high concentrations should also be prepared to assess accuracy and precision.[15]

Standardized Analytical Protocol

All participating laboratories must adhere to the same detailed analytical protocol. This minimizes variability arising from different methodologies and allows for a direct comparison of laboratory performance.[5]

Experimental Protocol: LC-MS/MS Quantification of d4-IAPM in Human Plasma

This section details a standardized protocol for the extraction and analysis of d4-IAPM. The causality behind each step is explained to provide a deeper understanding of the method.

Materials and Reagents

• N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (d4-IAPM) reference standard

• Human plasma (K2EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, which can interfere with LC-MS analysis.

• Thaw Samples: Allow all plasma samples (unknowns, QCs) to thaw at room temperature.

• Aliquot: Vortex and aliquot 100 µL of each plasma sample into a clean 1.5 mL microcentrifuge tube.

• Precipitation: Add 400 µL of ice-cold acetonitrile to each tube. Causality: Acetonitrile is a water-miscible organic solvent that denatures proteins, causing them to precipitate out of solution. Using it cold enhances the precipitation efficiency.

• Vortex: Vortex each tube vigorously for 30 seconds to ensure complete mixing and protein denaturation.

• Centrifuge: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C. Causality: Centrifugation pellets the precipitated proteins, leaving the supernatant containing the analyte and internal standard.

• Transfer: Carefully transfer 300 µL of the supernatant to a new set of tubes or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Chromatographic Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Causality: A C18 column provides good retention and separation for moderately non-polar molecules like d4-IAPM.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Causality: Formic acid aids in the protonation of the analyte in positive ion mode, enhancing MS signal.

• Gradient Elution: A gradient from 10% B to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transition: The specific precursor-to-product ion transition for d4-IAPM would be determined during method development (e.g., m/z 355.2 -> 130.1).

Data Analysis and Performance Evaluation

The performance of each laboratory is evaluated based on key bioanalytical method validation parameters as defined by regulatory bodies like the FDA and EMA.[16][17][18]

Key Performance Metrics

• Accuracy: The closeness of the mean test results to the true (nominal) concentration. It is expressed as a percentage of the nominal value.

• Precision: The closeness of agreement among a series of measurements. It is typically expressed as the coefficient of variation (%CV).

• Z-Scores: A statistical measure that quantifies the deviation of a laboratory's result from the consensus value of the group, normalized by the standard deviation of the group.[9][19] A |Z-score| ≤ 2 is generally considered acceptable.

Hypothetical Inter-Laboratory Comparison Data

The following table summarizes simulated results from five laboratories analyzing the same set of QC samples.

Laboratory ID	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)	Z-Score
Lab 01	Low QC	10.0	10.2	102.0	4.5	0.45
Mid QC	100.0	98.5	98.5	3.1	-0.75
High QC	500.0	505.0	101.0	2.5	0.60
Lab 02	Low QC	10.0	9.5	95.0	5.8	-1.10
Mid QC	100.0	103.0	103.0	4.2	1.50
High QC	500.0	490.0	98.0	3.8	-1.20
Lab 03	Low QC	10.0	11.5	115.0	8.2	2.80
Mid QC	100.0	101.5	101.5	6.5	0.75
High QC	500.0	510.0	102.0	5.1	1.20
Lab 04	Low QC	10.0	10.1	101.0	3.9	0.22
Mid QC	100.0	99.2	99.2	2.8	-0.40
High QC	500.0	498.0	99.6	2.1	-0.24
Lab 05	Low QC	10.0	8.2	82.0	12.5	-3.50
Mid QC	100.0	91.0	91.0	9.8	-4.50
High QC	500.0	475.0	95.0	7.5	-3.00

Note: Z-scores are calculated based on a hypothetical consensus mean and standard deviation for each QC level.

Interpretation of Results

• Laboratories 01 and 04 show excellent performance with high accuracy, good precision, and Z-scores well within the acceptable range.

• Laboratory 02 shows acceptable performance, although with slightly higher variability compared to Labs 01 and 04.

• Laboratory 03 shows a potential positive bias at the low QC level, indicated by the high accuracy value and a Z-score of 2.80, which is outside the acceptable limit. This warrants investigation.

• Laboratory 05 shows significant negative bias and poor precision across all QC levels, with Z-scores consistently outside the acceptable range. This indicates a systemic issue with their method execution that requires immediate corrective action.

Visualizing Workflows and Logical Relationships

Diagrams are essential for clearly communicating complex workflows and relationships.

Caption: Standardized workflow for d4-IAPM analysis.

Caption: Role of d4-IAPM in correcting variability.

Conclusion and Best Practices

Inter-laboratory comparisons are a vital component of a robust quality assurance program in bioanalysis.[20][21] They provide an objective assessment of a laboratory's performance and ensure that data generated across different sites are comparable and reliable.[22][23] This guide provides a framework for conducting such a study for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a critical internal standard.

Unsatisfactory performance in a proficiency test should trigger a thorough investigation to identify the root cause of the error.[20] Corrective actions may include retraining personnel, recalibrating instruments, or refining the analytical method. By embracing a culture of continuous improvement, the scientific community can enhance the quality and integrity of bioanalytical data, ultimately contributing to safer and more effective drug development.

References

• Bioanalytical method validation - Scientific guideline . European Medicines Agency (EMA). [Link]

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• USFDA guidelines for bioanalytical method validation . SlideShare. [Link]

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• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content . European Bioanalysis Forum. [Link]

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• ISO 13528 - Statistical methods for use in proficiency testing by interlaboratory comparison . International Organization for Standardization. [Link]

• Bioanalytical Method Validation FDA 2001.pdf . U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation Guidance for Industry May 2018 . U.S. Food and Drug Administration. [Link]

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• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? . SciSpace. [Link]

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A Senior Application Scientist's Guide to Achieving Superior Accuracy and Precision in Bioanalysis

Focus: Evaluating N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 as a Stable Isotope-Labeled Internal Standard

Introduction: The Imperative for Analytical Rigor

In the fields of pharmaceutical development and clinical research, the quantitative analysis of molecules in complex biological matrices is the bedrock upon which critical decisions are made. The reliability of this data is non-negotiable. This guide provides an in-depth, data-driven comparison of analytical approaches for the quantification of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (referred to herein as "Analyte"). Specifically, we will demonstrate the pivotal role of its deuterated analogue, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 ("Analyte-d4"), in achieving the highest standards of accuracy and precision.

The objective is to move beyond mere procedural descriptions and delve into the fundamental reasons why a stable isotope-labeled internal standard (SIL-IS) is not just a preference but a necessity for robust and defensible bioanalytical data, aligning with stringent regulatory expectations from bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4]

The Gold Standard: Why Stable Isotope-Labeled Internal Standards Excel

The primary function of an internal standard (IS) is to correct for variability during the entire analytical process—from sample extraction to instrumental analysis.[5] An ideal IS should perfectly mimic the physicochemical behavior of the analyte.[5] While structural analogues can be used, they often fall short. SIL-ISs, such as Analyte-d4, are chemically identical to the analyte, differing only in isotopic composition.[6]

This near-perfect chemical equivalence provides several distinct advantages:

• Co-elution in Chromatography: The SIL-IS and the analyte exhibit virtually identical retention times, ensuring they experience the same matrix effects at the same moment.[7]

• Identical Extraction Recovery: Any loss of the analyte during sample preparation steps (e.g., protein precipitation, liquid-liquid extraction) will be mirrored by a proportional loss of the SIL-IS.[8]

• Correction for Ion Suppression/Enhancement: Matrix components can unpredictably alter the ionization efficiency of the analyte in the mass spectrometer's source. Because the SIL-IS has the same ionization properties, it is affected in the same way, allowing for a reliable correction that preserves the accuracy of the measurement.[9][10]

Regulatory bodies strongly recommend the use of a SIL-IS as the preferred choice for bioanalytical methods to ensure data integrity.[1]

Experimental Design: A Head-to-Head Comparison

To empirically validate the superiority of Analyte-d4, a comparative study was designed to quantify the Analyte in human plasma using three different calibration strategies.

Objective: To assess the accuracy and precision of quantifying the Analyte using:

• Method A: External Calibration (no internal standard).

• Method B: Structural Analogue Internal Standard (using a non-isotopic, related indole derivative).

• Method C: Stable Isotope-Labeled Internal Standard (using Analyte-d4).

Experimental Workflow

The following diagram outlines the standardized workflow applied across all three methods to ensure a fair comparison. The only variable is the internal standard used for quantification.

Caption: Standard bioanalytical workflow for sample quantification.

Detailed Protocol

• Preparation of Standards and Quality Controls (QCs):

  • Stock solutions of the Analyte, Analyte-d4, and the structural analogue IS were prepared in methanol.

  • Calibration standards (ranging from 1 ng/mL to 1000 ng/mL) and QC samples (Low: 3 ng/mL, Medium: 300 ng/mL, High: 800 ng/mL) were prepared by spiking the Analyte stock solution into blank human plasma.

• Sample Preparation:

  • To 50 µL of plasma sample (calibrator, QC, or blank), 10 µL of the appropriate internal standard working solution (Methanol for Method A, Analogue-IS for Method B, Analyte-d4 for Method C) was added.

  • Protein precipitation was induced by adding 150 µL of ice-cold acetonitrile containing 0.1% formic acid.

  • Samples were vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes.

  • 100 µL of the resulting supernatant was transferred to an autosampler vial for analysis.

• LC-MS/MS Conditions:

  • LC System: Standard UHPLC system.

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) was used to monitor specific precursor-to-product ion transitions for the Analyte and each internal standard.

• Acceptance Criteria:

  • The performance of each method was evaluated against the widely accepted FDA and EMA guidelines for bioanalytical method validation.[2][11]

  • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).

  • Precision: The coefficient of variation (%CV) should not exceed 15% (20% at the LLOQ).[12]

Results and Discussion: A Quantitative Comparison

The intra-day accuracy and precision were determined by analyzing five replicates of each QC level in a single analytical run. The results are summarized below.

Method	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (%CV)
A: External Standard	LQC	3	3.81	+27.0%	24.5%
MQC	300	251.7	-16.1%	18.2%
HQC	800	944.8	+18.1%	16.5%
B: Analogue IS	LQC	3	3.24	+8.0%	11.3%
MQC	300	283.5	-5.5%	7.8%
HQC	800	868.0	+8.5%	6.4%
C: Analyte-d4 (SIL-IS)	LQC	3	2.98	-0.7%	4.1%
MQC	300	305.1	+1.7%	2.5%
HQC	800	791.2	-1.1%	1.9%

Analysis of Performance

• Method A (External Standard): The data from this method is highly variable and inaccurate. The %Bias and %CV values fall well outside the acceptable regulatory limits of ±15% and <15%, respectively. This is the expected outcome, as this method cannot compensate for sample loss during preparation or for matrix-induced variations in instrument response.

• Method B (Structural Analogue IS): The use of a structural analogue provides a significant improvement over the external standard method. The results for accuracy and precision are mostly within the acceptable range. However, a structural analogue does not have identical chromatographic and ionization behavior to the analyte.[13] This can lead to subtle differences in how each compound is affected by the sample matrix, resulting in residual, uncorrected variability and a noticeable bias, especially when compared to the SIL-IS method.

• Method C (Analyte-d4 SIL-IS): This method demonstrates exceptional performance. The accuracy across all QC levels is within ±2% of the nominal values, and the precision is consistently below 5%. This high level of performance is a direct result of the SIL-IS perfectly tracking the analyte through every step of the process.[9] It effectively nullifies variations from extraction and matrix effects, leading to highly reliable and reproducible data.[10][14]

Conclusion: An Unambiguous Choice for Data Integrity

The experimental data unequivocally demonstrates that for achieving the highest degree of accuracy and precision in the bioanalysis of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, the use of its stable isotope-labeled counterpart, Analyte-d4, is the superior and scientifically validated approach. While structural analogues can offer an improvement over external calibration, only a SIL-IS can provide the near-perfect correction needed to overcome the inherent variabilities of analyzing complex biological samples with LC-MS/MS.

For researchers, scientists, and drug development professionals, investing in a stable isotope-labeled internal standard is a direct investment in the integrity, reliability, and defensibility of your data.

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A Senior Application Scientist's Guide to Linearity Assessment: Featuring N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Introduction: The Bedrock of Quantitative Bioanalysis

In the landscape of drug development and clinical research, the precise quantification of analytes in complex biological matrices is not merely a procedural step but the very foundation upon which critical decisions are made. A bioanalytical method's linearity is a cornerstone of its validation, demonstrating a direct and proportional relationship between the concentration of an analyte and the instrument's response.[1][2] This guide provides an in-depth, experience-driven comparison of methodologies for linearity assessment, centering on the use of a stable isotope-labeled internal standard (SIL-IS), N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

This document is designed for researchers and drug development professionals who require not just a protocol, but a profound understanding of the causality behind the choices that lead to robust, reproducible, and regulatory-compliant bioanalytical data.

The Internal Standard: Correcting for the Unavoidable

Quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is susceptible to variability from multiple sources, including sample preparation inconsistencies, instrumental drift, and, most critically, matrix effects.[3] Matrix effects, caused by co-eluting components from biological samples, can unpredictably suppress or enhance the analyte's ionization, compromising data accuracy.[3][4]

To counteract these variables, an Internal Standard (IS) is introduced at a fixed concentration to all samples, calibrators, and quality controls.[5][6] The ideal IS mimics the physicochemical behavior of the analyte throughout the entire analytical process.[7] The ratio of the analyte's signal to the IS signal, rather than the analyte's absolute signal, is used for quantification, thereby correcting for experimental fluctuations.[3]

Why a Deuterated Internal Standard is the Gold Standard

The most effective internal standard is a stable isotope-labeled version of the analyte.[6][8] N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is the deuterated analogue of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester.

The core advantages are:

• Identical Physicochemical Properties: Being chemically identical to the analyte, a SIL-IS exhibits the same extraction recovery, chromatographic retention time, and ionization response.[8][9] This ensures it experiences the exact same matrix effects as the analyte.

• Co-elution: The SIL-IS co-elutes with the analyte, providing the most accurate correction for matrix effects that occur at that specific retention time.[4][8]

• Mass Distinguishability: The deuterium atoms increase the mass, allowing the mass spectrometer to distinguish it from the unlabeled analyte while maintaining chemical identity.[9][10]

The use of a SIL-IS like our featured compound is recognized by regulatory bodies such as the FDA as a best practice for enhancing the accuracy and reproducibility of bioanalytical methods.[10]

Experimental Workflow for Linearity Assessment

This section details a comprehensive, self-validating protocol for assessing the linearity of a quantification method for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester using its d4-labeled internal standard.

Caption: Bioanalytical workflow for linearity assessment.

Detailed Step-by-Step Protocol

1. Materials and Reagents:

• Analyte: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester

• Internal Standard: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4[11]

• Biological Matrix: Pooled, drug-free human plasma (or other relevant matrix)

• Reagents: HPLC-grade Methanol, Acetonitrile, Formic Acid, Deionized Water

2. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh and dissolve the analyte in methanol.

• IS Stock (1 mg/mL): Accurately weigh and dissolve the d4-IS in methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock with 50/50 methanol/water to create solutions for spiking calibration standards.

• IS Working Solution: Dilute the IS stock with acetonitrile to a fixed concentration (e.g., 50 ng/mL). This solution will also serve as the protein precipitation reagent.

3. Preparation of Calibration Standards and Quality Controls:

• Prepare a minimum of six to eight non-zero calibration standards by spiking the appropriate analyte working solution into the blank biological matrix (e.g., 5% of total volume).[12] The concentration range should bracket the expected concentrations of study samples, defining the Lower Limit of Quantification (LLOQ) and Upper Limit of Quantification (ULOQ).[1]

• Separately, prepare at least three levels of QC samples (low, medium, high) from an independent stock weighing.

4. Sample Extraction:

• Aliquot 50 µL of each calibration standard, QC, blank, and unknown sample into a 96-well plate.

• To each well (except a "double blank" used to check for matrix interference), add 200 µL of the IS Working Solution (in acetonitrile).

• Vortex the plate for 2 minutes to ensure complete protein precipitation.

• Centrifuge at 4000 x g for 10 minutes to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to a new 96-well plate for injection.

5. LC-MS/MS Analysis:

• LC System: Standard HPLC or UPLC system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to ensure separation from matrix components.

• MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-product ion transitions for both the analyte and the d4-IS.

6. Data Analysis and Acceptance Criteria:

• Calculate the peak area ratio of the analyte to the d4-IS for each standard.

• Construct a calibration curve by plotting the peak area ratio (y-axis) against the nominal concentration (x-axis).

• Apply a linear, weighted (typically 1/x or 1/x²) regression analysis to the data.[13]

• Acceptance Criteria (per FDA & ICH Guidelines): [12][14][15]

  • The correlation coefficient (r²) should be >0.99.[16]

  • At least 75% of the calibration standards must be within ±15% of their nominal concentration (±20% at the LLOQ).[12]

  • The calibration curve must encompass the LLOQ and ULOQ.[1]

Comparative Analysis of Internal Standard Strategies

The choice of internal standard is a critical decision point that directly impacts data quality. While a SIL-IS is the ideal choice, alternatives are sometimes considered. This section objectively compares the performance of different approaches.

Parameter	N-[...] methyl ester-d4 (SIL-IS)	Structural Analog IS	No Internal Standard
Correction for Matrix Effects	Excellent: Co-elutes and experiences identical ionization suppression/enhancement.[3][9]	Partial to Poor: May have different retention times and ionization efficiencies, leading to inadequate correction.[7]	None: Highly susceptible to all matrix-related inaccuracies.
Correction for Extraction Variability	Excellent: Chemically identical, ensuring equivalent recovery.[8]	Good to Fair: Similar but not identical properties can lead to differential recovery.	None: Any sample loss during processing directly impacts the final result.
Accuracy & Precision	Highest: Effectively normalizes most sources of error, leading to superior accuracy and precision.[17]	Moderate: Can improve precision over no IS, but accuracy may be compromised by differential matrix effects.	Lowest: Results are highly variable and often inaccurate.
Regulatory Acceptance	Gold Standard: Widely accepted and recommended by regulatory bodies like the FDA.[10][14]	Acceptable (with Justification): Often used in early discovery but may require extensive validation for regulated studies.[18]	Unacceptable: Not suitable for regulated bioanalysis.
Cost & Availability	Higher Cost: Custom synthesis is often required.[6]	Lower Cost: Commercially available compounds may be used.	N/A

The Logic of Correction: A Visual Representation

The fundamental principle of using a SIL-IS is the stability of the response ratio. Even when absolute signals fluctuate due to matrix effects or instrument drift, their ratio remains constant, ensuring accurate quantification.

Caption: The principle of SIL-IS correction.

Conclusion

The validation of a bioanalytical method is a multi-faceted process where linearity serves as a critical pillar. This guide demonstrates that the choice of methodology, specifically the selection of an internal standard, is paramount to achieving data of the highest integrity. The use of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 represents the gold standard approach. Its ability to perfectly mimic its non-deuterated counterpart ensures robust correction for the unavoidable variabilities of the LC-MS/MS workflow.

While structural analogs or methods without an internal standard exist, they present significant compromises in accuracy, precision, and regulatory compliance. For researchers and drug development professionals, investing in a stable isotope-labeled internal standard is a direct investment in the certainty and reliability of their quantitative results, forming a trustworthy foundation for advancing scientific discovery and therapeutic development.

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• Calibration and validation of linearity in chromatographic biopharmaceutical analysis. (n.d.).
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• Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis. (n.d.). PMC - NIH.
• A high-throughput method for the quantitative analysis of indole-3-acetic acid and other auxins from plant tissue. (2008, January 15). PubMed.
• N-(3-Indolylacetyl)-L-phenylalanine. (n.d.). A Chemtek.
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A Comparative Guide to the Sensitive Quantification of Indole-3-Acetyl Amino Acid Conjugates: Methodologies and Detection Limits

For researchers, scientists, and professionals in drug development, the precise and sensitive quantification of metabolites is paramount. This guide provides an in-depth comparison of analytical methodologies for determining the limit of detection (LOD) for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester and its deuterated isotopologue, N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. While the deuterated form primarily serves as an internal standard for mass spectrometry-based quantification, understanding the achievable detection limits for the non-deuterated (endogenous) form is critical for assay development and validation. This guide will delve into the nuances of various analytical techniques, offering supporting data and explaining the rationale behind experimental choices to ensure scientific integrity and trustworthiness.

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine, an indole-3-acetic acid (IAA) amino acid conjugate, plays a role in plant physiology and may be of interest in various biological studies.[1][2] The ability to detect and quantify this and similar molecules at very low concentrations is essential for elucidating their biological functions.

Analytical Approaches for Ultrasensitive Detection

The choice of analytical technique is a critical determinant of the limit of detection. For indole-containing compounds, which are often present at low concentrations in complex biological matrices, high-sensitivity methods are required. The two most prominent techniques in this domain are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

LC-MS/MS has emerged as the preferred method for quantifying a wide array of small molecules from biological samples due to its exceptional sensitivity, selectivity, and versatility. The coupling of liquid chromatography, for physical separation of analytes, with tandem mass spectrometry, for mass-based detection and fragmentation, provides a powerful analytical tool.

The Causality Behind LC-MS/MS Sensitivity:

The remarkable sensitivity of LC-MS/MS for compounds like N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester stems from several key factors:

• Efficient Ionization: Electrospray ionization (ESI) is a soft ionization technique that allows for the efficient transfer of intact analyte molecules from the liquid phase to the gas phase as charged ions, typically protonated molecules [M+H]+. This minimizes fragmentation in the source and maximizes the signal of the precursor ion.

• Selective Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM): This is the cornerstone of quantitative tandem mass spectrometry. In the first quadrupole, a specific precursor ion (e.g., the m/z of the protonated N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester) is selected. This ion is then fragmented in the collision cell, and a specific, characteristic product ion is monitored in the third quadrupole. This two-stage mass filtering dramatically reduces chemical noise and enhances the signal-to-noise ratio, thereby lowering the limit of detection.

• Chromatographic Separation: The upfront liquid chromatography step separates the analyte of interest from other matrix components that may have the same nominal mass (isobaric interferences). This reduces ion suppression, a phenomenon where matrix components co-eluting with the analyte interfere with its ionization efficiency, leading to a loss of sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Alternative

GC-MS is another robust technique for the analysis of volatile and semi-volatile compounds. For non-volatile analytes like amino acid conjugates, a derivatization step is necessary to increase their volatility and thermal stability.

The Rationale for Derivatization in GC-MS:

Derivatization, typically silylation for indole-containing acids, is a critical step that directly impacts the limit of detection in GC-MS analysis.[3] This chemical modification serves multiple purposes:

• Increased Volatility: By replacing active hydrogens on carboxyl and amine groups with less polar functional groups (e.g., trimethylsilyl), the boiling point of the analyte is lowered, allowing it to be readily vaporized in the GC inlet.

• Improved Chromatographic Properties: Derivatization often leads to sharper, more symmetrical peaks, which improves resolution and the accuracy of quantification.

• Enhanced Mass Spectrometric Detection: The derivatives can produce characteristic fragmentation patterns upon electron ionization (EI), aiding in identification and quantification.

Comparative Analysis of Detection Limits

While a specific, published limit of detection for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is not available, we can infer the achievable sensitivity by examining data for the parent compound and structurally related indole-3-acetic acid (IAA) amino acid conjugates. The deuterated internal standard is designed to be chemically identical to the analyte and is added at a known concentration to account for variations in sample preparation and instrument response; its own detection limit is therefore not the primary focus of method validation for the endogenous compound.

Analytical Method	Analyte	Limit of Detection (LOD)	Matrix	Reference
LC-MS/MS	Indole-3-acetyl-amino acid conjugates	0.4 - 2.9 fmol	Rice	[1][2]
LC-MS/MS	Indole-3-acetic acid (IAA)	3.8 fmol	Rice	[1][2]
LC-MS/MS	Methyl indole-3-acetic acid ester	0.5 ng/mL	Arabidopsis thaliana seedlings	[4]
LC-MS/MS	Indole-3-acetic acid (IAA)	2 ng/mL	Arabidopsis thaliana seedlings	[4]
GC-MS	Indole-containing acids	0.2 - 0.4 µM	Serum and Cerebrospinal Fluid	[3]

Key Insights from the Data:

As the table clearly illustrates, LC-MS/MS methods consistently demonstrate superior sensitivity , achieving detection limits in the femtomole (fmol) range for IAA and its amino acid conjugates.[1][2] This is several orders of magnitude lower than the micromolar (µM) detection limits reported for GC-MS methods for similar compounds.[3] The high sensitivity of the LC-MS/MS assay allows for the quantification of these analytes from very small amounts of biological material, often in the range of 2-10 mg of plant tissue.[4]

Experimental Protocols and Workflows

To provide a practical context, a detailed, step-by-step methodology for a highly sensitive LC-MS/MS analysis of indole-3-acetic acid amino acid conjugates is outlined below. This protocol is a composite based on established methods and best practices in the field.[1][2]

Protocol: Ultrasensitive LC-MS/MS Analysis of Indole-3-Acetyl Amino Acid Conjugates

1. Sample Preparation (The Foundation of a Reliable Assay):

• Rationale: The goal of sample preparation is to efficiently extract the analytes of interest while removing interfering matrix components. The choice of extraction solvent and purification strategy is critical for minimizing ion suppression and maximizing recovery.

• Procedure:

  • Homogenize approximately 50-100 mg of tissue in a suitable extraction solvent (e.g., 80% acetone in water). The organic solvent disrupts cell membranes and precipitates proteins, while the aqueous component ensures the solubility of polar analytes.

  • Add a known amount of the deuterated internal standard (N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4) to the homogenate. This is a crucial step for accurate quantification as it corrects for analyte loss during sample processing and for variations in instrument response.

  • Centrifuge the homogenate to pellet cellular debris.

  • Collect the supernatant and subject it to solid-phase extraction (SPE) using a C18 cartridge. This step removes non-polar lipids and other interfering substances, concentrating the analytes of interest.

  • Elute the analytes from the SPE cartridge with an appropriate solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis (The Path to Sensitive Detection):

• Rationale: The chromatographic and mass spectrometric parameters must be carefully optimized to achieve the best separation and detection of the target analytes.

• Procedure:

  • Liquid Chromatography:

    • Column: A reverse-phase C18 column is typically used for the separation of indole-containing compounds.

    • Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a small amount of formic acid (e.g., 0.1%), is commonly employed. The formic acid aids in the protonation of the analytes, which is necessary for positive-ion electrospray ionization.

    • Flow Rate: A low flow rate (e.g., 200-400 µL/min) is often preferred for enhanced ESI sensitivity.

  • Tandem Mass Spectrometry:

    • Ionization Mode: Positive-ion electrospray ionization (ESI+).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: For each analyte and its deuterated internal standard, specific precursor-to-product ion transitions must be determined by infusing a standard solution into the mass spectrometer. For example, for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, the precursor ion would be the protonated molecule [M+H]+, and the product ion would be a characteristic fragment resulting from collision-induced dissociation (e.g., the indolyl-3-acetyl moiety).

    • Collision Energy and other MS parameters: These must be optimized for each MRM transition to maximize the product ion signal.

Visualizing the Workflow and Influencing Factors

To further clarify the experimental process and the key determinants of sensitivity, the following diagrams are provided.

Caption: A schematic overview of the LC-MS/MS workflow for the quantification of indole-3-acetyl amino acid conjugates.

Caption: Key factors influencing the limit of detection in LC-MS/MS-based analyses.

Conclusion and Future Perspectives

Future advancements in mass spectrometry, such as innovations in ion source design and detector technology, are likely to push the boundaries of detection limits even further, enabling researchers to probe the roles of these important signaling molecules with ever-greater sensitivity and confidence.

References

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• Determination of Tryptophan Metabolites in Serum and Cerebrospinal Fluid Samples Using Microextraction by Packed Sorbent, Silylation and GC–MS Detection. PubMed Central. [Link][3]

• Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry. PubMed. [Link][1]

• Quantification of Indole-3-Acetic Acid and Amino Acid Conjugates in Rice by Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry | Request PDF. ResearchGate. [Link][2]

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A Senior Application Scientist's Guide to the Comparative Analysis of Indole-3-Acetyl-Phenylalanine (IAA-Phe)

Introduction: The Analytical Challenge of Auxin Conjugates

Indole-3-acetic acid (IAA) is the principal auxin in most plants, a master regulator of growth and development. However, the biological activity of IAA is tightly controlled, not just by its synthesis and transport, but also by its conjugation to other molecules, including amino acids. Indole-3-acetyl-phenylalanine (IAA-Phe) is one such amide conjugate, formed by the condensation of IAA's carboxyl group with the amino group of phenylalanine.[1] These conjugates are considered to be involved in transport, storage, and catabolism, effectively acting as a mechanism to regulate the levels of free, active IAA.[2][3]

The accurate quantification of IAA-Phe presents a significant analytical challenge. Like other phytohormones, it exists in trace amounts (ppb level) within complex plant matrices containing numerous interfering substances.[4] This necessitates highly sensitive and selective analytical techniques. This guide provides a comprehensive comparison of the primary methods used for the detection and quantification of IAA-Phe, offering insights into the causality behind experimental choices to aid researchers in selecting the optimal strategy for their specific needs.

Part 1: The Critical First Step - Sample Preparation and Extraction

No analytical technique can perform optimally without a robust and reproducible sample preparation protocol. The goal is twofold: efficiently extract the analyte of interest from the tissue matrix and remove interfering compounds that could suppress instrument response or co-elute with the target analyte.[4]

Extraction

The choice of extraction solvent is dictated by the analyte's solubility. Auxins and their conjugates are highly soluble in organic solvents like methanol, ethanol, and acetone, or in aqueous alkaline solutions.[4] A common and highly efficient approach involves homogenization of frozen, pulverized plant tissue in a pre-cooled 80% methanol solution.[5][6] The inclusion of an isotopically labeled internal standard (e.g., ¹³C₆-IAA-Phe) at the very beginning of this process is critical for accurate quantification via isotope dilution, as it accounts for analyte loss during subsequent purification steps.[7]

Purification: Solid-Phase Extraction (SPE)

Following extraction and centrifugation to remove cellular debris, the crude extract requires significant cleanup. Solid-Phase Extraction (SPE) is a powerful and widely adopted technique for this purpose.[3] A multi-step SPE protocol can effectively isolate acidic compounds like IAA-Phe. For example, a common workflow involves passing the extract through a C18 SPE cartridge to retain the analyte and remove polar impurities, followed by elution and further purification on an anion-exchange cartridge.

Experimental Protocol: General Plant Tissue Extraction & SPE

• Homogenization : Weigh 10-50 mg of frozen plant tissue and place it in a 2 mL microcentrifuge tube with a tungsten carbide bead.

• Extraction : Add 1 mL of pre-cooled (-20°C) 80% methanol containing the appropriate amount of isotopically labeled internal standard. Homogenize using a bead beater for 2-3 minutes.

• Equilibration : Incubate the homogenate at 4°C for at least 1 hour to ensure equilibration between the endogenous analyte and the internal standard.

• Centrifugation : Centrifuge at 14,000 x g for 15 minutes at 4°C. Carefully transfer the supernatant to a new tube.

• SPE Cleanup :

  • Condition a C18 SPE cartridge (e.g., 100 mg) with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned C18 cartridge.

  • Wash the cartridge with 1 mL of 5% methanol to remove highly polar interferences.

  • Elute the auxins with 1 mL of 80% methanol.

• Concentration : Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal evaporator.[6]

• Reconstitution : Reconstitute the dried extract in a small, known volume (e.g., 100 µL) of the initial mobile phase for LC analysis.

Caption: General workflow for the extraction and purification of IAA-Phe from plant tissue.

Part 2: High-Performance Liquid Chromatography (HPLC) Based Methods

HPLC is the foundational separation technique for auxin analysis, prized for its ability to resolve complex mixtures prior to detection.[3] The choice of detector is the primary determinant of the method's sensitivity and selectivity.

HPLC with Fluorescence Detection (HPLC-FLD)

Principle: This technique leverages the natural fluorescence of the indole ring in IAA-Phe. After chromatographic separation, the column eluent passes through a flow cell where it is excited by light of a specific wavelength (e.g., ~280 nm). The emitted light, at a longer wavelength (e.g., ~350 nm), is measured by the detector.

Expertise & Experience: HPLC-FLD offers significantly better sensitivity and selectivity than standard UV detection.[8][9] Since not all molecules in a plant extract fluoresce, the detector provides a cleaner chromatogram with less interference. This method is a robust choice when the absolute highest sensitivity of mass spectrometry is not required, offering a balance of performance and cost-effectiveness.

Trustworthiness: Method validation involves establishing linearity with authentic standards, determining the limit of detection (LOD), and performing spike-recovery experiments in the sample matrix to ensure accuracy. A successful application of this method achieved a low limit of detection of 0.02 ng/mL for certain auxins.[10]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS is the gold standard for phytohormone analysis.[3] It couples the powerful separation of ultra-high performance liquid chromatography (UPLC or UHPLC) with the exquisite sensitivity and selectivity of a triple quadrupole mass spectrometer.[11] After separation on the LC column, molecules are ionized (typically via Electrospray Ionization, ESI), and the mass spectrometer selects the specific precursor ion for IAA-Phe (m/z 323.1).[1] This ion is then fragmented, and a specific product ion (e.g., m/z 130.0, corresponding to the quinolinium ion) is monitored.[12] This specific precursor-to-product transition is highly unique to the target analyte, virtually eliminating matrix interference.

Expertise & Experience: The power of LC-MS/MS lies in its specificity. The use of Multiple Reaction Monitoring (MRM) allows for the simultaneous quantification of multiple analytes (e.g., free IAA, other conjugates) in a single run, each with its own unique mass transition.[4] This high selectivity often allows for simplified sample cleanup protocols compared to less selective detection methods. The development of a unified LC-MS/MS platform can enable robust profiling of multiple phytohormones across diverse plant species.[13]

Trustworthiness: The protocol is self-validating through the use of a stable isotope-labeled internal standard. The ratio of the endogenous analyte to the co-eluting internal standard provides precise quantification, automatically correcting for any sample loss or matrix-induced ionization suppression. Validation according to regulatory guidelines ensures reliability and reproducibility.[13]

Experimental Protocol: UPLC-MS/MS for IAA-Phe Quantification

• Sample Preparation : Prepare samples as described in the protocol above.

• Chromatographic Separation :

  • System : UPLC system (e.g., Waters ACQUITY, Shimadzu Nexera X2).[1][13]

  • Column : A reversed-phase C18 column (e.g., ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm).[1]

  • Mobile Phase A : Water with 0.1% formic acid.

  • Mobile Phase B : Acetonitrile with 0.1% formic acid.

  • Gradient : A linear gradient from 5% B to 95% B over 10 minutes.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 40°C.

• Mass Spectrometry :

  • System : Triple quadrupole mass spectrometer (e.g., Waters Xevo, Shimadzu LCMS-8060).[1][13]

  • Ionization : Electrospray Ionization (ESI), typically in positive mode for IAA conjugates.

  • MRM Transitions :

    • IAA-Phe : Precursor ion m/z 323.1 → Product ion m/z 130.0 (Quantifier).

    • ¹³C₆-IAA-Phe (Internal Standard) : Precursor ion m/z 329.1 → Product ion m/z 136.0.

  • Optimization : Optimize cone voltage and collision energy for each transition to maximize signal intensity.

Caption: Logical workflow of a triple quadrupole mass spectrometer for IAA-Phe analysis.

Part 3: Alternative and Complementary Techniques

While LC-based methods are dominant, other techniques offer unique capabilities for specific research questions.

Immunoassays (ELISA)

Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is a high-throughput technique based on the specific binding of an antibody to the target analyte. In a competitive ELISA format, the sample (containing IAA-Phe) is mixed with a known amount of enzyme-labeled IAA-Phe and added to a microplate well coated with anti-IAA-Phe antibodies. The sample analyte and the labeled analyte compete for binding sites. The amount of bound enzyme is inversely proportional to the concentration of IAA-Phe in the sample.

Expertise & Experience: The primary advantage of ELISA is its high throughput and potential for lower per-sample cost, making it suitable for screening large numbers of samples. However, its trustworthiness is highly dependent on the specificity of the antibody. Cross-reactivity with structurally similar molecules (e.g., free IAA, other IAA conjugates) is a significant concern that must be rigorously evaluated.[14] For this reason, LC-MS/MS is often used to validate immunoassay results.[12]

Capillary Electrophoresis (CE)

Principle: CE is a high-efficiency separation technique that occurs in a narrow-bore capillary filled with an electrolyte.[15] When a high voltage is applied, charged molecules migrate at different velocities based on their charge-to-size ratio, enabling separation. Detection can be achieved using UV, laser-induced fluorescence (LIF), or by coupling the capillary to a mass spectrometer (CE-MS).[15][16]

Expertise & Experience: CE offers extremely high separation efficiency and requires very small sample volumes.[17] For analytes like IAA-Phe, which is an N-acyl-alpha-amino acid, CE is a viable separation alternative to LC.[18] Coupling CE with MS (CE-MS) combines this high-efficiency separation with sensitive and specific detection.[15] However, achieving the low detection limits required for plant hormone analysis can be challenging and often requires sample stacking or other pre-concentration techniques within the capillary.

Part 4: Quantitative Performance Comparison

The choice of an analytical technique is often a trade-off between performance, cost, and throughput. The following table summarizes the key performance characteristics of the discussed methods for the analysis of IAA-Phe.

Feature	HPLC-FLD	LC-MS/MS	Immunoassay (ELISA)	Capillary Electrophoresis (CE)
Principle	Chromatographic Separation + Fluorescence	Chromatographic Separation + Mass Analysis	Antibody-Antigen Binding	Electrophoretic Separation
Selectivity	Moderate to High	Very High	Variable (depends on antibody)	High (separation)
Sensitivity (LOD)	Low ng/mL to pg/mL[10]	Low pg/mL to fg/mL	pg/mL to ng/mL	ng/mL to pg/mL (detector dependent)
Quantification	External Calibration	Isotope Dilution (most accurate)	Competitive Binding Curve	External/Internal Calibration
Throughput	Moderate	Moderate	High	Moderate to High
Confirmation	Retention Time	Retention Time + Mass Transition	No	Migration Time
Key Advantage	Robust, cost-effective, sensitive for fluorescing compounds	Unmatched sensitivity and specificity; structural confirmation	High throughput for screening	High separation efficiency; low sample volume
Key Limitation	Potential interference from other fluorescent compounds	Higher instrument cost and complexity	Prone to cross-reactivity; requires specific antibody	Sensitivity can be a challenge; matrix effects

Conclusion and Recommendation

For researchers requiring the highest degree of confidence, specificity, and sensitivity for the absolute quantification of indole-3-acetyl-phenylalanine, UPLC-MS/MS is the unequivocal method of choice . Its ability to use stable isotope-labeled internal standards provides the most accurate and reliable data, correcting for experimental variations.[3]

HPLC-FLD represents a highly viable and more accessible alternative, offering excellent sensitivity for indolic compounds and serving as a powerful analytical tool when mass spectrometry is unavailable.[9]

Immunoassays like ELISA find their niche in the high-throughput screening of large sample sets, but any positive findings should be considered preliminary and require confirmation by a more specific method like LC-MS/MS.[12] Capillary Electrophoresis is a powerful separation technique that holds promise, particularly when coupled with mass spectrometry, for analyses where sample volume is extremely limited.

Ultimately, the selection of an analytical technique must be aligned with the research question, sample throughput requirements, and available resources. A thorough understanding of the principles and limitations of each method, as outlined in this guide, is paramount to generating high-quality, defensible data in the study of auxin metabolism.

References

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• Ma, C., et al. (2010). Extraction and analysis of auxins in plants using dispersive liquid-liquid microextraction followed by high-performance liquid chromatography with fluorescence detection. PubMed. [Link]

• MtoZ Biolabs. Indole-3-acetyl-L-phenylalanine Methyl Ester Analysis Service. MtoZ Biolabs. [Link]

• Kurenda, A., et al. (2015). Current analytical methods for plant auxin quantification - A review. ResearchGate. [Link]

• Caser, M., et al. (2019). Development of a Rapid LC-DAD/FLD Method for the Simultaneous Determination of Auxins and Abscisic Acid in Plant Extracts. ResearchGate. [Link]

• ResearchGate. (2019). Summary of MS/MS parameters optimized for indole-and phenyl-containing analytes. ResearchGate. [Link]

• Liu, X., et al. (2012). Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples. PubMed Central. [Link]

• Barkawi, L. S., et al. (2010). A high-throughput method for the quantitative analysis of auxins. ResearchGate. [Link]

• Cohen, J. D., & Baldi, B. G. (1982). Isolation of Indole-3-Acetyl Amino Acids using Polyvinylpolypyrrolidone Chromatography. Plant Physiology. [Link]

• Caser, M., et al. (2019). Development of a rapid LC-DAD/FLD method for the simultaneous determination of auxins and abscisic acid in plant extracts. IRIS-AperTO. [Link]

• Raddadi, N., et al. (2021). A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds Produced by Endophytes of Selected Wheat Cultivars. MDPI. [Link]

• Ke, M., et al. (2017). Auxin Extraction and Purification Based on Recombinant Aux/IAA Proteins. PubMed Central. [Link]

• Sugahara, S., et al. (2020). Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants. ResearchGate. [Link]

• FooDB. (2015). Showing Compound indole-3-acetyl-phenylalanine (FDB030930). FooDB. [Link]

• Corradini, D. (2005). Biomedical Applications of Amino Acid Detection by Capillary Electrophoresis. PubMed. [Link]

• Revelou, F.-K., et al. (2020). (a) Full scan and (b) MS/MS spectra of indole-3-acetyl-l-serine in negative ESI mode. ResearchGate. [Link]

• Sundqvist, T., & Leek, H. (1991). Heterologous enzyme immunoassay for the determination of free indole-3-acetic acid (IAA) using antibodies against ring-linked IAA. PubMed. [Link]

• Mac-Kay, J., & Becwar, M. (2022). The Use of Auxin Quantification for Understanding Clonal Tree Propagation. MDPI. [Link]

• Latorre, R. M., et al. (1997). Developments in amino acid analysis using capillary electrophoresis. PubMed. [Link]

• Wang, Y., et al. (2013). Separation of amino acids by capillary electrophoresis with light-emitting diode-induced fluorescence in the presence of electroosmotic flow. PubMed. [Link]

• Al-Masoud, A., et al. (2024). Comparative LC-MS/MS-based profiling of phytohormones: a unified analytical approach across diverse plant matrices. Frontiers in Plant Science. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4: A Guide for Laboratory Professionals

In the fast-paced environment of scientific research and pharmaceutical development, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of these materials is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a detailed protocol for the safe and compliant disposal of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, a deuterated compound with a complex molecular structure. As a Senior Application Scientist, my aim is to provide not just a set of instructions, but a framework for understanding the rationale behind these essential procedures.

Understanding the Compound: A Precautionary Approach

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 is a specialized chemical, likely used in metabolic studies or as an internal standard in mass spectrometry-based assays. Its structure combines an indole ring, a phenylalanine methyl ester, and a deuterium-labeled acetyl group. In the absence of a specific Safety Data Sheet (SDS) for this exact deuterated compound, a conservative approach is mandatory. The compound must be treated as hazardous until comprehensive toxicological and ecotoxicological data become available.[1]

The indole moiety is found in many biologically active compounds, and while some can be biodegraded, others may exhibit persistence or biological effects that necessitate careful disposal.[2][3][4][5] The phenylalanine methyl ester component is a derivative of a naturally occurring amino acid. The deuteration, the replacement of four hydrogen atoms with deuterium, is unlikely to pose a direct environmental hazard itself, as deuterium is a stable isotope of hydrogen.[6] However, the overall properties of the molecule dictate the disposal protocol.

Core Disposal Protocol: A Step-by-Step Guide

The following protocol is designed to ensure the safe handling and disposal of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, in accordance with general principles of laboratory safety and hazardous waste management as outlined by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[7][8][9][10][11][12][13][14]

Step 1: Personal Protective Equipment (PPE)

Before handling the compound for disposal, ensure you are wearing appropriate PPE. This includes, but is not limited to:

• Chemical-resistant gloves (nitrile or neoprene)

• Safety goggles or a face shield

• A laboratory coat

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent accidental reactions.[15]

• Solid Waste: Collect any solid N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, including residues in original containers and contaminated items like weighing paper or pipette tips, in a designated hazardous waste container.

• Liquid Waste: If the compound is in a solution, collect it in a separate, compatible hazardous waste container for liquid organic waste. Do not mix with aqueous or incompatible waste streams.

Step 3: Container Selection and Labeling

The integrity and clear identification of waste containers are paramount for safety and compliant disposal.

• Container Choice: Use a container that is chemically compatible with the compound and any solvents. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is recommended.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4". Also, include the approximate concentration and any solvents present. The date of initial waste accumulation must be clearly marked.

Step 4: Temporary Storage in the Laboratory

Designate a specific, well-ventilated area within the laboratory for the temporary storage of hazardous waste containers. This area should be away from general laboratory traffic and sources of ignition. Ensure the container remains closed except when adding waste.

Step 5: Arranging for Professional Disposal

The final disposal of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 must be conducted by a licensed hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) department will have established procedures for the pickup and disposal of chemical waste. Follow your institution's specific protocols for requesting a waste pickup.

Critical Data Summary

For quick reference, the following table summarizes key information for the disposal of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Parameter	Recommendation	Rationale
Waste Classification	Hazardous Waste (pending specific data)	Precautionary principle due to the lack of specific toxicological information.
EPA Waste Code	To be determined by a qualified EHS professional. Likely a "U" or "P" listed waste if unused, or characteristic waste (e.g., D001 for ignitability if in a flammable solvent).[14][16]	Proper classification is required for legal disposal and depends on the specific waste characteristics and regulatory lists.
Container Type	High-Density Polyethylene (HDPE) or Glass with a secure lid.	Ensures chemical compatibility and prevents leaks or spills.
Required PPE	Chemical-resistant gloves, safety goggles/face shield, lab coat.	Protects personnel from potential skin, eye, and clothing contact.[17]
Disposal Method	Incineration by a licensed hazardous waste disposal facility is the preferred method for organic compounds.	Ensures complete destruction of the compound, minimizing environmental release.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Caption: Disposal workflow for N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

• Spill:

  • Alert personnel in the immediate area.

  • If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your institution's EHS department.

  • For small spills, and if you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[18][19]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[17][18]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[17]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[18]

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and responsible management of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4, upholding the highest standards of scientific integrity and environmental stewardship.

References

• Goodway Technologies. (2022, April 15). The Complete Beginners Guide to Chemical Disposal. Retrieved from [Link]

• Google Patents. (n.d.). Extracting recycle method of indole from indole synthesis waste water.

• MDPI. (2024, July 19). Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. Retrieved from [Link]

• National Academies of Sciences, Engineering, and Medicine. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Acetyl-L-phenylalanine. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, November 1). Biodegradation and Biotransformation of Indole: Advances and Perspectives. PubMed Central. Retrieved from [Link]

• NIST. (n.d.). L-Phenylalanine, N-acetyl-, methyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Chemical Hygiene Plan. OSHA Factsheet. Retrieved from [Link]

• ResearchGate. (2023, May 26). Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applications. Retrieved from [Link]

• RSC Publishing. (n.d.). Heavy water recycling for producing deuterium compounds. Retrieved from [Link]

• Synergy Recycling. (n.d.). Disposal of deuterium (D₂). Retrieved from [Link]

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• U.S. Environmental Protection Agency. (n.d.). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• University of Maryland. (n.d.). EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk. Retrieved from [Link]

• Water Canada. (2025, November 24). UWaterloo researchers pioneer method to recycle and refine deuterium waste. Retrieved from [Link]

• ZEOCHEM. (n.d.). Deuterium Labeled Compounds. Retrieved from [Link]

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Personal protective equipment for handling N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

Comprehensive Safety & Handling Guide: N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

This document provides essential safety protocols and operational guidance for handling N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4. As a dedicated partner in your research, we aim to provide value beyond the product itself, ensuring you can work safely and effectively. This guide is structured to explain the causality behind each safety recommendation, fostering a proactive safety culture in your laboratory.

Hazard Assessment: Understanding the 'Why'

To establish the correct handling procedures, we must first understand the potential risks inherent in the molecule's structure.

• Indole Moiety: The core of this compound is an indole ring system. Indole and its derivatives are known to be potentially hazardous. They can cause significant skin and eye irritation and may be harmful if swallowed or absorbed through the skin.[1][2][3] The prudent approach is to treat this compound as a potential irritant to the skin, eyes, and respiratory system.[3][4]

• Phenylalanine Methyl Ester Moiety: While simple phenylalanine esters are often less hazardous, the toxicological properties of the complete, conjugated molecule have not been fully investigated.[5]

• Deuterated Nature (-d4): The deuterium labeling does not alter the fundamental chemical reactivity or toxicity of the molecule. However, deuterated compounds are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[6][7] This is primarily a concern for maintaining the isotopic purity and integrity of your sample.

Core Personal Protective Equipment (PPE) Requirements

The following PPE is mandatory when handling this compound. This equipment serves as the final barrier between you and the chemical; it should always be used in conjunction with primary engineering controls, such as a certified chemical fume hood.

• Eye and Face Protection:

  • Equipment: Chemical splash goggles that meet ANSI Z87.1 standards.[1][8]

  • Rationale: Standard safety glasses do not provide a seal around the eyes and are insufficient. Goggles are required to protect against splashes of the compound or solvents used to dissolve it. For procedures with a higher risk of splashing (e.g., transferring large volumes), a face shield must be worn over the goggles.[8][9]

• Hand Protection:

  • Equipment: Chemically resistant nitrile gloves. For handling a compound of unknown toxicity, double-gloving is strongly recommended.[1]

  • Rationale: Nitrile gloves provide good protection against a broad range of chemicals for short-term use.[8] Double-gloving provides an additional layer of safety against potential tears and contamination during glove removal. Always inspect gloves for any signs of degradation or punctures before use and remove them using the proper technique to avoid contaminating your skin.[1][10]

• Skin and Body Protection:

  • Equipment: A flame-resistant laboratory coat, long pants, and fully enclosed, chemical-resistant shoes.

  • Rationale: This combination ensures that no skin is exposed. The lab coat must be fully buttoned to provide maximum coverage.[8] Natural fiber clothing is recommended over synthetic fabrics under the lab coat.[1]

• Respiratory Protection:

  • Equipment: Generally not required when handling small quantities within a certified chemical fume hood.

  • Rationale: A fume hood is the primary engineering control to prevent inhalation of powders or vapors. A NIOSH-approved respirator may be required for cleaning up large spills or if engineering controls are deemed insufficient by your institution's safety officer.[1][8]

Operational and Disposal Plans

A safe experiment begins before the vial is opened and ends after the waste is properly discarded.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure an eyewash station and safety shower are accessible and unobstructed. Cover the work surface within the fume hood with disposable plastic-backed absorbent paper.[11] If isotopic purity is critical, pre-dry all glassware at 150°C for several hours and allow it to cool in a desiccator.[6]

• Donning PPE: Put on your lab coat, single-use shoe covers (if required by your facility), safety goggles, and inner gloves. Before entering the fume hood to work, don your outer gloves.

• Weighing and Transfer: Conduct all manipulations, especially the weighing of the solid compound, within a chemical fume hood or a ventilated balance enclosure to minimize the risk of inhaling fine powder. Use the smallest amount of material necessary for your experiment.[1]

• Dissolution: When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Post-Handling: After your experiment, decontaminate any non-disposable equipment. Wipe down the work surface in the fume hood.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Remove outer gloves first, followed by the lab coat, goggles, and finally inner gloves. Never wear gloves outside the laboratory.[9] Wash hands thoroughly with soap and water after removing all PPE.[10]

Spill and Emergency Procedures

• Small Spills (in a fume hood): Absorb the spill with an inert material like vermiculite or sand.[1] Collect the material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste disposal. Clean the spill area with an appropriate solvent.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[4]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[4]

Disposal Plan

All waste, including leftover compound, solutions, and grossly contaminated materials, must be treated as hazardous chemical waste.

• Solid & Liquid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Contaminated Materials: Used gloves, bench paper, and pipette tips must be placed in a sealed bag or container and disposed of as solid hazardous waste.[10]

• Regulatory Compliance: All disposal must follow the guidelines set by your institution's Environmental Health and Safety (EHS) department and local regulations.[3][12]

Data Presentation & Visualization

PPE Summary Table

Task	Required PPE	Rationale
Weighing Solid	Double Nitrile Gloves, Lab Coat, Goggles	Prevents inhalation of fine powder and protects skin/eyes from contact.
Preparing Solutions	Double Nitrile Gloves, Lab Coat, Goggles, Face Shield	Protects against splashes of the compound and solvents.
Conducting Experiment	Double Nitrile Gloves, Lab Coat, Goggles	Maintains a consistent barrier against accidental contact during manipulations.
Spill Cleanup	Double Nitrile Gloves, Lab Coat, Goggles, Respirator (if required by risk assessment)	Provides enhanced protection when handling uncontained material.

Safe Handling Workflow

Caption: Workflow for safely handling N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4.

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